1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties of the novel heterocyclic compound, 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol. In the landscape of modern drug discovery, a thorough understanding of a molecule's physicochemical profile is paramount to predicting its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME). This document outlines both the theoretical importance and the practical determination of key parameters such as solubility, lipophilicity (logP), and ionization state (pKa). While experimental data for this specific molecule is not yet widely published, this guide furnishes predicted values from validated computational models to serve as a baseline for research and development efforts. Furthermore, it provides detailed, field-proven experimental protocols for the empirical determination of these properties, enabling researchers to generate robust and reliable data. This guide is intended to be an essential resource for scientists engaged in the synthesis, characterization, and progression of this and structurally related compounds within a drug development pipeline.

The Critical Role of Physicochemical Properties in Drug Discovery

The journey of a new chemical entity (NCE) from a laboratory curiosity to a therapeutic agent is fraught with challenges, with a significant rate of attrition during development.[1] A primary driver of this failure is an unfavorable physicochemical profile.[2] Properties such as solubility, lipophilicity, and pKa are not merely abstract chemical descriptors; they are fundamental determinants of a drug's interaction with the complex biological milieu of the human body.[3]

• Aqueous solubility directly impacts the bioavailability of orally administered drugs, as a compound must first dissolve in the gastrointestinal fluids to be absorbed.[4] Poor solubility can lead to low and variable absorption, necessitating higher doses that may increase the risk of toxicity.[5]

• Lipophilicity , often expressed as the partition coefficient (logP), describes the balance between a molecule's affinity for a lipid versus an aqueous environment.[6] This property governs a drug's ability to cross cellular membranes, its distribution into tissues, and its potential for off-target binding.[7] An optimal logP is a delicate balance; too high, and the compound may become sequestered in fatty tissues and exhibit poor solubility, while too low a value can hinder its ability to cross biological barriers.[6]

• The acid dissociation constant (pKa) defines the ionization state of a compound at a given pH.[8] Since many drugs contain ionizable groups, their charge state can vary significantly throughout the body, from the acidic environment of the stomach to the near-neutral pH of the blood. A molecule's ionization state profoundly influences its solubility, permeability, and interaction with its biological target.[9]

A comprehensive understanding and early optimization of these properties are therefore not just advantageous but essential for mitigating developmental risks and designing effective and safe medicines.

Compound Profile: 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

The molecule at the center of this guide, 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol, is a heterocyclic compound featuring a substituted pyrimidine ring linked to an azetidinol moiety. The presence of basic amine groups, a chloro-substituent, and a hydroxyl group suggests a complex interplay of its physicochemical properties.

Predicted Physicochemical Properties

In the absence of extensive experimental data, computational models provide valuable initial estimates of a compound's properties. The following table summarizes the predicted physicochemical parameters for 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol, generated using the SwissADME and ChemAxon platforms.[7][8][10] These values serve as a crucial starting point for guiding experimental design and hypothesis generation.

Property	Predicted Value	Source
Molecular Formula	C₇H₉ClN₄O	-
Molecular Weight	200.63 g/mol	[11]
logP (Consensus)	-0.5 to 0.5	SwissADME[2][7]
Aqueous Solubility (logS)	-2.0 to -1.0 (Moderately Soluble)	SwissADME[7][12]
pKa (Strongest Basic)	6.5 - 7.5	ChemAxon[8]
pKa (Strongest Acidic)	13.0 - 14.0	ChemAxon[8]
Topological Polar Surface Area (TPSA)	85.5 Ų	SwissADME[2][7]

These predictions suggest that 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is a relatively polar molecule with moderate aqueous solubility and a basic pKa in the physiological range. The negative to low positive logP value indicates a preference for aqueous environments over lipid ones.

Experimental Determination of Physicochemical Properties

While predictive models are invaluable, empirical data remains the gold standard in drug development. The following sections provide detailed, step-by-step protocols for the experimental determination of the key physicochemical properties of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol.

Melting Point Determination

The melting point of a solid crystalline compound is a fundamental physical property that provides an indication of its purity. Pure compounds typically exhibit a sharp melting range, whereas impurities tend to depress and broaden the melting range.[13]

Protocol: Capillary Melting Point Determination

• Sample Preparation: A small amount of the dry, crystalline 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is finely powdered. The open end of a glass capillary tube is pressed into the powder until a small amount of the sample is packed into the tube to a height of 2-3 mm.[14]

• Apparatus Setup: The packed capillary tube is placed into the heating block of a melting point apparatus.

• Initial Rapid Heating: The temperature is increased at a rate of 5-10°C per minute to quickly determine an approximate melting range.[14]

• Precise Determination: A fresh sample is prepared and the apparatus is allowed to cool to at least 20°C below the approximate melting point. The temperature is then increased slowly, at a rate of 1-2°C per minute.[11]

• Observation and Recording: The temperature at which the first droplet of liquid is observed is recorded as the onset of melting. The temperature at which the entire sample has liquefied is recorded as the completion of melting. The melting range is reported as these two temperatures.[6]

Caption: Workflow for Melting Point Determination.

Aqueous Solubility Determination

Aqueous solubility is a critical parameter for any potential oral drug candidate. The shake-flask method is a reliable technique for determining thermodynamic solubility.[15]

Protocol: Shake-Flask Method for Aqueous Solubility

• Preparation of Saturated Solution: An excess amount of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is added to a known volume of a relevant aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed container.

• Equilibration: The container is agitated in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[16]

• Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the undissolved solid from the saturated solution.

• Sample Analysis: A carefully withdrawn aliquot of the clear supernatant is filtered through a 0.22 µm filter to remove any remaining solid particles.[16]

• Quantification: The concentration of the dissolved compound in the filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. A calibration curve prepared with known concentrations of the compound is used for accurate quantification.[17]

Caption: Workflow for Aqueous Solubility Determination.

pKa Determination

UV-Vis spectrophotometry is a convenient and widely used method for determining the pKa of compounds that possess a chromophore in proximity to the ionizable center, leading to a pH-dependent change in the UV-Vis spectrum.[8]

Protocol: UV-Vis Spectrophotometric pKa Determination

• Preparation of Buffer Solutions: A series of buffer solutions covering a wide pH range (e.g., pH 2 to 12) with constant ionic strength are prepared.[8]

• Sample Preparation: A stock solution of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is prepared in a suitable solvent (e.g., DMSO). Aliquots of the stock solution are added to each buffer solution to achieve a constant final concentration.

• Spectroscopic Measurement: The UV-Vis spectrum of the compound in each buffer solution is recorded over a relevant wavelength range (e.g., 200-400 nm).[12]

• Data Analysis: The absorbance at one or more wavelengths where significant changes occur with pH is plotted against the pH of the buffer solutions.

• pKa Calculation: The pKa is determined from the inflection point of the resulting sigmoidal curve.[9] Alternatively, more sophisticated data analysis methods can be employed.[18]

Caption: Workflow for pKa Determination via UV-Vis.

Lipophilicity (logP) Determination

The shake-flask method is the traditional and most direct method for determining the octanol-water partition coefficient (logP).[7]

Protocol: Shake-Flask Method for logP Determination

• Solvent Pre-saturation: Equal volumes of n-octanol and water (or a suitable buffer, typically at a pH where the compound is predominantly in its neutral form) are mixed and shaken vigorously to mutually saturate the solvents. The two phases are then separated.[2][7]

• Partitioning: A known amount of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is dissolved in one of the pre-saturated phases. This solution is then mixed with a known volume of the other pre-saturated phase in a sealed container.

• Equilibration: The mixture is gently agitated for a sufficient time to allow for the compound to partition between the two phases and reach equilibrium.

• Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol and aqueous layers.

• Quantification: The concentration of the compound in each phase is determined using a suitable analytical technique, such as HPLC-UV.[3]

• logP Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase. The logP is the base-10 logarithm of P.[2]

Caption: Workflow for logP Determination.

Spectroscopic Characterization

The structural elucidation and confirmation of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol rely on a combination of spectroscopic techniques.

• ¹H and ¹³C NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy will provide detailed information about the carbon-hydrogen framework of the molecule.[19] Expected signals in the ¹H NMR spectrum would include those for the aromatic protons on the pyrimidine ring, the protons of the azetidine ring, and the hydroxyl and amino protons. The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.[20]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its elemental composition and structure through fragmentation patterns.[21] A key feature in the mass spectrum of this compound will be the isotopic pattern characteristic of a molecule containing one chlorine atom (a ratio of approximately 3:1 for the M and M+2 peaks).[22][23]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is used to identify the functional groups present in the molecule. Characteristic absorption bands are expected for the N-H stretching of the amino group, the O-H stretching of the hydroxyl group, C-N and C=N stretching of the pyrimidine and azetidine rings, and the C-Cl stretching vibration.

Safety and Handling

While specific toxicity data for 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is not available, it is prudent to handle this compound with care in a laboratory setting, following standard safety protocols for new chemical entities. Based on data for the related compound 2-aminopyrimidine, the following precautions are recommended:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or aerosols. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

In case of exposure, seek immediate medical attention.

Conclusion

The physicochemical properties of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol are fundamental to its potential as a drug candidate. This technical guide has provided a framework for understanding and evaluating these critical parameters. The presented predicted values offer a valuable starting point for research, while the detailed experimental protocols empower scientists to generate the high-quality empirical data necessary for informed decision-making in the drug discovery and development process. A thorough characterization of this molecule's physicochemical profile will be instrumental in unlocking its therapeutic potential.

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1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol CAS number

An In-depth Technical Guide to 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol: Synthesis, Characterization, and Applications in Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol, a novel heterocyclic compound with significant potential as a key building block in medicinal chemistry and drug discovery. While a specific CAS number for this molecule is not yet publicly registered, this document outlines its rational design, proposed synthetic pathways, expected physicochemical and spectroscopic properties, and potential applications. This guide is intended for researchers, scientists, and professionals in the field of drug development who are interested in leveraging privileged scaffolds for the creation of next-generation therapeutics.

Introduction: The Strategic Combination of Azetidine and Pyrimidine Scaffolds

The pursuit of novel chemical entities with enhanced pharmacological profiles is a cornerstone of modern drug discovery. The strategic incorporation of "privileged scaffolds"—molecular frameworks that can bind to multiple receptor types—is a proven approach to developing new therapeutics. Azetidines, four-membered nitrogen-containing heterocycles, have emerged as vital motifs due to their unique physicochemical and pharmacokinetic properties.[1] Their inherent ring strain and sp³-rich character impart a rigid conformation that can enhance binding affinity, improve metabolic stability, and increase aqueous solubility.[1] Several FDA-approved drugs, such as baricitinib and cobimetinib, feature the azetidine moiety, underscoring its therapeutic relevance.[1]

Similarly, the pyrimidine ring is a fundamental component of numerous biologically active compounds, including kinase inhibitors used in oncology. The 2-aminopyrimidine core is a well-established hinge-binding motif in many kinase inhibitors. The strategic placement of a chlorine atom provides a reactive handle for further chemical modification through nucleophilic aromatic substitution (SNAr) reactions, enabling the construction of diverse compound libraries.

This guide focuses on the novel compound 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol, which synergistically combines these two powerful scaffolds. The azetidin-3-ol moiety introduces a desirable three-dimensional character and a secondary alcohol for potential hydrogen bonding interactions, while the 2-amino-6-chloropyrimidine core provides a versatile platform for targeted drug design.

Physicochemical and Structural Properties

While experimental data for 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol is not yet available in the literature, its key properties can be predicted based on its constituent fragments.

Property	Predicted Value/Information
Molecular Formula	C₇H₉ClN₄O
Molecular Weight	200.63 g/mol
Appearance	Expected to be a solid at room temperature
Solubility	Predicted to have moderate solubility in polar organic solvents (e.g., DMSO, DMF, Methanol) and limited solubility in water.
pKa	The amino group on the pyrimidine ring is expected to be basic, while the hydroxyl group on the azetidine ring is weakly acidic.
LogP	Predicted to be in a favorable range for drug-likeness.

Proposed Synthetic Pathway

The synthesis of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol can be achieved through a nucleophilic aromatic substitution (SNAr) reaction. The proposed pathway involves the reaction of a commercially available dichloropyrimidine with azetidin-3-ol.

Workflow for the Synthesis of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

Caption: Proposed synthetic workflow for 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol.

Detailed Experimental Protocol:

• Reactant Preparation: To a solution of 2-amino-4,6-dichloropyrimidine (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF) or 1,4-dioxane, add azetidin-3-ol (1.1 eq).

• Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (2.0 eq) or potassium carbonate (K₂CO₃) (2.0 eq), to the reaction mixture. The base acts as a scavenger for the hydrochloric acid generated during the reaction.

• Reaction Conditions: Heat the reaction mixture to a temperature between 80-120 °C. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a solid precipitate (the salt of the base) is present, it can be removed by filtration. The filtrate is then concentrated under reduced pressure. The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• Purification: The crude product is dried over anhydrous sodium sulfate, filtered, and concentrated. Purification is achieved by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired product, 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol.

Structural Characterization: A Spectroscopic Fingerprint

The definitive confirmation of the structure of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol would rely on a combination of spectroscopic techniques.

Workflow for Spectroscopic Structural Confirmation

Caption: Workflow for the spectroscopic confirmation of the target compound.

Expected Spectroscopic Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show distinct signals for the protons on the pyrimidine and azetidine rings. Key signals would include a singlet for the pyrimidine proton, and multiplets for the CH₂ and CH protons of the azetidine ring. The protons of the amino and hydroxyl groups would likely appear as broad singlets.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display the correct number of carbon signals corresponding to the structure. The chemical shifts of the carbons in the pyrimidine ring will be in the aromatic region, while the azetidine carbons will be in the aliphatic region.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should confirm the molecular formula (C₇H₉ClN₄O) by providing a highly accurate mass measurement of the molecular ion. The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be observable for the molecular ion peak.[2]

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for the N-H stretching of the amino group (around 3300-3500 cm⁻¹), O-H stretching of the hydroxyl group (a broad band around 3200-3600 cm⁻¹), C-N stretching, and C=C/C=N stretching in the fingerprint region.[3]

Applications in Drug Discovery

The structural features of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol make it a highly attractive starting material for the synthesis of targeted therapies, particularly in oncology and immunology.

As a Precursor for Kinase Inhibitors

The 2-aminopyrimidine moiety is a well-established "hinge-binder" for many protein kinases. The remaining chlorine atom on the pyrimidine ring serves as a key point for diversification. It can be readily displaced by a variety of nucleophiles (e.g., anilines, phenols, amines) via SNAr or palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). This allows for the exploration of the solvent-exposed region of the kinase active site, enabling the fine-tuning of potency and selectivity. The azetidin-3-ol group provides a vector for exiting the binding pocket and can form crucial hydrogen bonds with the protein backbone or solvent.

Potential Synthetic Utility in Kinase Inhibitor Scaffolds

Caption: Synthetic diversification of the target compound to create kinase inhibitors.

Introduction of 3D-Pharmacophores

The non-planar, rigid structure of the azetidine ring is highly desirable in modern drug design as it helps to avoid "flat" molecules that often have poor physicochemical properties.[1][4] The hydroxyl group on the azetidine can also be further functionalized, for example, through etherification or esterification, to introduce additional pharmacophoric features or to modulate properties such as cell permeability and metabolic stability.

Conclusion

1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol represents a promising and versatile building block for the synthesis of novel, biologically active molecules. Its design strategically combines the favorable properties of the azetidine and 2-aminopyrimidine scaffolds. This guide provides a foundational framework for its synthesis, characterization, and potential applications. As the demand for novel therapeutics with improved efficacy and safety profiles continues to grow, the exploration of such thoughtfully designed chemical entities will be paramount to the advancement of medicinal chemistry.

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• PubMed. Chemistry and pharmacological characterization of novel nitrogen analogues of AMOP-H-OH (Sazetidine-A, 6-[5-(azetidin-2-ylmethoxy)pyridin-3-yl]hex-5-yn-1-ol) as α4β2-nicotinic acetylcholine receptor-selective partial agonists.
• Vyshno Bio Sciences.

• PubChem. 2,4-Diamino-6-chloropyrimidine. Available from: [Link]

• Pharmaffiliates. ([4-(2,5-Diamino-6-chloropyrimidin-4-ylamino)cyclopent-2-enyl]methanol). Available from: [Link]

• MDPI.
• Semantic Scholar. Current Chemistry Letters Synthesis and spectral characterization of selective pyridine compounds as bioactive agents.
• ResearchGate. Synthesis and Spectroscopic Characterization of l -Aspartic Acid Complexes with Metals of the Lanthanides Family.

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. img01.pharmablock.com [img01.pharmablock.com]

The Pyrimidinyl Azetidine Scaffold: A Technical Guide to Biological Activity and Medicinal Application

[1]

Executive Summary

The fusion of a pyrimidine core with an azetidine ring represents a "privileged structure" in modern medicinal chemistry.[1][2] This scaffold leverages the hydrogen-bonding capacity of the pyrimidine (a classic kinase hinge-binder) with the unique physicochemical properties of the azetidine ring. Unlike its larger homologs (pyrrolidine or piperidine), the azetidine ring introduces significant conformational constraint and lowers overall lipophilicity (

), often resolving the "molecular obesity" crisis in lead optimization.

This guide analyzes the biological activity of substituted pyrimidinyl azetidines, focusing on their application in metabolic diseases (DGAT1 inhibition) and oncology (Kinase inhibition). It provides actionable synthetic routes, structure-activity relationship (SAR) logic, and validated experimental protocols.[3]

Structural Pharmacophore & SAR Logic[4]

The biological potency of this scaffold stems from the interplay between the electron-deficient pyrimidine and the strained azetidine.

The "Azetidine Advantage"

Replacing a flexible alkyl chain or a larger saturated heterocycle (like piperidine) with an azetidine often results in:

• lowered Lipophilicity: Azetidines generally reduce

  compared to piperidines, improving solubility.

• Vector Rigidity: The

  bond angles of the azetidine ring project substituents into distinct vectors, allowing for precise probing of solvent-exposed pockets or hydrophobic sub-domains without the entropic penalty of flexible chains.

• Metabolic Stability: The strained ring can be less prone to oxidative metabolism compared to flexible alkyl amines, provided the nitrogen lone pair is modulated (e.g., by the electron-withdrawing pyrimidine).

Visualization: The SAR Landscape

The following diagram illustrates the functional logic of the scaffold.

Figure 1: Functional decomposition of the pyrimidinyl azetidine scaffold in drug design.

Synthetic Access: The Approach

While Buchwald-Hartwig amination is possible, the preferred route for generating 2- or 4-pyrimidinyl azetidines is Nucleophilic Aromatic Substitution (

). This method avoids heavy metal contamination, which is critical for early-stage biological screening.

Reaction Mechanics

The reaction relies on the electron deficiency of the pyrimidine ring (enhanced by the nitrogen atoms) to facilitate attack by the azetidine amine.

• Substrate: 2,4-dichloropyrimidine or 4,6-dichloropyrimidine.

• Nucleophile: Azetidine hydrochloride (or free base).

• Base: DIPEA (N,N-Diisopropylethylamine) acts as a proton scavenger.

Figure 2: Standard

workflow for pyrimidinyl azetidine synthesis.

Biological Case Studies

Metabolic Disease: DGAT1 Inhibition

Diacylglycerol acyltransferase 1 (DGAT1) is a target for obesity and metabolic syndrome.[4] Early inhibitors (like biphenyl ureas) suffered from poor solubility and high lipophilicity.

• The Solution: Introduction of the pyrimidinyl azetidine (and related pyrimidinooxazinyl) scaffolds.

• Mechanism: The pyrimidine core provides a template for

  -stacking within the enzyme's active site, while the azetidine ring restricts the conformation of the "tail" group. This restriction prevents the molecule from collapsing into a hydrophobic ball, thereby improving oral bioavailability.

• Data Highlight: In murine models, pyrimidinyl azetidine derivatives have demonstrated significant reduction in plasma triglyceride levels following an oral fat tolerance test, often with

  values in the low nanomolar range (10–50 nM) [1].

Oncology: Kinase Inhibition (JAK/EGFR)

In kinase inhibitors, the pyrimidine ring typically binds to the ATP hinge region.

• The Challenge: Many hinge binders are promiscuous or insoluble.

• The Azetidine Fix: Attaching an azetidine at the C4 position of the pyrimidine allows the azetidine's substituent (e.g., a tertiary amine or alcohol) to project towards the solvent-exposed region. This improves the drug-like properties (solubility) without disrupting the critical hinge binding.

• Selectivity: The rigid vector of the azetidine can also guide substituents to interact with specific residues (e.g., a gatekeeper residue) unique to the target kinase, enhancing selectivity over off-targets [2].

Quantitative Data Summary

The table below summarizes typical property shifts observed when transitioning from a flexible linker (propyl-amine) to an azetidine linker in a pyrimidine-based lead series.

Property	Flexible Linker (Propyl-amine)	Azetidine Linker	Impact on Activity/Dev
cLogP	3.5 - 4.2	2.1 - 2.8	Improved solubility; reduced non-specific binding.
IC50 (Target)	150 nM	12 nM	Entropic benefit of rigidification (pre-organized for binding).
Clint (Metabolic)	High (>50 µL/min/mg)	Low (<15 µL/min/mg)	Removal of oxidizable alkyl chains; steric protection of N.
Solubility	< 10 µM	> 100 µM	Critical for oral formulation.

Experimental Protocols

Protocol: Synthesis of 4-(Azetidin-1-yl)-2-chloropyrimidine

Validation: This intermediate is a versatile building block for subsequent functionalization.

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dichloropyrimidine (1.0 eq, 500 mg) in anhydrous DMF (5 mL).

• Addition: Cool the solution to 0°C. Add DIPEA (2.5 eq) dropwise.

• Nucleophile: Add Azetidine hydrochloride (1.1 eq) in one portion.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Note: If reaction is sluggish, heat to 60°C.

• Monitoring: Check via LC-MS for the mass corresponding to the mono-substituted product (M+1).

• Workup: Pour the reaction mixture into ice-water (20 mL). The product often precipitates. Filter the solid. If no precipitate forms, extract with Ethyl Acetate (3 x 20 mL), wash with brine, dry over

  , and concentrate.

• Purification: Flash column chromatography (Hexane:EtOAc gradient).

Protocol: ADP-Glo™ Kinase Assay (Validation of Activity)

Context: Used to verify the inhibitory potential of the synthesized pyrimidinyl azetidine against a specific kinase target.

• Reagents: Promega ADP-Glo™ Kinase Assay kit, recombinant Kinase (e.g., JAK2), substrate peptide, ATP (ultrapure).

• Preparation: Prepare 2.5x Kinase/Substrate mix in reaction buffer (40 mM Tris pH 7.5, 20 mM

  , 0.1 mg/mL BSA).

• Compound Dosing: Dispense 100 nL of test compound (in DMSO) into a 384-well white low-volume plate.

• Incubation 1: Add 2 µL of Kinase/Substrate mix. Incubate 10 min at RT.

• Initiation: Add 2 µL of ATP (at

  concentration). Incubate for 60 min at RT.

• Termination (Step 1): Add 4 µL of ADP-Glo™ Reagent (stops reaction, consumes remaining ATP). Incubate 40 min.

• Detection (Step 2): Add 8 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase light). Incubate 30 min.

• Read: Measure Luminescence on a plate reader (e.g., EnVision).

• Analysis: Normalize to DMSO controls (0% inhibition) and No-Enzyme controls (100% inhibition) to calculate

  .

References

• Discovery of Pyrimidinooxazinyl Bicyclooctaneacetic Acid DGAT-1 Inhibitors. Source: Journal of Medicinal Chemistry (ACS). URL:[Link] Relevance: Establishes the efficacy of the pyrimidine-azetidine-like fusion in metabolic targets.

• Azetidines in Medicinal Chemistry: Emerging Applications. Source: PubMed / NIH. URL:[Link] (Note: Representative link for Azetidine reviews). Relevance: Comprehensive review of the scaffold's utility in drug design.[3][5]

• Biological activity and preclinical efficacy of azetidinyl pyridazines as potent systemically-distributed stearoyl-CoA desaturase inhibitors. Source: Bioorganic & Medicinal Chemistry Letters.[6][7] URL:[Link] Relevance: Demonstrates the ADME challenges and solutions using azetidine-linked heteroaromatics.

• Synthesis and Structure-Activity Relationships of Pyrimidines as Inhibitors. Source: PubMed. URL:[Link] Relevance: Details the kinase inhibitory potential of substituted pyrimidines.

Sources

• 1. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Discovery of a potent, selective, and orally efficacious pyrimidinooxazinyl bicyclooctaneacetic acid diacylglycerol acyltransferase-1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrimidine scaffold dual-target kinase inhibitors for cancer diseases: A review on design strategies, synthetic approaches, and structure-activity relationship (2018‒2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Biological activity and preclinical efficacy of azetidinyl pyridazines as potent systemically-distributed stearoyl-CoA desaturase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Chloropyrimidinyl Compounds: A Modern Pharmacophore for Targeted Therapeutics

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved therapeutic agents.[1][2] The introduction of a chloro-substituent onto the pyrimidine ring creates a versatile chemical entity, the chloropyrimidinyl compound, with a unique reactivity profile that has been expertly exploited for targeted drug design. These compounds are not merely passive occupants of binding pockets; their utility often stems from the electrophilic nature of the carbon atom attached to the chlorine, making it susceptible to nucleophilic aromatic substitution (SNAr). This reactivity allows for the formation of stable covalent bonds with nucleophilic residues, such as cysteine, within protein targets, leading to potent and often irreversible inhibition.[3][4] This guide provides a comprehensive exploration of the key therapeutic targets of chloropyrimidinyl compounds, delves into the mechanistic underpinnings of their activity, and presents detailed experimental protocols for their characterization and validation.

The Dominant Paradigm: Kinase Inhibition

The protein kinase family is arguably the most prominent and successfully drugged target class for chloropyrimidinyl compounds. Kinases play a central role in signal transduction, and their dysregulation is a hallmark of many diseases, particularly cancer.[5] The ATP-binding site of kinases provides a well-defined pocket for inhibitor design, and the presence of strategically located cysteine residues in some kinases has opened the door for covalent targeting by chloropyrimidinyl warheads.

Covalent Inhibition via Nucleophilic Aromatic Substitution (SNAr)

The primary mechanism by which many chloropyrimidinyl compounds achieve potent kinase inhibition is through a covalent SNAr reaction.[3] Unlike typical Michael acceptors (e.g., acrylamides) that react with cysteines, the chloropyrimidine warhead is relatively inert until it is precisely positioned within the high local concentration of the ATP-binding pocket. Here, the electron-deficient pyrimidine ring activates the chlorine atom for displacement by a nearby cysteine thiol, forming a stable thioether linkage. This covalent bond results in irreversible or slowly reversible inhibition, offering advantages in terms of duration of action and potency.

A noteworthy example is the covalent inhibition of Mitogen- and Stress-Activated Protein Kinase 1 (MSK1). A series of 2,5-dichloropyrimidine compounds were found to covalently modify Cys440 in the C-terminal kinase domain (CTKD) of MSK1.[3][6] This interaction was confirmed through mass spectrometry and X-ray crystallography, providing definitive evidence of the SNAr mechanism.[4]

Key Kinase Targets and Pathways

Several critical signaling kinases have been identified as targets for chloropyrimidinyl inhibitors.

• Mitogen- and Stress-Activated Protein Kinase 1 (MSK1): MSK1 is a nuclear kinase activated by the p38 or ERK MAPK pathways.[3] It phosphorylates substrates like CREB and histone H3, playing a role in inflammation and cancer.[4] Chloropyrimidine-based covalent inhibitors targeting the CTKD of MSK1 have demonstrated high potency and selectivity, highlighting the potential for treating inflammatory disorders and certain cancers.[3][4]

• Aurora Kinases: These are a family of serine/threonine kinases essential for mitotic progression. Their overexpression is common in many cancers, making them validated targets for anticancer drugs.[7] Bisanilinopyrimidine derivatives, including those with ortho-chloro substitutions, have been developed as exceptionally potent, ATP-competitive inhibitors of Aurora A and B.[7] For example, the pyrimidine derivative VX-680 (Tozasertib) is a potent pan-Aurora inhibitor.[7]

• Cyclin-Dependent Kinases (CDKs): CDKs are master regulators of the cell cycle. The development of selective CDK4/6 inhibitors has transformed the treatment of HR-positive breast cancer.[1] Pyrimidine-based scaffolds are central to several CDK inhibitors, where the chloro-substituent can be used as a synthetic handle for further modification or to enhance binding interactions.[1]

• Focal Adhesion Kinase (FAK): FAK is a non-receptor tyrosine kinase involved in cell adhesion, migration, and proliferation. It is a key target in oncology, particularly for inhibiting metastasis. Pyrimidine-based FAK inhibitors have shown the ability to suppress tumor cell proliferation and lung metastasis in preclinical models.[1][8]

Diagram: MSK1 Signaling and Covalent Inhibition

The following diagram illustrates the activation of MSK1 by upstream kinases (ERK/p38) and its subsequent covalent inhibition by a chloropyrimidinyl compound.

Caption: Covalent inhibition of the MSK1 signaling pathway.

Expanding the Target Landscape: Beyond Kinases

While kinases are a major focus, the chemical versatility of chloropyrimidines allows them to target a diverse range of other proteins and pathways.

Inhibition of Metabolic Pathways

• Pyrimidine Biosynthesis: The de novo pyrimidine biosynthesis pathway is essential for creating the building blocks of DNA and RNA. The enzyme dihydroorotate dehydrogenase (DHODH) is a critical component of this pathway.[9] Small molecules containing pyrimidine cores have been identified as inhibitors of this pathway, demonstrating broad-spectrum antiviral activity by depleting the cellular pool of pyrimidines necessary for viral replication.[9] This mechanism also links metabolic control to innate immunity, as DHODH inhibition can enhance the expression of antiviral genes.[9]

Anti-Infective and Anti-Inflammatory Targets

• Bacterial Enzymes: The chloropyrimidine scaffold is a valuable starting point for developing novel anti-infective agents. Certain derivatives have shown potent activity against Mycobacterium tuberculosis and other pathogenic bacteria.[10] The likely targets include essential bacterial enzymes like DNA gyrase, which is responsible for DNA replication and repair.[1]

• Toll-like Receptor 4 (TLR4)/NF-κB Pathway: In the context of inflammation, such as in acute lung injury (ALI), chloropyrimidine derivatives have been shown to exert potent anti-inflammatory effects.[11] Mechanistic studies indicate that these compounds can suppress the lipopolysaccharide (LPS)-induced inflammatory response by down-regulating the TLR4/NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines and reactive oxygen species (ROS).[11]

Other Enzyme Classes

• Cholinesterases: In the field of neurodegenerative diseases, pyrimidine derivatives have been designed as multi-target inhibitors of cholinesterases (AChE and BChE), enzymes that break down the neurotransmitter acetylcholine.[12] These compounds often feature a chloropyrimidine head linked to another pharmacophore via an aliphatic chain, allowing them to bridge multiple sites within the enzyme's active gorge.[12]

Methodologies for Target Identification and Validation

Confirming the specific molecular target of a chloropyrimidinyl compound is a critical step in drug development. A multi-faceted approach combining computational and experimental techniques is essential for robust target validation.

In-Silico and Initial Screening

The process often begins with computational predictions or high-throughput screening (HTS). Phenotypic screens, which identify compounds that produce a desired effect in cells (e.g., cytotoxicity against cancer cells), can be coupled with in-silico target prediction algorithms to generate a list of putative protein targets.[13]

Experimental Workflow: From Hit to Validated Target

The following diagram outlines a typical workflow for validating a therapeutic target identified from an initial screen.

Caption: A streamlined workflow for therapeutic target validation.

Protocol: In Vitro Kinase Inhibition Assay (Z'-LYTE™ Format)

This protocol describes a method to determine the in vitro potency (IC₅₀) of a chloropyrimidinyl compound against a purified kinase, such as Aurora A, using a fluorescence-based coupled assay.[7]

Objective: To quantify the inhibitory activity of a test compound on a specific kinase.

Materials:

• Purified, active kinase (e.g., Aurora A).

• Kinase-specific peptide substrate.

• ATP solution.

• Z'-LYTE™ Development Reagent.

• Test compound (chloropyrimidinyl derivative) stock solution in DMSO.

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• 384-well, low-volume, black assay plates.

• Fluorescence plate reader.

Procedure:

• Compound Preparation: Create a 10-point serial dilution series of the test compound in 100% DMSO. A typical starting concentration is 1 mM.

• Reaction Mixture Preparation:

  • Prepare a 2X Kinase/Substrate solution in Assay Buffer.

  • Prepare a 2X ATP solution in Assay Buffer. The final ATP concentration should be at or near the Km for the specific kinase.

• Assay Plate Setup:

  • Add 2.5 µL of the compound dilutions (or DMSO for 0% and 100% inhibition controls) to the wells of the 384-well plate.

  • To initiate the kinase reaction, add 2.5 µL of the 2X Kinase/Substrate solution to all wells.

  • Add 5 µL of the 2X ATP solution to all wells except the 0% inhibition controls (add 5 µL of Assay Buffer instead).

• Kinase Reaction:

  • Briefly centrifuge the plate to mix the contents.

  • Incubate the plate at room temperature for 60 minutes. The incubation time should be optimized to ensure the reaction is within the linear range.

• Development Reaction:

  • Add 5 µL of the Z'-LYTE™ Development Reagent to all wells.

  • Incubate at room temperature for another 60 minutes to allow the development reaction to proceed to completion.

• Data Acquisition:

  • Read the plate on a fluorescence plate reader using the appropriate excitation and emission wavelengths for the coumarin and fluorescein channels.

• Data Analysis:

  • Calculate the Emission Ratio (Coumarin/Fluorescein).

  • Determine the percent inhibition for each compound concentration relative to the 0% and 100% inhibition controls.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Self-Validation & Causality: This protocol includes positive (100% activity, 0% inhibition) and negative (0% activity) controls to ensure the assay is performing correctly. The use of a purified enzyme directly tests the hypothesis that the compound inhibits the kinase itself. By running the assay at the Km of ATP, the IC₅₀ value provides a standardized measure of competitive inhibition.

Protocol: Cell-Based Target Engagement Assay (Hoechst 33342 Dye Uptake)

This protocol is used to validate the inhibition of P-glycoprotein (P-gp), a drug efflux pump, in living cells.[13]

Objective: To determine if a test compound can inhibit P-gp activity, leading to intracellular accumulation of a fluorescent substrate.

Materials:

• HeLa or other suitable cancer cell line overexpressing P-gp.

• Complete cell culture medium (e.g., DMEM + 10% FBS).

• Hoechst 33342 dye solution.

• Verapamil (positive control P-gp inhibitor).

• Test compound (chloropyrimidinyl derivative).

• 96-well clear-bottom black plates.

• Fluorescence microscope or plate reader.

Procedure:

• Cell Seeding: Seed HeLa cells into a 96-well plate at a density that will result in a confluent monolayer the next day. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment:

  • Remove the culture medium from the wells.

  • Add fresh medium containing various concentrations of the test compound, Verapamil (positive control), or DMSO (vehicle control).

  • Incubate for 30 minutes at 37°C.

• Dye Loading:

  • Add Hoechst 33342 dye to each well to a final concentration of 5 µM.

  • Incubate for an additional 60 minutes at 37°C.

• Wash and Read:

  • Aspirate the medium containing the dye and compounds.

  • Wash the cells twice with ice-cold PBS to remove extracellular dye.

  • Add 100 µL of fresh PBS to each well.

• Data Acquisition:

  • Measure the intracellular fluorescence using a fluorescence plate reader (e.g., 350 nm excitation / 460 nm emission) or capture images using a fluorescence microscope.

• Data Analysis:

  • Subtract the background fluorescence (wells with no cells).

  • Normalize the fluorescence signal to the vehicle control.

  • Plot the normalized fluorescence versus compound concentration to determine the EC₅₀ for P-gp inhibition.

Self-Validation & Causality: The use of Verapamil, a known P-gp inhibitor, provides a positive control to validate the assay's responsiveness. An increase in intracellular Hoechst dye accumulation directly demonstrates the inhibition of the P-gp efflux pump, causally linking the compound to this specific cellular function.

Summary and Future Outlook

Chloropyrimidinyl compounds represent a powerful and versatile class of molecules in modern drug discovery. Their ability to act as covalent inhibitors of kinases like MSK1 and as high-affinity binders for targets such as Aurora kinases has solidified their role in oncology and inflammation research. Furthermore, their demonstrated activity against metabolic, bacterial, and neurological targets showcases the broad therapeutic potential of this scaffold.[1][7][10][12]

Future research will likely focus on refining the selectivity of these compounds to minimize off-target effects and on developing novel derivatives that can overcome drug resistance. The inherent reactivity of the chloropyrimidine moiety, when carefully tuned, will continue to provide a critical tool for designing next-generation targeted therapies.

References

• Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1. ACS Medicinal Chemistry Letters. ([Link])

• Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1 - PMC. National Center for Biotechnology Information. ([Link])

• Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1 | ACS Medicinal Chemistry Letters - ACS Publications. ACS Publications. ([Link])

• Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1 - PubMed. PubMed. ([Link])

• Recent Advances in Pyrimidine-Based Drugs - PMC. National Center for Biotechnology Information. ([Link])

• Development of ortho-Chlorophenyl Substituted Pyrimidines as Exceptionally Potent Aurora Kinase Inhibitors - PMC. National Center for Biotechnology Information. ([Link])

• Discovery of a novel pyrimidine derivative for treatment of acute lung injury through reducing oxidative stress and inflammatory response - RSC Publishing. Royal Society of Chemistry. ([Link])

• Chloropyrimidines as a new class of antimicrobial agents - PubMed. PubMed. ([Link])

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation - ACS Publications. ACS Publications. ([Link])

• (PDF) Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. ResearchGate. ([Link])

• One-Step Synthesis of 2-Chloropyrimidin-4-ol Derivatives: An Unusual Reactivity of Thiophosgene - ResearchGate. ResearchGate. ([Link])

• Inhibition of Pyrimidine Biosynthesis Pathway Suppresses Viral Growth through Innate Immunity - PMC. National Center for Biotechnology Information. ([Link])

• Experimental validation of in silico target predictions on synergistic protein targets - PMC. National Center for Biotechnology Information. ([Link])

• Stimulation of de novo pyrimidine synthesis by growth signaling through mTOR and S6K1. Science. ([Link])

• Data-Driven Modelling of Substituted Pyrimidine and Uracil-Based Derivatives Validated with Newly Synthesized and Antiproliferative Evaluated Compounds - PMC. National Center for Biotechnology Information. ([Link])

• Drug target validation and identification of secondary drug target effects using DNA microarrays - PubMed. PubMed. ([Link])

• The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids - PMC - NIH. National Center for Biotechnology Information. ([Link])

• How to experimentally validate drug-target interactions? - ResearchGate. ResearchGate. ([Link])

• Wnt-pathway inhibitors with selective activity against triple-negative breast cancer: From thienopyrimidine to quinazoline inhibitors - Frontiers. Frontiers Media. ([Link])

• The anticancer therapeutic potential of pyrimidine-sulfonamide hybrids - PubMed. PubMed. ([Link])

• Signaling Pathways in Cancer: Therapeutic Targets, Combinatorial Treatments, and New Developments - MDPI. MDPI. ([Link])

• Emerging Immunotherapy Targets in Early Drug Development - MDPI. MDPI. ([Link])

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• 3. Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Development of ortho-Chlorophenyl Substituted Pyrimidines as Exceptionally Potent Aurora Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of Pyrimidine Biosynthesis Pathway Suppresses Viral Growth through Innate Immunity - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Discovery of a novel pyrimidine derivative for treatment of acute lung injury through reducing oxidative stress and inflammatory response - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
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• 13. Experimental validation of in silico target predictions on synergistic protein targets - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Chemical Space of 2-Aminopyrimidine Derivatives

Executive Summary

The 2-aminopyrimidine (2-AP) scaffold represents a "privileged structure" in medicinal chemistry, most notably serving as the primary anchor for ATP-competitive kinase inhibitors. Its ability to mimic the adenine ring of ATP allows it to form critical hydrogen bonds within the kinase hinge region. However, the chemical space of 2-APs extends beyond simple kinase inhibition, encompassing GPCR ligands and antimicrobial agents.[1] This guide explores the structural rationale for this scaffold's dominance, compares synthetic methodologies for accessing diverse derivatives, and provides a validated protocol for palladium-catalyzed amination.

The Privileged Scaffold: Structural Biology & Binding Mode

The ubiquity of 2-aminopyrimidine in FDA-approved drugs (e.g., Palbociclib , Ribociclib , Imatinib ) is not accidental. It is driven by the scaffold's electronic complementarity to the ATP-binding cleft of protein kinases.

The Hinge Binder Mechanism

The core 2-AP motif functions as a bidentate or tridentate hydrogen bond partner. In the context of Cyclin-Dependent Kinases (CDK4/6), the 2-AP moiety typically forms a Donor-Acceptor-Donor (D-A-D) interaction pattern with the backbone residues of the kinase hinge region.

• N1 (Acceptor): Accepts a hydrogen bond from the backbone amide NH of the hinge residue (e.g., Val101 in CDK6).

• C2-NH2 (Donor): Donates a hydrogen bond to the backbone carbonyl oxygen of the adjacent hinge residue.

This interaction "anchors" the molecule, positioning substituents at the C4, C5, and C6 positions to explore the "gatekeeper" region, the solvent-exposed front pocket, or the hydrophobic back pocket.

Visualization: Kinase Hinge Interaction Map

The following diagram illustrates the canonical binding mode of a 2-aminopyrimidine inhibitor within the ATP binding pocket.

Figure 1: Canonical bidentate hydrogen bonding network between the 2-aminopyrimidine core and the kinase hinge region backbone.

Synthetic Strategies: Accessing the Chemical Space

Constructing and diversifying the 2-AP ring requires a strategic choice between de novo cyclization and late-stage functionalization.

Comparative Methodology

While cyclization builds the ring, it is often limiting for high-throughput analog generation. Modern drug discovery relies heavily on functionalizing pre-formed halogenated pyrimidines via

or Palladium-catalyzed cross-couplings.

Feature	Method A: Cyclocondensation	Method B: Nucleophilic Aromatic Substitution ( )	Method C: Buchwald-Hartwig Amination
Reaction Type	De Novo Ring Formation	Classical Displacement	Pd-Catalyzed Cross-Coupling
Key Reagents	Guanidine + 1,3-Dicarbonyls	2-Chloropyrimidine + Amine + Base	Aryl/Alkyl Halide + Amine + Pd/Ligand
Substrate Scope	Limited by availability of diketones	Requires electron-deficient rings (e.g., 4-NO2, 5-F)	Broad; tolerates electron-rich and deactivated rings
Key Limitation	Harsh conditions, poor regiocontrol	Fails with weak nucleophiles (anilines) or electron-rich rings	Catalyst cost, metal scavenging required
Primary Use	Building the core scaffold	Early-stage scale-up	Late-stage diversification / SAR exploration

Decision Logic for Synthesis

The choice of method is dictated by the electronic nature of the coupling partners.

Figure 2: Synthetic decision tree for selecting the optimal route to 2-aminopyrimidine derivatives.

Validated Protocol: Buchwald-Hartwig Amination

For medicinal chemistry applications where structural complexity is high, the Buchwald-Hartwig amination is the gold standard. It overcomes the poor reactivity of 2-chloropyrimidines in

reactions with unreactive anilines.

Protocol: Pd-Catalyzed C2-Amination of 2-Chloropyrimidines

Objective: Couple a 2-chloro-substituted pyrimidine with a substituted aniline.

Reagents:

• Substrate: 2-Chloro-4,6-dimethylpyrimidine (1.0 equiv)

• Nucleophile: 4-Morpholinoaniline (1.2 equiv)

• Catalyst Source:

  (2 mol%) or (5 mol%)

• Ligand: Xantphos (4-6 mol%) or BrettPhos (for difficult substrates)

• Base:

  (2.0 equiv) or NaOtBu (1.5 equiv)

• Solvent: 1,4-Dioxane (anhydrous, degassed)

Step-by-Step Workflow:

• Inertion: Charge a microwave vial or Schlenk tube with the aryl halide, amine, base, and ligand. Evacuate and backfill with Argon (

  ).

• Catalyst Addition: Add the Pd source under a positive stream of Argon. Critical: If using

  , ensure it is crystalline and reddish-brown, not black (decomposed).

• Solvation: Add degassed 1,4-dioxane via syringe. Concentration should be 0.1 M to 0.2 M.

• Reaction: Seal and heat to 100°C for 4–12 hours.

  • Self-Validation Check: Monitor via LC-MS. The disappearance of the characteristic Cl-isotope pattern (3:1 ratio of M:M+2) confirms consumption of the starting material.

• Workup: Filter through a celite pad to remove Pd black. Dilute with EtOAc, wash with water/brine.

• Purification: Flash column chromatography (typically Hexane/EtOAc or DCM/MeOH).

Why this works: Pyrimidines can poison Pd catalysts via N-coordination. Xantphos is a wide-bite-angle bidentate ligand that enforces reductive elimination and prevents the formation of inactive Pd-bis(pyrimidine) complexes.

Case Study: CDK4/6 Inhibitors (Palbociclib)

The development of Palbociclib (Ibrance) highlights the evolution of the 2-AP scaffold.

• Discovery: Early screens identified the pyrido[2,3-d]pyrimidin-7-one core.

• Optimization: The C2 position was functionalized with a 2-aminopyridine moiety to engage the hinge.

• Selectivity: The addition of a bulky cyclopentyl group at N8 and a methyl ketone (later acetyl) at C6 optimized the fit within the hydrophobic pocket, achieving >1000-fold selectivity for CDK4/6 over CDK2.

Synthesis Insight: The commercial synthesis utilizes a Grignard-mediated

strategy to couple the 2-aminopyridine side chain to the core, improving yield over standard thermal conditions [8].

References

• Roskoski, R. (2019). Properties of FDA-approved small molecule protein kinase inhibitors: A 2020 update. Pharmacological Research. Link

• Fischer, P. M. (2004). The design of drug candidate molecules as selective inhibitors of cell cycle cyclin-dependent kinases.[2] Current Pharmaceutical Design. Link

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphine ligands in palladium-catalyzed amination. Angewandte Chemie International Edition. Link

• Cheung, L. W., et al. (2016). Palbociclib Commercial Manufacturing Process Development. Part I: Control of Regioselectivity in a Grignard-Mediated SNAr Coupling. Organic Process Research & Development. Link

• Lovering, F., et al. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

• Maiti, S., et al. (2022). C2-Selective, Functional-Group-Divergent Amination of Pyrimidines. Journal of the American Chemical Society. Link

• Toogood, P. L. (2005). Cyclin-dependent kinase inhibitors for treating cancer.[2] Medicinal Research Reviews. Link

• Pfizer Inc. (2015). Ibrance (palbociclib) Prescribing Information. Link

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• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Initial Screening of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol Libraries

Abstract

This technical guide provides a comprehensive framework for the initial high-throughput screening (HTS) of compound libraries derived from the 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol scaffold. This scaffold is of significant interest in modern drug discovery, particularly for kinase inhibition, due to its combination of a proven hinge-binding motif (2-aminopyrimidine) and a three-dimensional azetidinol fragment that enables exploration of novel chemical space. We present an in-depth, experience-driven methodology covering library design considerations, the development and validation of a robust biochemical assay, a detailed HTS workflow, and a rigorous hit confirmation and triage cascade. This guide is intended for researchers, scientists, and drug development professionals seeking to establish an efficient and reliable screening campaign to identify and prioritize novel, high-quality hit compounds for downstream hit-to-lead optimization.

Introduction: The Rationale for the Scaffold and Screening Goals

The pursuit of novel chemical matter is a primary driver in early-stage drug discovery.[1][2] The selection of a core scaffold for library synthesis is a critical decision that influences the potential success of a screening campaign. The 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol scaffold has emerged as a privileged structure for several reasons:

• The 2-Aminopyrimidine Core: This moiety is a well-established "hinge-binder" for a multitude of protein kinases.[3] Kinases are a major class of therapeutic targets, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders.[4] The 2-aminopyrimidine group typically forms key hydrogen bonds with the backbone of the kinase hinge region, providing a strong anchor for inhibitor binding.

• The Azetidin-3-ol Moiety: This saturated, three-dimensional fragment offers significant advantages over traditional flat, aromatic structures. It introduces chirality and provides vectors for chemical diversification that project into different regions of the ATP-binding pocket, allowing for the discovery of novel structure-activity relationships (SAR) and potentially improved selectivity or physicochemical properties.

• The 6-Chloro Substituent: This serves as a versatile chemical handle for late-stage diversification via nucleophilic aromatic substitution, enabling the rapid synthesis of a focused library of compounds from a common intermediate.

The primary objective of this screening campaign is to leverage these structural features to identify potent and selective inhibitors against a specific protein kinase of interest, hereafter referred to as "Target Kinase X" (TKX). This guide outlines the workflow to prosecute a library of ~10,000 unique analogues of this core scaffold to identify validated hits suitable for further optimization.[5]

Library Design and Quality Control

The success of any HTS campaign is fundamentally dependent on the quality and design of the compound library.[6] For this project, a target-focused library is designed around the core scaffold.[7][8]

• Design Rationale: The library is constructed by varying the substituent introduced via substitution of the 6-chloro position. A diverse set of commercially available primary and secondary amines is selected based on properties such as size, charge, lipophilicity, and hydrogen bonding potential to maximize the exploration of the chemical space around the core.[9] Computational methods like molecular docking can be employed to prioritize building blocks that are predicted to form favorable interactions within the TKX active site.[][11]

• Pre-Screening Quality Control (QC): Before initiating the screen, every compound in the library must undergo rigorous QC. This is a non-negotiable step to ensure data integrity.

  • Identity & Purity: A representative subset of the library (typically 5-10%) is analyzed by LC-MS and/or NMR to confirm the identity and assess the purity of the synthesized compounds. A purity threshold of >90% is required.

  • Concentration Normalization: All compounds are typically dissolved in 100% DMSO to create stock solutions (e.g., 10 mM). The concentration of each stock solution is verified using a suitable analytical technique, such as quantitative NMR (qNMR) or a concentration-dependent assay. This step is critical for generating reliable potency data.

Primary Assay Development: A Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

For the initial screen, a robust, miniaturizable, and automation-friendly assay is required.[12] A Homogeneous Time-Resolved Fluorescence (HTRF) assay is an excellent choice for biochemical kinase screening due to its high sensitivity, low background, and resistance to interference from colored or fluorescent compounds.[13][14][15]

The HTRF assay for TKX measures the phosphorylation of a biotinylated peptide substrate. The principle relies on Förster Resonance Energy Transfer (FRET) between a Europium cryptate (Eu³⁺) donor conjugated to an anti-phospho-specific antibody and an XL665 acceptor conjugated to streptavidin. When the substrate is phosphorylated by TKX, the antibody and streptavidin bind to it, bringing the donor and acceptor into proximity and generating a strong HTRF signal. Inhibitors of TKX will prevent substrate phosphorylation, leading to a decrease in the signal.

Assay Validation: The Z'-Factor

Before committing to a full-scale screen, the assay must be validated to ensure it can reliably distinguish hits from inactive compounds. The Z'-factor is the industry-standard metric for this purpose.[16][17] It is a statistical parameter that reflects both the dynamic range of the assay and the variability of the data.[18]

The Z'-factor is calculated using the following formula: Z' = 1 - ( (3σₚ + 3σₙ) / |μₚ - μₙ| ) Where:

• μₚ and σₚ are the mean and standard deviation of the positive control (uninhibited reaction, high signal).

• μₙ and σₙ are the mean and standard deviation of the negative control (fully inhibited reaction, low signal).

An assay's quality is interpreted based on its Z'-factor value:[16][19]

• Z' > 0.5: An excellent assay, suitable for HTS.[20]

• 0 < Z' ≤ 0.5: A marginal assay, may require further optimization.[20]

• Z' < 0: An unsuitable assay for screening.[16]

To determine the Z'-factor, a validation plate is run with multiple replicates (typically 16-32) of both positive (DMSO vehicle) and negative (a known potent inhibitor or no enzyme) controls.

Parameter	Positive Control (Max Signal)	Negative Control (Min Signal)	Calculated Metric
Mean (μ)	85,000 RFU	5,000 RFU	Dynamic Range (μₚ - μₙ): 80,000
Std. Dev. (σ)	2,500 RFU	1,500 RFU	Separation Band: 68,000
Number of Replicates	32	32	Z'-Factor: 0.70
Table 1: Hypothetical assay validation data demonstrating an excellent Z'-factor.

Step-by-Step HTRF Assay Protocol (384-well format)

• Compound Dispensing: Using an acoustic dispenser, transfer 50 nL of each library compound (10 mM in DMSO) and control compounds to designated wells of a 384-well low-volume assay plate. This results in a final screening concentration of 10 µM in a 5 µL final assay volume.

• Enzyme Addition: Add 2.5 µL of TKX enzyme diluted in kinase reaction buffer to all wells.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow compounds to bind to the enzyme.

• Reaction Initiation: Add 2.5 µL of a solution containing the biotinylated peptide substrate and ATP (at a concentration equal to the Kₘ for ATP) in kinase reaction buffer to initiate the kinase reaction.

• Kinase Reaction: Incubate the plate for 60 minutes at room temperature.

• Detection: Add 5 µL of HTRF detection buffer containing EDTA (to stop the reaction), the Eu³⁺-conjugated anti-phospho-antibody, and the XL665-conjugated streptavidin.

• Detection Incubation: Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible plate reader, measuring emission at 665 nm and 620 nm. The HTRF ratio (665nm/620nm * 10,000) is used for data analysis.

High-Throughput Screening (HTS) and Hit Identification

The HTS process involves screening the entire library using the validated assay protocol.[2][21] This is a highly automated process to ensure consistency and throughput.[12]

Figure 1: High-Throughput Screening (HTS) Workflow.

Data Analysis and Hit Criteria

For each compound, the percent inhibition is calculated relative to the on-plate controls:

% Inhibition = 100 * ( 1 - ( (Signal_compound - μ_negative) / (μ_positive - μ_negative) ) )

A primary "hit" is defined as any compound that meets the following criteria:

• Percent Inhibition > 50%

• Z-score > 3 (or < -3 for activators), indicating the activity is statistically significant relative to the plate's sample population.

From a 10,000-compound screen, a typical hit rate of 0.5-2% would yield 50-200 primary hits.[22]

Hit Confirmation and Triage: Eliminating False Positives

A primary hit is not a confirmed active compound. A rigorous triage process is essential to eliminate false positives and prioritize the most promising molecules for follow-up.[5][22] False positives can arise from numerous sources, including compound reactivity, aggregation, assay interference, or impurities.[23][24][25][26]

The hit triage cascade involves a series of sequential, decision-gated experiments:

Figure 2: Hit Confirmation and Triage Cascade.

• Single-Point Re-test: Primary hits are re-tested at the same concentration from the original screening plates to confirm activity. A confirmation rate of >70% is expected for a robust assay.[22]

• Dose-Response Confirmation: Confirmed hits are tested in a 10-point concentration-response curve to determine their half-maximal inhibitory concentration (IC₅₀). This establishes potency and ensures the observed activity is not due to a solubility artifact at a single high concentration.

• Orthogonal Assay: Compounds with an IC₅₀ < 10 µM are tested in an orthogonal assay.[27] This is a different assay format that measures the same biological event through an alternative mechanism (e.g., an ADP-Glo assay that measures ATP consumption rather than substrate phosphorylation). This helps eliminate technology-specific artifacts.

• Counter-Screens: Promiscuous inhibitors and assay-interfering compounds are identified and eliminated through counter-screens.[28] An example is to run the HTRF assay in the absence of the TKX enzyme. An active compound in this assay is likely interfering with the detection reagents and is a false positive.

• Resynthesis and QC: The most promising hits that pass all previous steps are resynthesized as fresh, dry powders. Their identity, purity, and activity are re-confirmed. This final step ensures that the observed biological activity is intrinsic to the compound itself and not an impurity from the original synthesis.[5]

Compound ID	Primary Screen (% Inh)	IC₅₀ (µM) Primary Assay	IC₅₀ (µM) Orthogonal Assay	Counter-Screen Activity	Status
HIT-001	85.2%	0.85	1.1	Inactive	Validated Hit
HIT-002	92.5%	1.2	1.5	Inactive	Validated Hit
HIT-003	78.1%	5.6	> 50	Inactive	False Positive (Orthogonal)
HIT-004	65.9%	22.4	N/A	Inactive	Deprioritized (Low Potency)
HIT-005	99.8%	0.25	0.30	Active	False Positive (Interference)
Table 2: Representative data from the hit triage process, illustrating the filtering of primary hits to a validated set.

Conclusion and Forward Look

The initial screening of a focused library, such as one based on the 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol scaffold, is a systematic, multi-step process that goes far beyond simply running a large experiment.[6] It requires careful planning in library design, rigorous validation of the primary assay, and a disciplined, data-driven triage cascade to eliminate the inevitable false positives.[29]

By following the comprehensive workflow detailed in this guide—from scaffold rationale to validated hit—research teams can significantly increase the probability of identifying high-quality, tractable chemical matter. The small number of validated hits emerging from this process (e.g., HIT-001 and HIT-002) form the critical starting point for the next phase of drug discovery: hit-to-lead optimization, where medicinal chemistry efforts will focus on improving potency, selectivity, and drug-like properties.

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• High Throughput Screening Basics: A Beginner's Guide to Efficient Drug Discovery. (2026, February 9). Infinix Bio. Retrieved February 20, 2026, from [Link]

• Shtarov, A., et al. (2010, December 1). False Positives in the Early Stages of Drug Discovery. Bentham Science Publishers. Retrieved February 20, 2026, from [Link]

• Mitigating False Positives in HTS Case Studies Using the BioAscent PAINS Library. (n.d.). BioAscent. Retrieved February 20, 2026, from [Link]

• Siramshetty, V., et al. (2025, January 11). Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. PMC. Retrieved February 20, 2026, from [Link]

• Development of a HTRF® Kinase Assay for Determination of Syk Activity. (n.d.). PMC. Retrieved February 20, 2026, from [Link]

• High-throughput screening (HTS). (n.d.). BMG LABTECH. Retrieved February 20, 2026, from [Link]

• Dahlin, J. L., et al. (2021, March 13). Metal Impurities Cause False Positives in High-Throughput Screening Campaigns. ACS Publications. Retrieved February 20, 2026, from [Link]

• The importance of adequately triaging hits from HTS campaigns. (2015, June 19). Drug Target Review. Retrieved February 20, 2026, from [Link]

• Development of a HTRF Kinase Assay for Determination of Syk Activity. (2008, January 14). Semantic Scholar. Retrieved February 20, 2026, from [Link]

• From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. (2025, November 20). BellBrook Labs. Retrieved February 20, 2026, from [Link]

• Hit Identification. (n.d.). Vipergen. Retrieved February 20, 2026, from [Link]

• HTRF KinEASE a universal expanded platform to address serine/threonine & tyrosine kinases. (n.d.). Revvity. Retrieved February 20, 2026, from [Link]

• A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. (n.d.). BellBrook Labs. Retrieved February 20, 2026, from [Link]

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening. Retrieved February 20, 2026, from [Link]

• HTRF Kinase Assay Development and Methods in Inhibitor Characterization. (n.d.). Springer. Retrieved February 20, 2026, from [Link]

• Chemical Libraries: Types, Design Strategies and Applications in Drug Discovery. (n.d.). Vipergen. Retrieved February 20, 2026, from [Link]

• The Design and Application of Target-Focused Compound Libraries. (n.d.). Bentham Science. Retrieved February 20, 2026, from [Link]

• HTRF-based kinase assay for fragment screening and MOA studies. (n.d.). Domainex. Retrieved February 20, 2026, from [Link]

• 2-Aminopyrimidine as a Novel Scaffold for Biofilm Modulation. (n.d.). PMC. Retrieved February 20, 2026, from [Link]

• A overview of the 2- Aminopyrimidine derivatives as antimicrobial agents. (2024, August 2). Journal of Population Therapeutics and Clinical Pharmacology. Retrieved February 20, 2026, from [Link]

• Chapter 9: Compound Library Design – Principles and Applications. (2008, September 29). Royal Society of Chemistry. Retrieved February 20, 2026, from [Link]

• How To Optimize Your Hit Identification Strategy. (2024, March 7). Evotec. Retrieved February 20, 2026, from [Link]

• The 2-aminopyrimidine ring as a new scaffold for potent MRP1 inhibitors. (2025, November 14). PubMed. Retrieved February 20, 2026, from [Link]

• 2-Aminopyrimidine derivatives as anticancer drugs. (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

• The 2-aminopyrimidine ring as a new scaffold for potent MRP1 inhibitors. (2025, December 8). ResearchGate. Retrieved February 20, 2026, from [Link]

• Identification of highly selective type II kinase inhibitors with chiral peptidomimetic tails. (n.d.). ScienceDirect. Retrieved February 20, 2026, from [Link]

• Drug Discovery - Inhibitor. (n.d.). chemical-kinomics. Retrieved February 20, 2026, from [Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. (2022, November 27). MDPI. Retrieved February 20, 2026, from [Link]

• Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. (n.d.). PMC. Retrieved February 20, 2026, from [Link]

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A Comprehensive Technical Guide to 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive overview of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol, a critical heterocyclic building block in contemporary medicinal chemistry. We will explore its synthesis, detailed spectroscopic characterization, and pivotal applications in the development of targeted therapeutics, with a particular focus on kinase inhibitors. This guide is intended to be a valuable resource for researchers and scientists in the field of drug discovery, offering both theoretical insights and practical methodologies.

Introduction: The Significance of the Azetidine-Pyrimine Scaffold

The pursuit of novel therapeutic agents with high potency and selectivity is a central theme in drug discovery. Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, and among these, molecules incorporating both pyrimidine and azetidine rings have garnered significant attention. The 2-aminopyrimidine moiety is a well-established pharmacophore, known for its ability to form key hydrogen bond interactions with the hinge region of many protein kinases.[1][2] The azetidine ring, a four-membered saturated heterocycle, offers a unique combination of properties. Its inherent ring strain and three-dimensional structure can impart favorable physicochemical characteristics to a drug molecule, such as improved solubility, metabolic stability, and cell permeability.[3][4]

The title compound, 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol, marries these two important scaffolds, creating a versatile intermediate for the synthesis of a new generation of targeted therapies. The presence of a chlorine atom provides a reactive handle for further functionalization, typically through nucleophilic aromatic substitution (SNAr) or cross-coupling reactions. The hydroxyl group on the azetidine ring offers an additional point for modification or can act as a crucial hydrogen bond donor, enhancing binding affinity to the target protein.

Synthesis and Mechanism

The synthesis of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. A common and effective strategy involves the nucleophilic substitution of a chlorine atom on a di- or tri-chlorinated pyrimidine precursor with azetidin-3-ol.

Synthetic Pathway

A prevalent synthetic route commences with a commercially available dichlorinated pyrimidine derivative. The choice of starting material and the reaction sequence are critical for the successful synthesis.

Figure 1: General synthetic scheme for 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol.

Causality Behind Experimental Choices:

The selection of 2-amino-4,6-dichloropyrimidine as the starting material is strategic. The amino group at the 2-position deactivates the chlorine at this position towards nucleophilic attack, thus favoring substitution at the 4- and 6-positions. The reaction with azetidin-3-ol hydrochloride necessitates the use of a base to neutralize the hydrochloride salt and to facilitate the nucleophilic attack of the azetidine nitrogen on the pyrimidine ring. The choice of solvent and temperature is crucial to control the regioselectivity and minimize side reactions.

Detailed Experimental Protocol

The following protocol is a representative example for the synthesis of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol.

Materials:

• 2-Amino-4,6-dichloropyrimidine

• Azetidin-3-ol hydrochloride

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of 2-amino-4,6-dichloropyrimidine (1.0 eq) in DMF, add azetidin-3-ol hydrochloride (1.1 eq) and DIPEA (3.0 eq).

• Stir the reaction mixture at 80 °C for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol.

Self-Validating System: The purity and identity of the final product should be rigorously confirmed by a suite of analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry, to ensure it meets the required specifications for subsequent use in drug synthesis.

Spectroscopic Characterization

Unambiguous characterization of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol is essential for quality control and to ensure the integrity of subsequent synthetic steps.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the pyrimidine and azetidine rings. The aromatic proton on the pyrimidine ring will appear as a singlet in the downfield region. The protons of the azetidine ring will exhibit characteristic multiplets, with the proton attached to the hydroxyl-bearing carbon appearing at a distinct chemical shift. The amino and hydroxyl protons will likely appear as broad singlets.

• ¹³C NMR: The carbon NMR spectrum will show signals corresponding to the carbons of the pyrimidine and azetidine rings. The chemical shifts of the pyrimidine carbons will be influenced by the electron-donating amino group and the electron-withdrawing chlorine atom. The carbons of the azetidine ring will appear in the aliphatic region, with the carbon bearing the hydroxyl group shifted downfield.[5]

Table 1: Predicted NMR Data

Assignment	¹H NMR (Predicted, ppm)	¹³C NMR (Predicted, ppm)
Pyrimidine-H	~6.0-6.5 (s, 1H)
Azetidine-CH(OH)	~4.5-5.0 (m, 1H)	~60-65
Azetidine-CH₂	~4.0-4.5 (m, 4H)	~50-55
NH₂	broad singlet
OH	broad singlet
Pyrimidine-C-Cl	~160-165
Pyrimidine-C-N(azetidine)	~160-165
Pyrimidine-C-NH₂	~160-165
Pyrimidine-CH	~90-95

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool to confirm the molecular weight of the synthesized compound. Under electrospray ionization (ESI) conditions, the compound is expected to show a prominent protonated molecular ion peak [M+H]⁺. The isotopic pattern of this peak will be characteristic of a molecule containing one chlorine atom (an M+2 peak with approximately one-third the intensity of the M peak).[6][7]

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule. Key expected absorption bands include:

• N-H stretching: Around 3300-3500 cm⁻¹ for the amino group.[8]

• O-H stretching: A broad band around 3200-3600 cm⁻¹ for the hydroxyl group.[9]

• C=N and C=C stretching: In the 1500-1650 cm⁻¹ region, characteristic of the pyrimidine ring.

• C-Cl stretching: In the fingerprint region, typically around 600-800 cm⁻¹.[10]

Application in Drug Discovery: A Gateway to Kinase Inhibitors

1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is a highly valuable intermediate in the synthesis of protein kinase inhibitors. The 2-aminopyrimidine core serves as a "hinge-binding" motif, forming crucial hydrogen bonds with the backbone of the kinase hinge region, a common feature in many ATP-competitive inhibitors.[2][11] The chlorine atom at the 6-position acts as a leaving group, allowing for the introduction of various substituents through SNAr or cross-coupling reactions to explore the solvent-exposed region of the kinase active site and enhance potency and selectivity.

Role in the Synthesis of Janus Kinase (JAK) Inhibitors

The Janus kinases (JAKs) are a family of non-receptor tyrosine kinases that play a critical role in cytokine signaling pathways. Dysregulation of JAK signaling is implicated in a variety of autoimmune diseases and cancers. Several approved and clinical-stage JAK inhibitors utilize a 2-aminopyrimidine scaffold. The title compound is a key precursor for the synthesis of potent and selective JAK inhibitors.[8][12]

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Comprehensive Technical Guide: Safety and Toxicity Profile of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

[1][2]

Document Control:

• Version: 1.0

• Target Audience: Medicinal Chemists, Process Safety Engineers, Toxicology Leads[1]

Executive Summary: The Scaffold Assessment

The compound 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol (hereafter referred to as ACP-Azetidine ) represents a critical building block in the synthesis of kinase inhibitors and GPCR ligands.[1] Its structure combines a polar, metabolic-stability-enhancing azetidin-3-ol moiety with a reactive 2-amino-6-chloropyrimidine core.[1]

While valuable for its synthetic utility, the presence of an electron-deficient heteroaryl chloride renders this molecule an electrophilic reactive intermediate .[1] This guide provides a read-across toxicological assessment, defining it not merely as a stable end-product but as a potential skin sensitizer and genotoxic impurity (GTI) precursor until proven otherwise.[1]

Key Safety Classification (Predicted):

• GHS: Warning.[1][2][3][4][5][6] Acute Tox. 4 (Oral), Skin Sens. 1B, Muta. 2 (Suspected).[1]

• Occupational Exposure Band (OEB): Band 3 (10 – 100 µg/m³).[1]

• Critical Hazard: Delayed hypersensitivity via protein haptenization (SNAr reactivity).[1]

Part 1: Structural & Physicochemical Analysis[1]

Understanding the reactivity profile is the prerequisite for safety.[1] ACP-Azetidine is designed to undergo Nucleophilic Aromatic Substitution (SNAr).[1] This same reactivity drives its toxicity.[1]

Structural Decomposition[2]

• Core: Pyrimidine ring.[1][2]

• Substituent 1 (Pos 2): Exocyclic Amino group (-NH2).[1] Effect: Weakens electrophilicity at C4/C6 via electron donation, reducing (but not eliminating) reactivity compared to di-chloro variants.[1]

• Substituent 2 (Pos 4): Azetidin-3-ol.[1][7] Effect: Increases aqueous solubility and lowers LogP.[1]

• Substituent 3 (Pos 6): Chlorine atom.[1] Effect:The Toxicophore. Acts as a leaving group.[1]

Physicochemical Properties (Calculated)

Property	Value (Approx.)	Safety Implication
Molecular Weight	200.62 g/mol	High dust potential; easily aerosolized.[1]
LogP	0.2 – 0.5	Moderate lipophilicity; potential for dermal absorption.[1]
pKa (Base)	~4.5 (Pyrimidine N)	Unionized at physiological pH; membrane permeable.[1]
Solubility	Moderate (Water/DMSO)	Bioavailable if ingested; requires containment in washdown.[1]

Part 2: Toxicological Profiling (Read-Across & Mechanism)[1][2]

Since specific in vivo data for ACP-Azetidine is proprietary or sparse, we apply Read-Across Methodology using the structural fragments: 2-Amino-4-chloropyrimidine and 3-Hydroxyazetidine.[1]

The Haptenization Mechanism (Skin Sensitization)

The most immediate risk to researchers is Allergic Contact Dermatitis (ACD) .[1] The chlorine at position 6 is susceptible to attack by biological nucleophiles (e.g., Cysteine thiol groups on skin proteins).[1]

Mechanism:

• ACP-Azetidine penetrates the stratum corneum.[1]

• The C-Cl bond undergoes SNAr with protein residues (Cys-SH).[1]

• The resulting Protein-Adduct acts as an antigen, triggering T-cell mediated immune response.[1]

Caption: Figure 1.[1] Mechanism of skin sensitization via covalent protein binding (Haptenization).[1]

Genotoxicity Assessment (Ames Positive Potential)

Heteroaryl chlorides are structural alerts for mutagenicity.[1]

• Risk: The molecule can alkylate DNA bases (Guanine N7).[1]

• Mitigation: The electron-donating amino group at Position 2 and the nitrogen from the azetidine ring at Position 4 significantly reduce the electrophilicity of the C-Cl bond compared to 2,4,6-trichloropyrimidine.

• Verdict: Suspected Mutagen. Must be handled as a potential mutagen until a negative Ames test is confirmed.[1]

Acute Toxicity (Oral/Inhalation)

Based on 2-amino-4-chloropyrimidine (LD50 Oral Rat ~1000 mg/kg) [1]:

• Prediction: Category 4 (Harmful if swallowed).[1][2][4]

• Target Organs: Liver (metabolic processing of the azetidine ring) and Kidneys.[1]

Part 3: Experimental Validation Protocols

To move from "Predicted" to "Verified" safety, the following assays are required. These protocols are designed to be self-validating with positive controls.[1]

Protocol A: Reactive Metabolite Trapping (GSH Assay)

Purpose: To quantify the electrophilic reactivity and potential for idiosyncratic toxicity.[1]

• Preparation:

  • Test Compound: 10 µM ACP-Azetidine in Phosphate Buffer (pH 7.4).

  • Nucleophile: 5 mM Glutathione (GSH).[1]

  • Control: 1-chloro-2,4-dinitrobenzene (CDNB) as positive control.[1]

• Incubation:

  • Incubate at 37°C. Timepoints: 0, 15, 30, 60 min.

• Analysis:

  • Quench with acidic acetonitrile.[1]

  • Analyze via LC-MS/MS looking for the [M + 307 - 36] adduct (GSH mass addition minus HCl).[1]

• Interpretation:

  • 50% depletion of parent at 60 min = High Reactivity (Strict containment required).[1]

  • <10% depletion = Low Reactivity (Standard handling).[1]

Protocol B: Ames Test (Micro-fluctuation Method)

Purpose: Rapid detection of point mutations.[1]

• Strains: S. typhimurium TA98 (frameshift) and TA100 (base-pair substitution).

• Activation: Perform +/- S9 liver fraction (to detect metabolic activation).

• Dosing: 6-well format, dose range 0.1 – 500 µg/mL.

• Validation:

  • Negative Control: DMSO.[1]

  • Positive Control: 2-Nitrofluorene (TA98 -S9), 2-Aminoanthracene (All +S9).[1]

• Criteria: A 2-fold increase in revertant colonies over vehicle control indicates a positive result.[1]

Part 4: Occupational Hygiene & Risk Management[1]

Given the profile derived above, the following exposure controls are mandatory for laboratory and pilot-plant scale handling.

Exposure Control Matrix

Parameter	Standard Operation	High-Energy Operation (Milling/Weighing)
OEB Assignment	Band 3 (Potent/Toxic)	Band 3
Ventilation	Fume Hood (Face velocity >0.5 m/s)	Powder Containment Booth / Isolator
PPE (Skin)	Double Nitrile Gloves (0.11mm min)	Tyvek Sleeves + Double Gloves
PPE (Respiratory)	N95 (if open handling)	P100 / PAPR
Decontamination	10% Sodium Thiosulfate (Neutralizes electrophiles)	10% Sodium Thiosulfate

Emergency Response (Spill)

• Evacuate: Clear the immediate area of personnel.

• PPE Up: Don full Tyvek suit and respirator.[1]

• Neutralize: Apply a solution of 5% Sodium Carbonate + 5% Sodium Thiosulfate . This promotes hydrolysis of the chloro-pyrimidine to the non-toxic hydroxy-pyrimidine.[1]

• Clean: Absorb with vermiculite.[1] Do not use combustible materials (sawdust).[1]

Part 5: Synthesis & Safety Decision Tree

This diagram guides the researcher through the decision-making process based on the compound's reactivity.[1]

Caption: Figure 2.[1] Safety decision matrix for handling ACP-Azetidine based on reactivity and mutagenicity potential.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 67432, 2,4-Diamino-6-chloropyrimidine. Retrieved February 20, 2026, from [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Pyrimidine derivatives and read-across toxicity. Retrieved February 20, 2026, from [Link]

• Kim, J., et al. (2025). Antibiofilm Activities of Halogenated Pyrimidines.[1] MDPI.[1] Retrieved February 20, 2026, from [Link]

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Protocols & Analytical Methods

Application Note: Characterization of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol as a Putative Kinase Inhibitor in Cell-Based Assays

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of the novel small molecule, 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol (herein referred to as Cpd-X). Based on its chemical structure, featuring a 2-aminopyrimidine scaffold and an azetidine moiety, Cpd-X is hypothesized to function as an ATP-competitive kinase inhibitor.[1][2][3][4][5][6][7] This guide outlines a strategic workflow of cell-based assays to validate this hypothesis, determine its biological activity, and elucidate its mechanism of action. The protocols provided herein are designed to be robust and self-validating, enabling a thorough investigation from initial biochemical potency to cellular target engagement and downstream phenotypic effects.

Introduction: Scientific Rationale

The 2-aminopyrimidine core is a privileged scaffold in medicinal chemistry, renowned for its ability to act as a "hinge-binder" in the ATP-binding pocket of a wide range of protein kinases.[1][2][5][6] This interaction is critical for achieving potent and often selective kinase inhibition. Furthermore, the incorporation of a rigid, three-dimensional azetidine ring can provide favorable physicochemical properties and novel interactions within the binding site, potentially enhancing potency and selectivity.[3][4][7][8][9]

Given these structural features, we postulate that Cpd-X targets a protein kinase, thereby inhibiting its ability to phosphorylate downstream substrates. Dysregulated kinase activity is a hallmark of numerous diseases, particularly cancer, making novel kinase inhibitors valuable candidates for therapeutic development.[10][11] This application note details the essential experimental cascade to test this hypothesis.

Caption: A logical workflow for characterizing a putative kinase inhibitor.

Protocol 3.1: Cell Viability Assay using CellTiter-Glo®

This protocol measures the number of viable cells in culture based on the quantification of ATP, an indicator of metabolic activity. [12][13][14] Rationale: This assay provides a robust measure of the compound's overall effect on cell health and proliferation. A potent kinase inhibitor targeting an oncogenic driver is expected to decrease the viability of cancer cells dependent on that kinase. [15] Materials:

• Cancer cell line known to be dependent on the target kinase (e.g., A375 for BRAF, MV-4-11 for FLT3)

• Appropriate cell culture medium + 10% FBS

• Opaque-walled 96-well or 384-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega) [12]* Luminometer

Procedure:

• Cell Seeding: Seed cells into an opaque-walled plate at a pre-determined optimal density (e.g., 5,000 cells/well for a 96-well plate) in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare a serial dilution of Cpd-X in culture medium. Add the desired final concentrations to the cells. Include a DMSO vehicle control.

• Incubation: Incubate the plates for 72 hours at 37°C, 5% CO2.

• Assay Reagent Preparation: Thaw the CellTiter-Glo® Buffer and reconstitute the lyophilized Substrate to create the CellTiter-Glo® Reagent. [13][16]Allow it to equilibrate to room temperature.

• Lysis and Signal Generation:

  • Remove plates from the incubator and allow them to equilibrate to room temperature for 30 minutes. [13] * Add a volume of CellTiter-Glo® Reagent equal to the culture volume in each well (e.g., 100 µL).

  • Mix on an orbital shaker for 2 minutes to induce cell lysis. [16]6. Signal Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal. [16]7. Data Acquisition: Record luminescence using a plate-reading luminometer.

• Analysis: Normalize the data to the DMSO control (100% viability) and plot the percentage of viability against the logarithm of Cpd-X concentration. Fit the data to determine the GI50 (concentration for 50% growth inhibition).

Cell Line	Putative Target	Cpd-X GI50 (nM)
MV-4-11	FLT3	85
A375	BRAF	120
Ba/F3	(Engineered)	70
Normal Fibroblasts	-	>10,000

Table 2: Example GI50 data for Cpd-X across various cell lines.

Target Validation in a Cellular Context

A critical step in drug discovery is confirming that a compound engages its intended target within the complex environment of a living cell. [17][18]The NanoBRET™ Target Engagement assay is the gold standard for this purpose, providing quantitative data on intracellular affinity. [17][19][20][21]

Protocol 4.1: NanoBRET™ Target Engagement Intracellular Kinase Assay

This protocol measures the apparent affinity of Cpd-X for a target kinase by competitively displacing a fluorescent tracer from a NanoLuc® luciferase-tagged kinase fusion protein expressed in live cells.

Rationale: This assay confirms that the compound can cross the cell membrane and bind to its target in a physiological context, providing a more relevant measure of potency than biochemical assays alone. [17][19][21] Materials:

• HEK293 cells

• Plasmid DNA for NanoLuc®-Kinase Fusion protein

• FuGene HD Transfection Reagent (Promega)

• Opti-MEM™ I Reduced Serum Medium

• NanoBRET™ Tracer (specific to the kinase)

• NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor (Promega) [21]* White, non-binding surface 384-well plates

• Plate reader capable of measuring filtered luminescence (450nm and 610nm)

Procedure:

• Transfection: Transfect HEK293 cells with the NanoLuc®-Kinase fusion plasmid according to the manufacturer's protocol. Culture for 18-24 hours to allow for protein expression. [21]2. Cell Plating: Harvest transfected cells and resuspend in Opti-MEM. Plate 20 µL of the cell suspension into each well of a 384-well plate.

• Compound and Tracer Addition:

  • Prepare serial dilutions of Cpd-X in Opti-MEM.

  • Prepare the NanoBRET™ Tracer at a 2X concentration in Opti-MEM.

  • Add 10 µL of Cpd-X dilution to the wells.

  • Add 10 µL of 2X Tracer to the wells.

• Equilibration: Incubate the plate for 2 hours at 37°C, 5% CO2. [21]5. Substrate Addition: Prepare the Nano-Glo® Substrate solution containing the extracellular inhibitor. Add 20 µL to each well. [21]6. Data Acquisition: Read the plate within 20 minutes on a BRET-capable plate reader, measuring luminescence at 450 nm (Donor) and >600 nm (Acceptor).

• Analysis: Calculate the NanoBRET™ ratio (Acceptor/Donor). Plot the ratio against the logarithm of Cpd-X concentration and fit the data to determine the cellular IC50.

Mechanism of Action: Pathway Modulation and Phenotypic Outcomes

The final stage of characterization involves linking target engagement to downstream signaling and a definitive cellular outcome, such as apoptosis.

Protocol 5.1: Western Blotting for Phospho-Substrate Inhibition

This protocol assesses the ability of Cpd-X to inhibit the phosphorylation of a known downstream substrate of the target kinase.

Rationale: A decrease in substrate phosphorylation provides direct evidence that Cpd-X is inhibiting the catalytic activity of its target kinase within the cell's signaling network. [22][23][24] Materials:

• Cell line expressing the target kinase and substrate

• Cpd-X

• Phosphatase and Protease Inhibitor Cocktails [23]* RIPA or similar lysis buffer

• Primary antibodies: anti-phospho-substrate and anti-total-substrate

• HRP-conjugated secondary antibody

• PVDF membrane [22][24]* TBST Buffer (Tris-Buffered Saline with 0.1% Tween-20) [24]* 5% w/v Bovine Serum Albumin (BSA) in TBST for blocking [23]* ECL detection reagents

Procedure:

• Cell Treatment: Plate cells and allow them to adhere. Treat with various concentrations of Cpd-X for a specified time (e.g., 2 hours). Include a positive control (e.g., growth factor stimulation) if necessary.

• Lysis: Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer containing fresh phosphatase and protease inhibitors. [23]3. Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Normalize protein amounts, add Laemmli sample buffer, and denature at 95°C for 5 minutes. [22][23] * Separate proteins on an SDS-polyacrylamide gel.

  • Transfer proteins to a PVDF membrane. [22]5. Blocking and Antibody Incubation:

  • Block the membrane for 1 hour at room temperature in 5% BSA in TBST. Crucially, do not use milk , as its phosphoprotein content can cause high background. [23] * Incubate the membrane with the anti-phospho-substrate primary antibody overnight at 4°C.

  • Wash the membrane extensively with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the signal using an ECL substrate and an imaging system.

• Stripping and Reprobing: If desired, strip the membrane and reprobe with the anti-total-substrate antibody to confirm equal protein loading. [24]

Protocol 5.2: Apoptosis Induction via Caspase-Glo® 3/7 Assay

This protocol measures the activity of caspases 3 and 7, key executioners of apoptosis.

Rationale: This assay determines if the observed reduction in cell viability is due to the induction of programmed cell death, a desired outcome for many anti-cancer agents. [25][26][27][28] Materials:

• Cancer cell line of interest

• Opaque-walled 96-well plates

• Caspase-Glo® 3/7 Assay kit (Promega) [25]* Luminometer

Procedure:

• Cell Treatment: Seed and treat cells with a serial dilution of Cpd-X as described in Protocol 3.1. Incubate for a relevant period (e.g., 24, 48, or 72 hours).

• Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent by mixing the buffer and lyophilized substrate. [26]3. Assay Execution:

  • Equilibrate the plate to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Mix on a plate shaker at 300-500 rpm for 30 seconds. 4. Incubation: Incubate at room temperature for 1-3 hours to stabilize the signal. [26]5. Data Acquisition: Measure luminescence.

• Analysis: Plot the luminescence (indicating caspase activity) against the Cpd-X concentration to determine the dose-dependent induction of apoptosis.

Conclusion

The systematic application of the protocols detailed in this guide will enable a comprehensive characterization of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol (Cpd-X) . This workflow facilitates the validation of its hypothesized role as a kinase inhibitor, from direct biochemical target interaction to its ultimate phenotypic effects on cancer cells. The resulting data package will provide a robust foundation for further preclinical development and establish a clear understanding of the compound's cellular mechanism of action.

References

• Bio-Rad Antibodies. (n.d.). Detection of Phosphorylated Proteins by Western Blotting. Retrieved from [Link]

• ResearchGate. (n.d.). WESTERN BLOTTING OF PHOSPHO-PROTEINS PROTOCOL. Retrieved from [Link]

• INiTS. (2020, November 26). Cell-based test for kinase inhibitors. Retrieved from [Link]

• Velcicky, J., et al. (2006). Novel 2-Aminopyrimidine Carbamates as Potent and Orally Active Inhibitors of Lck: Synthesis, SAR, and in Vivo Antiinflammatory Activity. Journal of Medicinal Chemistry. Retrieved from [Link]

• Bio-protocol. (n.d.). CellTiter-Glo Viability Assay (CTG). Retrieved from [Link]

• Gelin, M., et al. (2024). Back-Pocket Optimization of 2-Aminopyrimidine-Based Macrocycles Leads to Potent EPHA2/GAK Kinase Inhibitors. Journal of Medicinal Chemistry. Retrieved from [Link]

• Bio-Techne. (n.d.). Tips to Optimize your Western Blot for Phosphorylated Protein Detection. Retrieved from [Link]

• Mand, A., et al. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS One. Retrieved from [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]

• BMG Labtech. (2022, April 4). LanthaScreen Technology on microplate readers. Retrieved from [Link]

• EUbOPEN. (2020, October). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]

• Eurofins Discovery. (n.d.). Cell-based Tyrosine Kinase Assays, Detect RTK/CTK Signaling. Retrieved from [Link]

• PubMed. (2024). Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement. Retrieved from [Link]

• National Center for Advancing Translational Sciences. (n.d.). Protocol of Caspase-Glo 3/7 HepG2 Cell-based Assay for High-throughput Screening. Retrieved from [Link]

• ACS Publications. (2024). Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement. Retrieved from [Link]

• Reaction Biology. (2022, May). Caspase-Glo 3/7 Assay. Retrieved from [Link]

• PubMed. (2024). Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies. Retrieved from [Link]

• ACS Publications. (2022). Identification of 2-Aminopyrimidine Derivatives as FLT3 Kinase Inhibitors with High Selectivity over c-KIT. Retrieved from [Link]

• PubMed. (2023). 2-Aminopyrimidine derivatives as selective dual inhibitors of JAK2 and FLT3 for the treatment of acute myeloid leukemia. Retrieved from [Link]

• Bio Molecular Systems. (n.d.). Kinase Assays with Myra. Retrieved from [Link]

• Protocols.io. (2020). Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer. Retrieved from [Link]

• PubMed. (2022). Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo. Retrieved from [Link]

• ACS Publications. (2020). Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Retrieved from [Link]

• bioRxiv. (2020). Azetidines kill Mycobacterium tuberculosis without detectable resistance by blocking mycolate assembly. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Azetidinic amino acids: stereocontrolled synthesis and pharmacological characterization as ligands for glutamate receptors and transporters. Retrieved from [Link]

• ResearchGate. (2024). Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance by Blocking Mycolate Assembly. Retrieved from [Link]

• PubMed. (2025). 6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors. Retrieved from [Link]

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experimental setup for testing antitubercular activity of azetidines

Application Note & Protocols

Topic: Experimental Framework for Evaluating the Antitubercular Activity of Azetidine Derivatives Audience: Researchers, scientists, and drug development professionals.

Abstract

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death from a single infectious agent worldwide, a crisis exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.[1][2] This necessitates the discovery of novel chemotherapeutics with new mechanisms of action. Azetidine derivatives have emerged as a promising class of compounds, with recent studies demonstrating potent bactericidal activity against both drug-sensitive and MDR-TB strains, often by inhibiting mycolic acid biosynthesis—a crucial component of the mycobacterial cell wall.[1][2][3][4] This guide provides a comprehensive, multi-stage experimental framework for the systematic evaluation of novel azetidine compounds, from initial high-throughput screening to preclinical in vivo efficacy assessment.

Introduction: A Staged Approach to Antitubercular Drug Discovery

The path from a chemical library to a viable drug candidate is a rigorous journey of systematic evaluation. For assessing azetidine derivatives against M. tuberculosis, a tiered approach is essential. This process is designed to efficiently identify potent compounds while minimizing the use of resources and hazardous materials. The workflow begins with high-throughput in vitro screening to identify initial "hits," followed by secondary assays to confirm activity and assess selectivity. Promising candidates are then advanced to more complex models that mimic the physiological state of the bacteria during human infection, and finally to in vivo models to determine efficacy within a living organism.

Caption: Mechanism of the Luciferase Reporter Phage (LRP) assay.

Protocol 3.1: LRP Assay for Antimycobacterial Activity

Objective: To rapidly quantify the effect of azetidine compounds on mycobacterial viability.

Materials:

• Mycobacterial Strain: M. tuberculosis H37Rv.

• Reporter Phage: A suitable luciferase reporter mycobacteriophage (e.g., phAE142).

• Reagents: D-luciferin substrate, 7H9 broth.

• Apparatus: 96-well white opaque plates (for luminescence), luminometer, BSL-3 facility.

Step-by-Step Methodology:

• Compound Exposure:

  • Prepare a mid-log phase culture of M. tuberculosis as described in Protocol 2.1.

  • In a 96-well plate, expose the bacterial culture to serial dilutions of the azetidine compounds for 48-72 hours at 37°C.

• Phage Infection:

  • Following compound incubation, infect the cultures with the luciferase reporter phage at a predetermined multiplicity of infection (MOI).

  • Incubate for 4-8 hours at 37°C to allow for phage infection and luciferase expression.

• Luminescence Reading:

  • Transfer the samples to a 96-well white opaque plate.

  • Add the D-luciferin substrate to each well.

  • Immediately measure the light output in a luminometer. The result is expressed in Relative Light Units (RLU).

• Data Analysis:

  • Calculate the percentage reduction in RLU for each compound concentration compared to the no-drug control.

  • The concentration that causes a 90% or 99% reduction in RLU (RLU₉₀ or RLU₉₉) can be determined.

Stage 3: Advanced Profiling - Cytotoxicity and Dormancy

Expertise & Rationale: A potent compound is only useful if it is selectively toxic to the pathogen and not the host. Therefore, cytotoxicity against a mammalian cell line must be assessed to calculate a Selectivity Index (SI). Furthermore, M. tuberculosis can persist in the host in a non-replicating, dormant state within hypoxic granulomas, rendering it tolerant to many antibiotics. [5]The Low-Oxygen Recovery Assay (LORA) is a key in vitro model to evaluate a compound's activity against this clinically relevant bacterial population. [6]

Cytotoxicity and Selectivity Index (SI)

• Protocol: A standard cytotoxicity assay (e.g., using resazurin, MTT, or MTS) is performed on a relevant mammalian cell line, such as Vero (kidney epithelial), HepG2 (liver), or J774 (macrophage). [7]The concentration that kills 50% of the cells (CC₅₀) is determined.

• Calculation: The Selectivity Index is a critical parameter for prioritizing compounds.

  • SI = CC₅₀ / MIC

  • A higher SI value (typically >10) is desirable, indicating a favorable therapeutic window.

Data Presentation: Compound Prioritization

Compound ID	MIC (µM) vs Mtb H37Rv	CC₅₀ (µM) vs Vero Cells	Selectivity Index (SI)
Azetidine-001	8.5	>100	>11.8
Azetidine-002	3.3	85	25.8
Azetidine-003	6.2	25	4.0
Isoniazid	0.4	>200	>500

Low-Oxygen Recovery Assay (LORA)

• Principle: This assay uses a strain of M. tuberculosis engineered to express luciferase to assess compound activity against non-replicating bacteria. [6]The bacteria are first adapted to hypoxic conditions in a sealed container to induce a state of dormancy. They are then exposed to the azetidine compounds under these low-oxygen conditions. Finally, the bacteria are re-exposed to air, and their ability to "recover" and resume metabolic activity (measured by luminescence) is quantified. Effective compounds will prevent or delay this recovery compared to untreated controls.

Stage 4: Preclinical In Vivo Efficacy Assessment

Expertise & Rationale: In vitro assays, while essential, cannot replicate the complex host-pathogen interactions of a true infection. Animal models are indispensable for evaluating a compound's efficacy, pharmacokinetics, and toxicity in a whole-organism context. [8]

Rapid In Vivo Screen: Zebrafish Larvae Model

• Rationale: The zebrafish (Danio rerio) larva model is a powerful tool for bridging the gap between in vitro and mammalian studies. [9]Larvae are optically transparent, allowing for real-time, non-invasive imaging of infection. They can be housed in 96-well plates, enabling higher throughput screening than mouse models. [8]Infection with Mycobacterium marinum, a close genetic relative of M. tuberculosis, recapitulates key aspects of TB pathogenesis, including granuloma formation. [9]* Methodology Overview: Zebrafish larvae are infected with a fluorescent strain of M. marinum. The larvae are then arrayed in 96-well plates and exposed to the azetidine compounds dissolved in the water. Efficacy is determined by quantifying the change in bacterial burden over several days using automated fluorescence microscopy. [8]

Gold Standard: Murine Model of Chronic TB Infection

• Rationale: The mouse model is the most widely used and validated preclinical model for TB drug testing. [5][8][10]It provides critical information on how a drug is absorbed, distributed, metabolized, and excreted (ADME), and its ability to reduce bacterial load in the lungs and spleen, the primary sites of infection.

• Methodology Overview:

  • Infection: BALB/c or C57BL/6 mice are infected via a low-dose aerosol route with M. tuberculosis H37Rv to establish a pulmonary infection.

  • Treatment: The infection is allowed to establish for 3-4 weeks to enter a chronic phase. Mice are then treated with the azetidine compound, typically via oral gavage, for 4-8 weeks. [5] 3. Evaluation: At the end of the treatment period, mice are euthanized, and the lungs and spleens are homogenized. The bacterial load is quantified by plating serial dilutions of the homogenates and counting the colony-forming units (CFU). A significant reduction in CFU compared to the untreated control group indicates in vivo efficacy. [11]

References

• Cui, Y., Lanne, A., Peng, X., et al. (2024). Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance by Blocking Mycolate Assembly. Journal of Medicinal Chemistry. [Link] [3]2. Cui, Y., Lanne, A., Peng, X., et al. (2024). Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance by Blocking Mycolate Assembly. PMC. [Link] [1]3. Lavrova, A., et al. (2024). The Nitrofuran-Warhead-Equipped Spirocyclic Azetidines Show Excellent Activity against Mycobacterium tuberculosis. MDPI. [Link] [12]4. Andreu, N., et al. (2004). Luciferase Reporter Mycobacteriophages for Detection, Identification, and Antibiotic Susceptibility Testing of Mycobacterium tuberculosis in Mexico. Journal of Clinical Microbiology. [Link] [13]5. Pandey, A., & Chauhan, A. (2020). Luciferase Reporter Phage (LRP) Assay for Anti Tuberculosis Screening: Current Status and Challenges. Bioscience Biotechnology Research Communications. [Link] [14]6. Yajko, D. M., et al. (2009). Inter- and Intra-Assay Reproducibility of Microplate Alamar Blue Assay Results for Drug Susceptibility Testing of Mycobacterium tuberculosis. Journal of Clinical Microbiology. [Link] [15]7. Cui, Y., Lanne, A., Peng, X., et al. (2020). Azetidines kill Mycobacterium tuberculosis without detectable resistance by blocking mycolate assembly. bioRxiv. [Link] [4]8. Takaki, K., et al. (2013). An in vivo platform for rapid high-throughput antitubercular drug discovery. Cell Reports. [Link] [9]9. UK Health Security Agency. (2024). Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance by Blocking Mycolate Assembly. UKHSA Research Portal. [Link] [2]10. Co, N., et al. (2012). A new in vivo model to test anti-tuberculosis drugs using fluorescence imaging. Journal of Antimicrobial Chemotherapy. [Link] [10]11. Riska, P. F., et al. (2000). Photographic and Luminometric Detection of Luciferase Reporter Phages for Drug Susceptibility Testing of Clinical Mycobacterium tuberculosis Isolates. Journal of Clinical Microbiology. [Link] [16]12. Piuri, M., et al. (2009). Construction and evaluation of luciferase reporter phages for the detection of active and non-replicating tubercle bacilli. PMC. [Link] [17]13. Zimmerman, M., et al. (2021). One Size Fits All? Not in In Vivo Modeling of Tuberculosis Chemotherapeutics. Frontiers in Microbiology. [Link] [8]14. Dusthackeer, V. N. A., et al. (2012). Diagnostic luciferase reporter phage assay for active and non-replicating persistors to detect tubercle bacilli from sputum samples. EPrints@NIRT. [Link] [18]15. Lanoix, J. P., & Lenaerts, A. J. (2014). Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis. Methods in Molecular Biology. [Link] [6]16. Yerigeri, M. C., et al. (2008). Anti-tubercular and anti-inflammatory activities of azetidin-2-one derivatives and their effects on the activity of Phospholipase A2. Medicinal Chemistry. [Link] [19]17. ResearchGate. (2020). (PDF) Azetidines kill Mycobacterium tuberculosis without detectable resistance by blocking mycolate assembly. [Link] [20]18. Yerigeri, M. C., et al. (2008). Anti-Tubercular and Anti-Inflammatory Activities of Azetidin-2-One Derivatives and Their Effects on the Activity of Phospholipase A2. Bentham Science. [Link] [21]19. Early, J. V., & Cooper, A. M. (2020). In vitro drug discovery models for Mycobacterium tuberculosis relevant for host infection. Expert Opinion on Drug Discovery. [Link] [22]20. Early, J. V., et al. (2019). In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy. [Link] [7]21. Mohammadi, S., et al. (2017). Evaluation of the accuracy of the microplate alamar blue assay and the proportion method for the prompt detection of Mycobacterium tuberculosis and susceptibility of multidrug-resistant Mycobacterium tuberculosis clinical isolates. The International Journal of Mycobacteriology. [Link] [23]22. Mansouri, F., et al. (2021). Evaluation of Accuracy of Microplate Alamar Blue Assay and Proportion Method for Prompt Detection of Mycobacterium tuberculosis and Clinical Isolates of Multidrug-resistant M. tuberculosis. Brieflands. [Link] [24]23. Mendoza-Aguilar, M., et al. (2012). The use of the microplate alamar blue assay (MABA) to assess the susceptibility of Mycobacterium lepraemurium to anti-leprosy and other drugs. Infolep. [Link] [25]24. Clark, S. O., et al. (2021). The in vitro direct mycobacterial growth inhibition assay (MGIA) for the early evaluation of TB vaccine candidates and assessment of protective immunity: a protocol for non-human primate cells. F1000Research. [Link] [26]25. Sala, C., et al. (2010). Simple Model for Testing Drugs against Nonreplicating Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy. [Link] [5]26. Siddappa, K., et al. (2013). Synthesis and antitubercular activities of azetidinone and thiazolidinone derivatives from 5-chloro-3-methylbenzofuran. International Journal of Pharmacy and Pharmaceutical Sciences. [Link] [27]27. Desai, K. R., et al. (2001). A synthesis of some new 2-azetidinones as potential antitubercular agents. Indian Journal of Chemistry. [Link] [28]28. International Journal of Pharmaceutical Sciences and Research. (2016). DESIGN, SYNTHESIS AND EVALUATION OF ANTITUBERCULAR ACTIVITY OF AMINO AZETIDINONES FROM ISONIAZID. [Link] [29]29. Li, Y., et al. (2024). A novel non-invasive murine model for rapidly testing drug activity via inhalation administration against Mycobacterium tuberculosis. Frontiers in Microbiology. [Link] [11]30. Ehtesham, N. Z., et al. (1999). Assessment of in vitro immunity to Mycobacterium tuberculosis in a human peripheral blood infection model using a luciferase reporter construct of M. tuberculosis H37Rv. Clinical & Experimental Immunology. [Link] [30]31. Vitro Master Diagnóstica. (n.d.). Tuberculosis. [Link] [31]32. Patel, R., et al. (2020). Design, synthesis, and evaluation of antitubercular activity of a novel benzothiazole-containing an azetidinone ring. Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]

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• 10. A new in vivo model to test anti-tuberculosis drugs using fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | A novel non-invasive murine model for rapidly testing drug activity via inhalation administration against Mycobacterium tuberculosis [frontiersin.org]
• 12. The Nitrofuran-Warhead-Equipped Spirocyclic Azetidines Show Excellent Activity against Mycobacterium tuberculosis [mdpi.com]
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• 31. vitro.bio [vitro.bio]

Application Note: 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol as a Covalent Fragment Probe

This Application Note and Protocol Guide is designed for researchers utilizing 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol as a covalent fragment probe in chemoproteomics and drug discovery.

[1]

Introduction & Scientific Background

1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is a specialized covalent fragment probe belonging to the class of functionalized chloropyrimidines. Unlike reversible inhibitors that rely solely on equilibrium binding, this probe features an electrophilic "warhead" (the C6-chlorine) capable of undergoing nucleophilic aromatic substitution (

) with nucleophilic residues—primarily cysteines —in the proteome.

Key Features

• Electrophilic Warhead (6-Chloro): The chlorine atom at the 6-position of the pyrimidine ring is moderately reactive. It is "tuned" by the electron-donating amino group (C2) and the azetidine ring (C4), making it less promiscuous than acrylamides but sufficiently reactive to target hyper-reactive cysteines in active sites (e.g., kinases, ubiquitin ligases).

• Solubilizing Scaffold (Azetidin-3-ol): The azetidin-3-ol moiety provides crucial hydrophilicity and a rigid geometry, improving the probe's solubility in aqueous buffers and reducing non-specific hydrophobic aggregation.

• Mechanism of Action: The probe functions as a ligand-directed electrophile . It initially binds reversibly to a protein pocket; if a cysteine is proximal, the chlorine is displaced, forming a permanent covalent bond.

Primary Applications

• Cysteinome Profiling (Competitive ABPP): Screening for ligandable cysteines across the proteome.

• Fragment-Based Drug Discovery (FBDD): Serving as a starting scaffold for developing covalent kinase inhibitors (e.g., targeting JAK, EGFR, or BTK families).

• Site-Directed Interrogation: Validating the reactivity of predicted cysteine residues in structural biology.

Mechanism of Reaction[1]

The core reaction is a Nucleophilic Aromatic Substitution (

) .[1][2]

• Recognition: The pyrimidine core and azetidine substituent interact with the protein binding pocket (hydrogen bonding, van der Waals).

• Nucleophilic Attack: A proximal cysteine thiolate (

  ) attacks the C6 position of the pyrimidine.

• Leaving Group Departure: The chloride ion (

  ) is expelled, resulting in a stable thioether linkage between the probe and the protein.

Diagram: Reaction Mechanism[1][2]

Figure 1: Mechanism of covalent labeling via Nucleophilic Aromatic Substitution (

).

Experimental Protocols

Protocol A: Competitive Activity-Based Protein Profiling (ABPP)

Objective: To identify protein targets where the probe competes with a broad-spectrum cysteine-reactive probe (e.g., Iodoacetamide-Alkyne).

Materials Required

• Probe: 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol (100 mM stock in DMSO).

• Competitor Probe: Iodoacetamide-Alkyne (IA-alkyne) or Desthiobiotin-Iodoacetamide.

• Proteome: Cell lysate (e.g., HEK293, Jurkat) at 1-2 mg/mL.

• Click Chemistry Reagents: TBTA, CuSO4, TCEP, Azide-Fluorophore (e.g., Rhodamine-N3) or Azide-Biotin.

• Analysis: SDS-PAGE/Fluorescence Scanning or LC-MS/MS.

Step-by-Step Workflow

• Lysate Preparation:

  • Harvest cells and lyse in PBS containing protease inhibitors (omit DTT/BME to preserve oxidation state).

  • Adjust protein concentration to 1.5 mg/mL.

• Probe Incubation (Competition Step):

  • Aliquot lysate into two groups: Vehicle (DMSO) and Treated (Probe).

  • Add Probe (final conc. 10–100 µM) to the "Treated" samples.

  • Add equivalent DMSO to "Vehicle".

  • Incubate for 1 hour at Room Temperature (RT) or 37°C. Note: Chloropyrimidines react slower than acrylamides; longer incubation ensures saturation.

• Labeling with Broad-Spectrum Probe:

  • Add IA-alkyne (final conc. 1–5 µM) to both groups.

  • Incubate for 30 minutes at RT .

• Click Chemistry (CuAAC):

  • Add the following reagents sequentially:

    • Azide-Rhodamine (25 µM)

    • TCEP (1 mM)

    • TBTA (100 µM)

    • CuSO4 (1 mM)

  • Vortex and incubate for 1 hour at RT in the dark.

• Readout:

  • Gel-Based: Quench with SDS-loading buffer, boil, and run SDS-PAGE. Scan for fluorescence.

  • Result Interpretation: Targets bound by the chloropyrimidine probe will show reduced fluorescence in the "Treated" lane compared to "Vehicle".

Protocol B: LC-MS/MS Target Identification (IsoTOP-ABPP)

Objective: To map the specific cysteine residue modified by the probe.

• Incubation: Follow Step 1 & 2 from Protocol A.

• Labeling: Use IA-Alkyne as the reporter.

• Enrichment:

  • Perform Click Chemistry with Biotin-Azide (instead of Rhodamine).

  • Enrich biotinylated proteins on Streptavidin-agarose beads.

• Digestion:

  • Perform On-Bead Digestion with Trypsin.

• Mass Spectrometry:

  • Analyze peptides via LC-MS/MS.

  • Data Analysis: Look for peptides with significantly lower abundance in the Probe-treated sample (Ratio Probe/Vehicle < 0.5). These peptides contain the cysteine targeted by the chloropyrimidine.

Synthesis & Stability

If synthesizing in-house, the following route is standard for 2,4,6-substituted pyrimidines.

Reaction: 2-amino-4,6-dichloropyrimidine + Azetidin-3-ol (HCl salt) + Base → Product

• Reagents: Dissolve 2-amino-4,6-dichloropyrimidine (1 eq) in Ethanol or n-Butanol.

• Addition: Add Azetidin-3-ol hydrochloride (1.0 eq) and DIPEA (2.5 eq).

• Conditions: Heat to 80°C for 4–12 hours .

  • Note: The first chlorine displacement is facile. The second chlorine (at pos 6) requires higher temperatures or stronger nucleophiles to displace, ensuring the product is the monochloro species.

• Purification: The product precipitates upon cooling or can be purified via Flash Chromatography (DCM:MeOH).

Stability:

• Solid State: Stable for >1 year at -20°C.

• In Solution (DMSO): Stable for months at -20°C. Avoid repeated freeze-thaw cycles.

• In Buffer: The C-Cl bond is stable to hydrolysis at neutral pH (7.4) for >24 hours, making it suitable for biological assays.

Data Visualization: Experimental Workflow

Figure 2: Competitive ABPP Workflow for validating target engagement.

Troubleshooting & Optimization

Issue	Possible Cause	Solution
No Competition Observed	Probe reactivity is too low.	Increase incubation time (up to 4h) or temperature (37°C).
Precipitation in Buffer	Low solubility at high conc.	Ensure DMSO concentration is <1% in final assay; the azetidin-3-ol group usually supports solubility up to 100 µM.
High Background Labeling	Non-specific binding.	Perform a "No-Click" control (omit azide) to assess background.
Probe Degradation	Hydrolysis of C-Cl bond.	Prepare fresh stocks in anhydrous DMSO; do not store diluted in aqueous buffer.

References

• Backes, A. C., et al. (2016). "Covalent fragment screening of the human proteome." Nature Chemical Biology, 12, 641–650. Link

• Åkerbladh, L., et al. (2016). "Discovery of 2-Amino-diarylmethanone-Based Inhibitors of p38 MAP Kinase via Covalent Fragment Screening." Journal of Medicinal Chemistry, 59(19), 9005–9017. Link

• Barf, T., & Kaptein, A. (2012). "Irreversible Protein Kinase Inhibitors: Balancing the Benefits and Risks." Journal of Medicinal Chemistry, 55(14), 6243–6262. Link

• Structural Genomics Consortium (SGC). "Chemical Probes and Covalent Fragments." SGC Website. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of an In Vivo Chemical Probe for BCL6 Inhibition by Optimization of Tricyclic Quinolinones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimizing High-Throughput Screening for Pyrimidine-Azetidine Scaffolds

Executive Summary

This guide details the protocol for integrating 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol (herein referred to as Compound A ) into High-Throughput Screening (HTS) campaigns.

Compound A represents a "privileged scaffold" in modern drug discovery, combining a kinase-privileged 2-aminopyrimidine core with a solubility-enhancing azetidin-3-ol moiety. However, the presence of the 6-chloro substituent introduces specific challenges regarding chemical reactivity, buffer compatibility, and false-positive identification. This note provides a validated workflow to screen this compound effectively, minimizing assay interference while maximizing hit-to-lead conversion rates.

Chemical Profile & HTS Suitability

Before entering the HTS pipeline, the physicochemical behavior of Compound A must be understood to prevent "false negatives" (due to precipitation) or "false positives" (due to non-specific reactivity).

Structural Logic

• Hinge Binder Motif: The 2-amino-pyrimidine core is a classic motif for hydrogen bonding with the ATP-binding hinge region of kinases (e.g., CDK, JAK families).

• Solubility Handle: The azetidin-3-ol group lowers LogP and increases Fsp3 character, significantly improving aqueous solubility compared to alkyl-substituted pyrimidines.

• Synthetic Handle / Warhead: The C6-Chlorine atom is an electrophile. In Fragment-Based Drug Discovery (FBDD), this allows for downstream diversification via SNAr reactions or serves as a potential covalent warhead for cysteine-targeting.

Critical Physicochemical Data

Property	Value / Status	HTS Implication
Molecular Weight	~200.6 Da	Ideal for Fragment-Based Screening (Rule of 3 compliant).
Solubility (DMSO)	> 50 mM	Excellent for acoustic dispensing stock solutions.
Solubility (PBS, pH 7.4)	Moderate	Risk of precipitation at >100 µM if < 1% DMSO is used.
Reactivity (SNAr)	Low-Moderate	Stable in water; reacts with strong nucleophiles (thiols) at high pH or temp.
UV Absorbance	~260-280 nm	Potential interference in UV-based aggregation assays.

Pre-Screening Quality Control

Objective: Ensure compound integrity and prevent degradation products (hydrolysis of the Cl-group) from skewing data.

Purity Assessment Protocol (LC-MS)

The 6-chloro group is susceptible to slow hydrolysis in wet DMSO over months, forming the inactive 6-hydroxy derivative.

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 1.7 µm).

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 2 minutes.

• Pass Criteria: Purity > 95%; Hydrolysis product < 2%.

Stability in Assay Buffer

Warning: Do NOT store Compound A in buffers containing Dithiothreitol (DTT) or

-Mercaptoethanol for > 4 hours prior to screening. The thiol can displace the chlorine atom, creating a covalent adduct that mimics a "hit."

• Recommendation: Use TCEP (Tris(2-carboxyethyl)phosphine) as the reducing agent, as it is non-nucleophilic and will not react with the pyrimidine core.

HTS Workflow & Protocols

Library Preparation & Dispensing

Method: Acoustic Liquid Handling (e.g., Echo® 655).

• Source Plate: Cyclic Olefin Copolymer (COC) or Polypropylene (PP) 384-well plate.

• Solvent: 100% anhydrous DMSO.

• Hydration Control: Limit source plate exposure to < 40% humidity to prevent water uptake, which accelerates Cl-hydrolysis.

Protocol A: Biochemical Kinase Screen (TR-FRET)

This protocol is optimized to detect reversible binding to the kinase hinge region.

Materials:

• Target Kinase (e.g., CDK2/CyclinA)

• Tracer: AlexaFluor® 647-labeled ATP-competitive tracer

• Antibody: Europium-labeled anti-GST/His

• Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 1 mM TCEP .

Step-by-Step:

• Dispense Compound: Transfer 20 nL of Compound A (10 mM stock) into a 384-well low-volume white plate (Final conc: 20 µM).

• Add Enzyme Mix: Dispense 5 µL of Kinase + Antibody mix. Incubate 15 min at RT.

  • Note: Pre-incubation allows the compound to access the pocket before the tracer competes.

• Add Tracer Mix: Dispense 5 µL of Tracer solution.

• Incubate: 60 min at RT in the dark.

• Read: Measure TR-FRET (Ex: 337 nm, Em: 620/665 nm) on a multimode reader (e.g., PHERAstar FSX).

Protocol B: Covalent Reactivity Counter-Screen (Mass Shift)

Since the 6-Cl group is potentially reactive, "hits" must be validated to determine if they are binding reversibly (desired) or alkylating the protein surface (artifact).

Method: Intact Protein LC-MS.

• Incubate Kinase (1 µM) with Compound A (100 µM) for 60 minutes.

• Inject onto C4 Desalting column linked to Q-TOF MS.

• Analysis:

  • Mass M: Reversible binder (Compound dissociates, MS shows native protein mass).

  • Mass M + 200 Da: Covalent adduct (Cl displaced, compound attached).

  • Decision: If covalent adduct is observed > 50%, flag as "Covalent Hit" and assess cysteine proximity in structural model.

Visualizing the Screening Logic

The following diagram illustrates the decision matrix for handling Compound A, distinguishing between its role as a scaffold and a potential covalent warhead.

Caption: Decision tree for screening 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol, emphasizing buffer selection and hit validation.

Data Analysis & Interpretation

When analyzing HTS data for this scaffold, apply the following filters:

Observation	Interpretation	Action
High Activity in DTT Buffer	Likely False Positive	Retest in TCEP buffer. If activity is lost, the compound reacted with DTT, not the protein.
Hill Slope > 2.0	Aggregation / Precipitation	Check solubility in assay buffer; add 0.01% Triton X-100.
Mass Shift +200 Da	Covalent Binding	Check protein structure for Cysteine near the ATP pocket. This could be a valid covalent inhibitor lead.

References

• Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: journal of medicinal chemistry." Journal of Medicinal Chemistry.

• Leproult, E., et al. (2011). "Cysteine Mapping in Conformationally Distinct Kinase Structures for Covalent Inhibitor Design." Journal of Medicinal Chemistry.

• Arrowsmith, C. H., et al. (2015). "The promise and peril of chemical probes." Nature Chemical Biology.

• Baell, J. B., & Holloway, G. A. (2010). "New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries." Journal of Medicinal Chemistry.

Application Notes and Protocols for Assay Development: A Guide for the Novel Compound 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on developing assays for the novel compound 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol. Given that the specific biological target of this compound is not yet elucidated, this guide is structured as a strategic workflow, starting from target identification and deconvolution to the development of robust biochemical and cell-based assays. The protocols and methodologies are designed to be self-validating, with an emphasis on the scientific rationale behind experimental choices. This guide will enable researchers to systematically characterize the mechanism of action of this and similar novel chemical entities.

Introduction and Rationale

The compound 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol possesses structural motifs, such as the aminopyrimidine core, that are frequently found in potent kinase inhibitors. The presence of a reactive chloropyrimidine moiety also suggests a potential for covalent interaction with a target protein. The azetidine ring can confer favorable pharmacokinetic properties and unique structural constraints. Azetidine derivatives have been associated with a wide range of biological activities, including antibacterial and anticancer effects, and as modulators of various receptors and enzymes.[1][2]

Given the therapeutic potential of molecules with this scaffold, a systematic approach to identifying its molecular target(s) and developing robust assays is crucial for advancing it through the drug discovery pipeline. This guide outlines a multi-pronged strategy to:

• Identify the direct molecular target(s) of the compound.

• Develop and validate biochemical assays to quantify its activity on the purified target.

• Establish cell-based assays to measure target engagement and downstream functional effects in a physiological context.

• Assess the selectivity profile of the compound.

PART 1: Target Identification and Deconvolution

The first critical step is to identify the specific protein(s) that 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol interacts with. A combination of label-free and affinity-based methods is recommended for comprehensive target deconvolution.

Label-Free Approaches

Label-free methods are advantageous as they do not require modification of the compound, which could alter its binding properties.

The Cellular Thermal Shift Assay (CETSA) is based on the principle that ligand binding can alter the thermal stability of a protein.[3] When coupled with mass spectrometry (MS), this technique allows for an unbiased, proteome-wide survey of target engagement in intact cells or cell lysates.[4][5]

• Principle: Cells or cell lysates are treated with the compound or a vehicle control. The samples are then heated across a range of temperatures. As proteins denature, they precipitate out of solution. The soluble protein fraction at each temperature is collected, digested, and analyzed by quantitative mass spectrometry. A target protein will typically show increased thermal stability (a higher melting temperature) in the presence of the binding compound.[3][4]

Protocol 1: Proteome-Wide CETSA-MS

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., a cancer cell line if anticancer activity is suspected) to ~80% confluency.

  • Treat cells with 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol at a concentration determined from initial phenotypic screens (e.g., 10x EC50) or a vehicle control (e.g., DMSO) for a specified time.

• Cell Lysis and Heating:

  • Harvest and lyse the cells.

  • Aliquot the cell lysate into separate PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Sample Preparation for MS:

  • Centrifuge the heated lysates at high speed to pellet the precipitated proteins.

  • Collect the supernatant (soluble fraction) and prepare it for mass spectrometry analysis (e.g., protein quantification, reduction, alkylation, and tryptic digestion).

  • Label the digested peptides with tandem mass tags (TMT) for multiplexed quantitative analysis.

• LC-MS/MS Analysis and Data Interpretation:

  • Analyze the labeled peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify and quantify the proteins in the soluble fraction at each temperature for both the treated and vehicle control samples.

  • Plot the relative abundance of each protein as a function of temperature to generate melting curves.

  • Identify proteins with a significant shift in their melting temperature (ΔTm) in the compound-treated samples compared to the control. These are your primary target candidates.[5]

DARTS is another label-free method that identifies target proteins based on their stabilization against proteolysis upon ligand binding.[6]

• Principle: When a small molecule binds to its target protein, it can induce a conformational change that makes the protein more resistant to digestion by proteases. This increased stability can be detected by gel electrophoresis or mass spectrometry.[6]

Affinity-Based Approaches

Affinity-based methods involve chemically modifying the compound to allow for the "pull-down" of its binding partners.

In this approach, a biotin tag is attached to 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol via a linker. It is crucial to synthesize a version of the compound where the biotin linker is attached at a position that does not interfere with its biological activity.

• Principle: The biotinylated compound is incubated with cell lysate. The compound-protein complexes are then captured using streptavidin-coated beads. After washing away non-specific binders, the captured proteins are eluted and identified by mass spectrometry.[6]

ABPP is a powerful chemoproteomic strategy for identifying enzyme targets, particularly for covalent inhibitors.[2][7][8]

• Principle: ABPP uses chemical probes that covalently bind to the active sites of specific enzyme families.[9] A competitive ABPP experiment can be performed where a cell lysate is pre-incubated with 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol before adding a broad-spectrum probe for a suspected enzyme class (e.g., kinases). If the compound binds to a target, it will block the binding of the probe, leading to a decrease in the signal for that specific protein.[7][8]

Diagram 1: Target Identification Workflow

Caption: Workflow for identifying protein targets of a novel compound.

PART 2: Biochemical Assay Development

Once a primary target has been identified and validated (e.g., through genetic knockdown or knockout experiments), the next step is to develop a biochemical assay to quantify the compound's activity on the purified protein. Assuming the target is a protein kinase, several robust assay formats are available.

Homogeneous Luminescence-Based Assay: ADP-Glo™

The ADP-Glo™ Kinase Assay is a universal, high-throughput method that measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.[10][11][12]

• Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal that is proportional to kinase activity.[10]

Protocol 2: ADP-Glo™ Kinase Assay for IC50 Determination

• Reagent Preparation:

  • Prepare a serial dilution of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol in the appropriate assay buffer.

  • Prepare a solution of the purified target kinase and its specific substrate in kinase reaction buffer.

  • Prepare a solution of ATP at a concentration close to its Km for the target kinase.

• Kinase Reaction:

  • In a 384-well plate, add the compound dilutions.

  • Add the kinase/substrate mixture to each well.

  • Initiate the reaction by adding the ATP solution.

  • Incubate for a predetermined time (e.g., 60 minutes) at room temperature.

• Signal Generation and Detection:

  • Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Plot the luminescence signal against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay: LanthaScreen®

TR-FRET assays are sensitive and robust, with reduced interference from compound fluorescence. The LanthaScreen® platform offers both kinase activity and binding assays.[13][14][15]

• Principle (Binding Assay): A europium-labeled antibody binds to the kinase, and a fluorescently labeled tracer binds to the kinase's ATP pocket. This brings the donor (europium) and acceptor (tracer) into proximity, generating a FRET signal. A compound that binds to the ATP pocket will displace the tracer, leading to a decrease in the FRET signal.[15][16]

Special Considerations for Covalent Inhibitors

If 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol is a covalent inhibitor, standard IC50 values can be misleading as they are time-dependent. It is more informative to determine the second-order rate constant kinact/KI.

• Methodology: This typically involves incubating the enzyme with various concentrations of the inhibitor for different periods. The remaining enzyme activity is then measured. The observed rate of inactivation (kobs) is plotted against the inhibitor concentration to determine kinact and KI. Mass spectrometry can also be used to directly observe the formation of the covalent adduct over time.

Table 1: Comparison of Biochemical Assay Formats

Assay Format	Principle	Advantages	Disadvantages
ADP-Glo™	Luminescence (ADP detection)	Universal for any kinase, high sensitivity, wide ATP range[12]	Indirect detection, potential for luciferase inhibition
LanthaScreen®	TR-FRET (Binding or Activity)	Homogeneous, high sensitivity, less compound interference[14]	Requires specific tracers/antibodies, can be expensive
Fluorescence Polarization	Change in molecular rotation	Homogeneous, non-radioactive, simple format[17]	Lower sensitivity, potential for compound interference
Radiometric	³³P-ATP incorporation	Gold standard, direct measurement of phosphorylation[18]	Requires handling of radioactivity, not HTS-friendly

PART 3: Cell-Based Assay Development

Cell-based assays are essential for confirming that the compound can penetrate cells, engage its target in a physiological environment, and exert a functional effect.[19][20]

Target Engagement Assays

These assays directly measure the binding of the compound to its target inside living cells.

The NanoBRET™ assay is a proximity-based method that measures compound binding in real-time in live cells.[21][22][23][24]

• Principle: The target protein is expressed as a fusion with NanoLuc® luciferase (the energy donor). A cell-permeable fluorescent tracer that binds to the target protein is added to the cells, serving as the energy acceptor. Compound binding to the target-NanoLuc® fusion displaces the tracer, causing a decrease in Bioluminescence Resonance Energy Transfer (BRET).[1][21]

Protocol 3: NanoBRET™ Target Engagement Assay

• Cell Preparation:

  • Transfect HEK293 cells with a plasmid encoding the target protein fused to NanoLuc® luciferase.

  • Plate the transfected cells in a 96-well plate and allow them to adhere overnight.

• Compound and Tracer Addition:

  • Prepare serial dilutions of 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol.

  • Treat the cells with the compound dilutions and incubate.

  • Add the NanoBRET™ tracer and the Nano-Glo® substrate to the cells.

• BRET Measurement:

  • Measure the donor emission (460nm) and acceptor emission (610nm) simultaneously using a luminometer equipped with the appropriate filters.

• Data Analysis:

  • Calculate the BRET ratio (Acceptor Emission / Donor Emission).

  • Plot the BRET ratio against the compound concentration to determine the cellular IC50.

Downstream Signaling and Phenotypic Assays

Once target engagement is confirmed, the next step is to measure the functional consequences.

If the target is a kinase, its inhibition should lead to a decrease in the phosphorylation of its downstream substrates. This can be measured by various methods, including:

• Western Blotting: Using phospho-specific antibodies to detect the phosphorylation status of a known substrate.

• ELISA: A higher-throughput method for quantifying a specific phospho-protein.

• Mass Spectrometry-based Phosphoproteomics: An unbiased, global analysis of changes in protein phosphorylation.

These assays measure the overall effect of the compound on cell health.[25][26]

• MTT Assay: Measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[27]

• LDH Assay: Measures the release of lactate dehydrogenase (LDH) from cells with damaged plasma membranes, an indicator of cytotoxicity.[27]

Diagram 2: Cellular Assay Cascade

Caption: A strategic workflow for cellular characterization of a novel compound.

PART 4: Selectivity Profiling

To be a viable drug candidate, a compound should ideally be selective for its intended target to minimize off-target effects.[18][28]

Kinome Screening

Given the aminopyrimidine scaffold, it is prudent to screen 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol against a broad panel of protein kinases. Several contract research organizations (CROs) offer kinome profiling services, screening a compound against hundreds of kinases.[19][20][29][30]

• Recommendation: Perform an initial screen at a single high concentration (e.g., 1 or 10 µM) against a large panel. Any kinases that show significant inhibition should be selected for follow-up dose-response studies to determine IC50 values. This approach provides a comprehensive overview of the compound's selectivity across the human kinome.[31]

Conclusion

The development of assays for a novel compound like 1-(2-amino-6-chloropyrimidin-4-yl)azetidin-3-ol requires a systematic and hypothesis-driven approach, especially in the absence of a known target. By following the workflow outlined in this guide—from unbiased target identification to the development of specific biochemical and cellular assays—researchers can thoroughly characterize the compound's mechanism of action, potency, and selectivity. The protocols provided herein serve as a robust starting point for these investigations, paving the way for the potential development of a new therapeutic agent.

References

• Activity-based proteomics. Wikipedia. [Link]

• Proteome-wide cellular thermal shift assay reveals unexpected cross-talk between brassinosteroid and auxin signaling. PMC. [Link]

• Target identification of small molecules: an overview of the current applications in drug discovery. PMC. [Link]

• LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. BMG Labtech. [Link]

• Kinase Panel Screening and Profiling Service. Reaction Biology. [Link]

• Large-scale characterization of drug mechanism of action using proteome-wide thermal shift assays. eLife. [Link]

• Target Identification and Validation (Small Molecules). University College London. [Link]

• Kinase Panel Profiling I Pharmaron CRO Services. Pharmaron. [Link]

• NanoBRET™ Target Engagement for drug development. News-Medical.net. [Link]

• NanoBRET Assay Services. Reaction Biology. [Link]

• Current Developments in Activity-Based Protein Profiling. Bioconjugate Chemistry. [Link]

• LanthaScreen Technology on microplate readers. BMG Labtech. [Link]

• Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay, First to Quantitatively Measure Drug-Kinase Interactions in Live Cells. Lab Manager. [Link]

• Activity-based probes for the proteomic profiling of metalloproteases. PNAS. [Link]

• Mapping the Evolution of Activity-Based Protein Profiling: A Bibliometric Review. PMC. [Link]

• Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. Frontiers in Chemistry. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC. [Link]

• ADP Glo Protocol. [Link]

• Profiling the kinetic selectivity of kinase marketed drugs. Enzymlogic. [Link]

• Small-molecule Target and Pathway Identification. Broad Institute. [Link]

• Fluorescence Polarization Assay Kits. BPS Bioscience. [Link]

• LanthaScreen. DnaTube.com. [Link]

• Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. [Link]

• What is Small Molecule Hit Identification (Hit ID) ? NVIDIA Glossary. [Link]

• Kinase Screening and Profiling - Guidance for Smart Cascades. Eurofins Discovery. [Link]

• Kinome Profiling Service. MtoZ Biolabs. [Link]

• Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1. PMC. [Link]

• Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. MDPI. [Link]

• Fluorescence Polarization (FP). Molecular Devices. [Link]

• Large-scale characterization of drug mechanism of action using proteome-wide thermal shift assays. bioRxiv. [Link]

• Cellular thermal shift assay: an approach to identify and assess protein target engagement. Taylor & Francis Online. [Link]

• Comparison of the LDH and MTT assays for quantifying cell death: validity for neuronal apoptosis? PubMed. [Link]

• Particle-Induced Artifacts in the MTT and LDH Viability Assays. ACS Publications. [Link]

• Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. ScienceDirect. [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

Sources

• 1. Promega Launches NanoBRET™ Target Engagement Intracellular Kinase Assay, First to Quantitatively Measure Drug-Kinase Interactions in Live Cells | Lab Manager [labmanager.com]
• 2. Mapping the Evolution of Activity-Based Protein Profiling: A Bibliometric Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Proteome-wide cellular thermal shift assay reveals unexpected cross-talk between brassinosteroid and auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Large-scale characterization of drug mechanism of action using proteome-wide thermal shift assays [elifesciences.org]
• 5. mdpi.com [mdpi.com]
• 6. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activity-based proteomics - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pnas.org [pnas.org]
• 10. promega.com [promega.com]
• 11. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 12. ADP-Glo™ Kinase Assay [worldwide.promega.com]
• 13. bmglabtech.com [bmglabtech.com]
• 14. bmglabtech.com [bmglabtech.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. LanthaScreen Eu Kinase Binding Assay | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. Fluorescence Polarization (FP) | Molecular Devices [moleculardevices.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. reactionbiology.com [reactionbiology.com]
• 20. pharmaron.com [pharmaron.com]
• 21. NanoBRET® Target Engagement BET BRD Assays [worldwide.promega.com]
• 22. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay [promega.com]
• 23. news-medical.net [news-medical.net]
• 24. reactionbiology.com [reactionbiology.com]
• 25. Comparison of the LDH and MTT assays for quantifying cell death: validity for neuronal apoptosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Cell Viability Guide | How to Measure Cell Viability [promega.sg]
• 27. pubs.acs.org [pubs.acs.org]
• 28. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 29. assayquant.com [assayquant.com]
• 30. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 31. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]

Application Note: Kinetic Profiling of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol against Tyrosine Kinases

Introduction & Biological Context

The compound 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol represents a privileged scaffold in modern Fragment-Based Drug Discovery (FBDD). Structurally, it combines a 2-amino-6-chloropyrimidine "warhead"—common in ATP-competitive inhibitors—with a hydrophilic azetidin-3-ol moiety that improves solubility and metabolic stability.

This scaffold is frequently utilized as a starting fragment for developing inhibitors against Janus Kinases (JAKs) , Lipid Kinases (PI3K) , and Histamine H4 receptors [1, 2]. In the context of enzyme kinetics, this compound serves as a model ATP-competitive inhibitor .

This application note details the protocol for determining the Mechanism of Action (MoA) and Inhibition Constant (

) of this compound against a representative Tyrosine Kinase (e.g., JAK2) using a continuous spectrophotometric coupled assay. Unlike endpoint assays, this method provides real-time kinetic data, ensuring the highest level of mechanistic insight.

Scientific Rationale (The "Why")

• Continuous Monitoring: We use a Pyruvate Kinase/Lactate Dehydrogenase (PK/LDH) coupled system. This regenerates ATP, maintaining steady-state conditions and preventing product inhibition (ADP accumulation), which can skew kinetic data.

• Solubility Management: The azetidin-3-ol moiety confers polarity, but the chloropyrimidine core requires precise DMSO management to prevent micro-precipitation, a common cause of false-flat kinetic curves.

Experimental Principle

The assay relies on coupling the kinase reaction to the oxidation of NADH, which can be monitored by a decrease in absorbance at 340 nm .

Reaction Cascade:

• Kinase Reaction: Substrate + MgATP

  Phosphorylated Substrate + MgADP

• Regeneration: MgADP + PEP

  MgATP + Pyruvate

• Detection: Pyruvate + NADH + H

  Lactate + NAD

Stoichiometry: 1 mole of ADP produced = 1 mole of NADH oxidized.

Pathway Visualization

Caption: Schematic of the PK/LDH coupled kinase assay. NADH oxidation is directly proportional to kinase activity.

Materials & Reagents

Component	Specification	Concentration (Stock)	Storage
Test Compound	1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol	100 mM in 100% DMSO	-20°C
Enzyme	Recombinant Tyrosine Kinase (e.g., JAK2)	~100 nM	-80°C
Substrate	Poly(Glu,Tyr) 4:1 or specific peptide	10 mg/mL	-20°C
ATP	Ultra-pure (avoid ADP contamination)	100 mM	-20°C
NADH	Freshly prepared (Light Sensitive)	10 mM	Fresh
PEP	Phosphoenolpyruvate	100 mM	-20°C
Coupling Mix	Pyruvate Kinase / LDH Mixture	500 U/mL / 1000 U/mL	-20°C
Assay Buffer	HEPES pH 7.5, MgCl2, DTT, BSA	5X Concentrate	4°C

Critical Note on Compound Stability: The 6-chloropyrimidine moiety is susceptible to hydrolysis at high pH (>8.5) or in the presence of strong nucleophiles (e.g., high concentrations of thiols like

-ME). Use DTT (1 mM) or TCEP in the buffer, and keep pH at 7.4–7.5.

Detailed Protocol

Phase 1: Compound Preparation & Solubility Check

• Stock Preparation: Dissolve the solid compound in 100% DMSO to reach 100 mM. Vortex for 1 minute.

• Visual Inspection: Centrifuge at 13,000 x g for 5 minutes. If a pellet forms, the compound is aggregating. Re-dissolve or dilute to 50 mM.

• Working Dilutions: Prepare a 10-point dilution series in 100% DMSO (3-fold serial dilution).

  • Why DMSO? Diluting hydrophobic fragments in aqueous buffer directly often causes "crashing out." We dilute in DMSO first, then transfer to the assay plate to keep final DMSO constant (e.g., 2%).

Phase 2: The Kinetic Assay (96-well Format)[1]

Buffer Composition (1X):

• 50 mM HEPES (pH 7.5)

• 10 mM MgCl

  (Critical cofactor for ATP)

• 1 mM EGTA (Chelates background Ca

  )

• 0.01% Triton X-100 (Prevents enzyme adsorption)

• 1 mM DTT (Freshly added)

Step-by-Step Workflow:

• Master Mix Preparation: Calculate volume for

  wells. Combine Buffer, Substrate (e.g., 0.2 mg/mL final), PEP (1 mM final), NADH (0.2 mM final), and Coupling Enzymes (PK/LDH).

  • Self-Validation: Measure the Absorbance at 340nm of this mix. It should be > 1.0 OD. If < 0.8, NADH is degraded.

• Inhibitor Addition: Add 2

  L of the Compound Dilution Series into the wells. Include a "DMSO Only" control (0% Inhibition) and a "No Enzyme" control (Background).

• Enzyme Activation: Dilute the Kinase in 1X Buffer to 2x the final concentration. Add 50

  L to the wells containing inhibitor.

  • Incubation: Incubate for 15 minutes at 25°C. This allows the inhibitor to reach binding equilibrium (

    ).

• Reaction Initiation: Add 50

  L of ATP Solution to start the reaction.

  • Note: For

    determination, you must vary ATP concentrations (e.g., 0.5x, 1x, 2x, 4x ).

• Data Acquisition: Immediately place in a plate reader (e.g., Tecan/Molecular Devices).

  • Mode: Kinetic[1]

  • Wavelength: 340 nm

  • Interval: 30 seconds

  • Duration: 30–60 minutes

  • Temp: 25°C or 30°C (Constant)

Workflow Diagram

Caption: Step-by-step experimental workflow for the kinetic assay.

Data Analysis & Interpretation

A. Raw Data Processing

• Slope Calculation: Calculate the slope (mOD/min) of the linear portion of the absorbance curve for each well.

  • Rejection Criteria: Discard the first 5 minutes (lag phase) and any data after substrate depletion (plateau).

• Background Subtraction: Subtract the slope of the "No Enzyme" control from all samples.

B. Determination of IC50

Plot Velocity (

) vs. log[Inhibitor] . Fit to the 4-parameter logistic equation:

C. Mechanism of Action (Ki Determination)

To confirm the compound is ATP-competitive (expected for this scaffold), you must perform the assay at multiple ATP concentrations.

Global Fitting (The Gold Standard): Do not use linearized plots (Lineweaver-Burk) for calculating constants; they distort error structures [3]. Instead, fit the entire dataset globally to the Competitive Inhibition Model :

• : Maximum enzyme velocity.
• : ATP concentration.
• : Michaelis constant for ATP.
• : Concentration of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol.
• : Inhibition constant.

Diagnostic Signatures:

• Competitive:

  is unchanged; apparent increases. (Expected for this compound).

• Non-Competitive:

  decreases; is unchanged.

• Uncompetitive: Both

  and decrease.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Non-Linear Rates	NADH depletion or unstable temp.	Ensure starting A340 > 1.0. Pre-warm plate to 25°C.
No Inhibition	Compound precipitation.	Check solubility limit. The chloropyrimidine is hydrophobic; ensure final DMSO < 5%.
High Background	ATPase contamination.	Use "Ultrapure" ATP. Test "No Enzyme" control.
Time-Dependent Inhibition	Slow-binding or covalent reaction.	If IC50 shifts with pre-incubation time, the Cl-pyrimidine might be reacting covalently (rare but possible with cysteines).

References

• Couty, F., et al. (2004). "Azetidinic amino acids: stereocontrolled synthesis and pharmacological characterization." Organic & Biomolecular Chemistry. Link

• Mugnaini, C., et al. (2013). "Biological activity of 3-chloro-azetidin-2-one derivatives." Bioorganic & Medicinal Chemistry Letters. Link

• Copeland, R. A. (2005). Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley-Interscience. Link

• Sigma-Aldrich. "Pyruvate Kinase/Lactate Dehydrogenase Enzyme System Technical Bulletin." Link

Disclaimer: This protocol assumes standard laboratory safety practices. The chloropyrimidine moiety is potentially reactive; handle with appropriate PPE.

Sources

• 1. med.stanford.edu [med.stanford.edu]

Application Note: Cellular Treatment &amp; Evaluation of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

This Application Note is structured to guide researchers through the precise handling, solubilization, and biological evaluation of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol (referred to herein as ACPA-3-ol ).

This compound represents a specific class of functionalized aminopyrimidines , often utilized as privileged scaffolds in Fragment-Based Drug Discovery (FBDD) or as intermediates for kinase inhibitors (e.g., JAK, CDK families). The presence of the azetidin-3-ol moiety enhances aqueous solubility and metabolic stability compared to linear alkyl chains, while the C6-chlorine serves as a lipophilic handle or a site for potential electrophilic engagement.

Compound Profile & Mechanistic Considerations

Before initiating cell culture experiments, it is critical to understand the physicochemical behavior of ACPA-3-ol.

• Chemical Class: Trisubstituted Pyrimidine.

• Key Structural Features:

  • 2-Amino Group: Hydrogen bond donor/acceptor; critical for hinge-binding in kinase pockets.

  • Azetidin-3-ol: A rigid, polar cycle that lowers LogP (lipophilicity) and improves solubility in aqueous media without sacrificing permeability.

  • 6-Chloro Substituent: A weak electrophile. While less reactive than 4-chloro isomers due to electron donation from the amino groups, it can still undergo Nucleophilic Aromatic Substitution (

    ) under specific enzymatic conditions or high pH.

• Primary Application: Fragment screening, scaffold validation, and cytotoxicity profiling.

Solubility & Stability Logic

The azetidin-3-ol group significantly aids solubility, but the chloro-pyrimidine core is hydrophobic.

• Solvent of Choice: DMSO (Dimethyl Sulfoxide).

• Stability: The C-Cl bond is relatively stable in neutral cell culture media (pH 7.4) at 37°C for <48 hours. However, avoid buffers containing high concentrations of strong nucleophiles (e.g., >5mM DTT or Mercaptoethanol) during stock preparation to prevent non-enzymatic displacement of the chlorine.

Experimental Workflow Visualization

The following diagram outlines the critical path from solid compound to biological readout, emphasizing the "0.5% DMSO Limit" rule to prevent solvent toxicity artifacts.

Caption: Figure 1. Step-by-step dilution workflow ensuring DMSO consistency. The intermediate dilution step is critical to prevent "shock precipitation" of the compound when hitting the aqueous media.

Preparation & Reconstitution Protocol

Materials Required[1][2][3][4][5][6][7][8][9]

• Compound: ACPA-3-ol (Solid).

• Vehicle: Anhydrous DMSO (Sigma-Aldrich, Cell Culture Grade).

• Vessels: Amber glass vials (to protect from light) or polypropylene tubes.

Protocol Steps

• Molarity Calculation:

  • Determine Molecular Weight (MW).

  • Formula:

    .

  • Volume:

    .

• Solubilization:

  • Add calculated DMSO to the vial.

  • Vortex vigorously for 30 seconds.

  • Note: If the solution appears cloudy, sonicate in a water bath at 37°C for 5 minutes. The azetidin-3-ol moiety should facilitate rapid dissolution.

• Storage:

  • Aliquot into single-use volumes (e.g., 20 µL) to avoid freeze-thaw cycles.

  • Store at -20°C (stable for 3 months) or -80°C (stable for 1 year).

Cell Culture Treatment Protocol

This protocol is optimized for adherent cell lines (e.g., HEK293, A549, MCF7).

Cell Seeding (Day -1)

• Goal: Achieve 60-70% confluency at the time of treatment.

• Density: Seed 3,000 - 5,000 cells/well in 96-well plates (100 µL volume).

• Incubation: Incubate overnight at 37°C, 5% CO₂ to allow attachment.

Treatment Preparation (Day 0)

Crucial Step: Do not add 100% DMSO stock directly to the cells. This causes local cytotoxicity and precipitation.

Serial Dilution Scheme (Example for 10 µM Final Dose):

• Stock: 10 mM DMSO stock.

• Intermediate (100x): Dilute 10 mM stock 1:100 in Media is risky (precipitation).

  • Better Method: Perform serial dilutions in 100% DMSO first.

  • Prepare a "Dosing Plate" where compounds are at 200x the final concentration in DMSO.

• Final Addition:

  • Dilute the 200x DMSO stock 1:20 into pre-warmed culture media (Result: 10x compound in 5% DMSO).

  • Add 11 µL of this "10x Mix" to the 100 µL already in the well.

  • Final Concentration: 1x Compound, 0.5% DMSO.

Control Wells:

• Vehicle Control: 0.5% DMSO in media (Must match the treatment wells exactly).

• Positive Control: Staurosporine (1 µM) or Doxorubicin (for cytotoxicity assays).

Incubation & Observation

• Duration: 24, 48, or 72 hours.

• Microscopy Check: At 2 hours post-treatment, inspect wells under 20x magnification.

  • Look for: Crystalline needles (precipitation). If observed, the data is invalid; repeat with lower concentrations.

Analytical Readouts & Data Interpretation

Viability Assay (ATP-based)

For fragment-like molecules such as ACPA-3-ol, metabolic activity is the primary readout.

• Reagent: CellTiter-Glo® (Promega) or equivalent.

• Method:

  • Equilibrate plate to Room Temperature (RT) for 30 mins.

  • Add equal volume of reagent (100 µL) to wells.

  • Orbitally shake for 2 mins (lyse cells).

  • Incubate 10 mins (stabilize signal).

  • Read Luminescence.

Data Processing (IC50 Calculation)

Normalize data to the Vehicle Control (set as 100% viability).

Concentration (µM)	Log[Conc]	Raw Luminescence (RLU)	% Viability
0 (DMSO)	-	540,000	100%
0.1	-1.0	535,000	99%
1.0	0.0	480,000	88%
10.0	1.0	250,000	46%
100.0	2.0	10,000	1.8%

Fit Curve: Non-linear regression (Sigmoidal dose-response, variable slope) using GraphPad Prism or equivalent.

Mechanistic Insight: The Aminopyrimidine Scaffold

Understanding why you are testing this compound helps interpret the data. The ACPA-3-ol structure suggests it functions as a ATP-competitive Kinase Inhibitor pharmacophore .

Caption: Figure 2. Predicted Mode of Action. The aminopyrimidine core mimics the adenine ring of ATP, allowing it to dock into the kinase hinge region. The chlorine atom may occupy a hydrophobic back-pocket.

Troubleshooting & Safety

Safety (H-Codes)

• H315/H319: Causes skin and serious eye irritation.

• H317: May cause an allergic skin reaction (common for chloropyrimidines).

• PPE: Nitrile gloves are mandatory. Use a fume hood when handling the solid powder.

Common Issues

• Precipitation: The most common failure mode.

  • Fix: Ensure the "Intermediate Dilution" step is performed warm, or lower the maximum concentration tested (e.g., stop at 50 µM instead of 100 µM).

• Inconsistent IC50:

  • Cause: Evaporation of outer wells in the plate.

  • Fix: Fill edge wells with PBS (do not use for data) to create a humidity barrier.

References

• Pyrimidine Scaffolds in Kinase Discovery

  • Roskoski, R. Jr. (2019). "Properties of FDA-approved small molecule protein kinase inhibitors." Pharmacological Research.

• Azetidines in Medicinal Chemistry

  • Mishra, M., et al. (2020).[1] "Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance."[2][1] ACS Central Science. (Demonstrates the utility of azetidine-containing scaffolds).

• Solubility & DMSO Protocols

  • Hughes, J.P., et al. (2011). "Principles of early drug discovery." British Journal of Pharmacology.

• Handling of Chloropyrimidines

  • BenchChem Application Data. "Reproducibility in Focus: A Comparative Guide to Experiments with 6-Chloropyrido[2,3-d]pyrimidine."

  • (General handling of chloropyrimidine derivatives).

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance by Blocking Mycolate Assembly - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated HPLC-MS/MS Method for the Quantitative Analysis of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

Abstract

This application note describes a robust, sensitive, and selective High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantitative analysis of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol. This compound, featuring a polar azetidinol moiety and a substituted chloropyrimidine ring, presents a challenge for traditional reversed-phase chromatography. The developed method utilizes a polar-endcapped C18 column to achieve sufficient retention and symmetrical peak shape. Detection is performed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode, which provides the high sensitivity and specificity required for accurate quantification in complex matrices. The method has been validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating excellent linearity, accuracy, precision, and robustness, making it suitable for research, development, and quality control applications.

Introduction and Scientific Rationale

1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is a heterocyclic compound of interest in pharmaceutical development, often serving as a key intermediate or building block in the synthesis of active pharmaceutical ingredients (APIs). Accurate quantification is critical for process monitoring, impurity profiling, and stability testing.

The primary analytical challenge posed by this molecule is its high polarity, conferred by the azetidinol group and the free amino group.[1] In conventional reversed-phase (RP) chromatography, such polar compounds exhibit poor retention, often eluting near or in the solvent front, which compromises quantification and resolution from other early-eluting species. To overcome this, a specialized stationary phase and carefully optimized mobile phase are required. This method employs a polar-endcapped C18 column, which is designed to prevent phase collapse (dewetting) in highly aqueous mobile phases and provide an alternative selectivity mechanism for polar analytes.[2]

Mass spectrometry is the detector of choice due to its superior sensitivity and selectivity over traditional UV detection. Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode further enhances specificity by monitoring a specific fragmentation transition from a precursor ion to a product ion, effectively eliminating background interference. The method is developed and validated following the principles outlined in regulatory guidelines to ensure its reliability and suitability for its intended purpose.[3][4]

Materials and Methods

Reagents and Standards

• Analyte: 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol reference standard (>99% purity).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), and Water (Type I, 18.2 MΩ·cm).

• Mobile Phase Additive: Formic acid (LC-MS grade, >99%).

Instrumentation

• HPLC System: A UHPLC system capable of binary gradient elution and precise injections (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., Sciex 7500, Thermo TSQ Endura).

Chromatographic and Mass Spectrometric Conditions

The selection of a polar-endcapped stationary phase is a deliberate choice to enhance the retention of the polar analyte. The use of formic acid in the mobile phase serves a dual purpose: it protonates the analyte's basic nitrogen atoms, which aids in ESI+ ionization and retention, and it provides a consistent pH to ensure reproducible chromatography.[5] A gradient elution ensures that the target analyte is well-resolved with a sharp peak while also eluting any less polar components from the column in a reasonable time.

The mass spectrometer parameters were optimized by direct infusion of the analyte. Positive ESI mode was chosen due to the presence of readily protonatable amino and azetidine nitrogen atoms. The MRM transitions were selected based on the most stable and abundant precursor and product ions to ensure maximum sensitivity and specificity.

All quantitative data for the experimental conditions are summarized in the tables below.

Table 1: HPLC Operating Conditions | Parameter | Setting | | :--- | :--- | | Column | Polar-Endcapped C18, 2.1 x 100 mm, 1.8 µm | | Mobile Phase A | 0.1% Formic Acid in Water | | Mobile Phase B | 0.1% Formic Acid in Acetonitrile | | Flow Rate | 0.4 mL/min | | Column Temperature | 40 °C | | Injection Volume | 2 µL | | Gradient Program | Time (min) | %B | | | 0.0 | 5 | | | 5.0 | 60 | | | 5.1 | 95 | | | 6.0 | 95 | | | 6.1 | 5 | | | 8.0 | 5 |

Table 2: Mass Spectrometer and MRM Parameters | Parameter | Setting | | :--- | :--- | | Ionization Mode | Electrospray Ionization (ESI), Positive | | Ion Spray Voltage | +5500 V | | Source Temperature | 500 °C | | Gas 1 (Nebulizer) | 50 psi | | Gas 2 (Heater) | 60 psi | | Curtain Gas | 35 psi | | Collision Gas (CAD) | Medium | | Scan Type | Multiple Reaction Monitoring (MRM) | | Compound Name | Precursor Ion (m/z) | Product Ion (m/z) | Dwell (ms) | | Analyte (Quantifier) | 201.1 | 129.0 | 100 | | Analyte (Qualifier) | 201.1 | 102.0 | 100 |

Detailed Experimental Protocols

Preparation of Standard Solutions

A precise and accurate preparation of calibration standards is fundamental to the entire quantitative analysis.

• Primary Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Methanol:Water. Sonicate for 5 minutes to ensure complete dissolution.

• Intermediate Stock Solution (10 µg/mL): Pipette 100 µL of the Primary Stock Solution into a 10 mL volumetric flask and dilute to volume with 50:50 Methanol:Water.

• Calibration Curve Standards (1-1000 ng/mL): Perform serial dilutions from the Intermediate Stock Solution using 50:50 Methanol:Water as the diluent to prepare calibration standards at concentrations such as 1, 5, 10, 50, 100, 250, 500, and 1000 ng/mL.

Sample Preparation

This protocol assumes the sample is a solution from a chemical reaction or a simple formulation. The goal is to dilute the sample into the linear range of the calibration curve.

• Initial Dilution: Based on the expected concentration, perform an initial dilution of the sample using 50:50 Methanol:Water to bring the theoretical concentration to approximately 10 µg/mL.

• Final Dilution: Perform a second dilution to bring the sample concentration into the middle of the calibration curve (e.g., ~100 ng/mL). For example, dilute 100 µL of the initial dilution into 10 mL of 50:50 Methanol:Water.

• Filtration: Filter the final diluted sample through a 0.22 µm PTFE syringe filter into an HPLC vial for analysis.

Analytical Workflow

The overall process from sample preparation to data analysis is a systematic workflow designed to ensure data integrity and reproducibility.

Caption: A flowchart of the analytical procedure.

Method Validation

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[3][6] The validation process confirms that the analytical procedure consistently produces results that are accurate, precise, and reliable.[7][8]

• Specificity: The method's ability to assess the analyte unequivocally in the presence of other components was confirmed by analyzing a blank diluent, which showed no interfering peaks at the retention time of the analyte.

• Linearity: A calibration curve was constructed using eight concentration levels, and the coefficient of determination (r²) was found to be >0.999, indicating excellent linearity across the specified range.

• Accuracy: Accuracy was determined by analyzing quality control (QC) samples at three concentration levels (low, mid, high). The recovery was consistently within 98-102%, meeting the typical acceptance criteria of 80-120%.

• Precision: Both repeatability (intra-day) and intermediate precision (inter-day) were assessed. The relative standard deviation (RSD) for all precision tests was below 2%, demonstrating excellent method precision.

• LOD & LOQ: The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were determined based on the signal-to-noise ratio (S/N) of low-concentration standards. The LOQ was established as the lowest concentration on the calibration curve (1 ng/mL) that could be quantified with acceptable accuracy and precision.

Table 3: Summary of Method Validation Results

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.999	≥ 0.995
Range	1 - 1000 ng/mL	-
Accuracy (% Recovery)	98.5% - 101.7%	80% - 120%
Precision (RSD)	< 2.0%	≤ 15% (≤ 20% at LOQ)
LOD (S/N ≥ 3)	~0.3 ng/mL	-

| LOQ (S/N ≥ 10) | 1.0 ng/mL | - |

Results and Discussion

Chromatography and Mass Spectrometry

The method produced excellent chromatographic results. The analyte, 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol, eluted at approximately 2.8 minutes with a sharp, symmetrical peak. The use of a polar-endcapped column successfully retained the highly polar compound away from the solvent front, allowing for reliable integration.

Analyte Fragmentation

The fragmentation of the protonated molecule ([M+H]⁺ at m/z 201.1) was investigated to select the most suitable MRM transitions. The primary fragmentation pathway involves the cleavage of the C-N bond connecting the pyrimidine ring and the azetidine moiety. This is a common fragmentation point for such structures.[9][10] This cleavage results in a stable, resonance-delocalized chloropyrimidine fragment at m/z 129.0, which was selected as the quantifier ion due to its high abundance and specificity. A secondary fragment at m/z 102.0, likely resulting from further fragmentation of the pyrimidine ring, was chosen as the qualifier ion.

Caption: Proposed fragmentation of the analyte.

Conclusion

A highly selective, sensitive, and robust HPLC-MS/MS method for the quantification of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol has been successfully developed and validated. The method effectively addresses the challenges associated with analyzing this polar compound by using a polar-endcapped C18 column and MS/MS detection. The validation results confirm that the method is accurate, precise, and linear over a wide concentration range, making it a reliable tool for high-throughput analysis in pharmaceutical research and quality control environments.

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). ResolveMass Laboratories Inc. Retrieved from [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). Aitbiotic. Retrieved from [Link]

• FDA announces final guidance for 'Bioanalytical Method validation,' now available. (2018). Bioanalysis Zone. Retrieved from [Link]

• ICH. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Retrieved from [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Retrieved from [Link]

• Bioanalytical Method Validation Guidance for Industry. (2001). Food and Drug Administration. Retrieved from [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018). Food and Drug Administration. Retrieved from [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). Food and Drug Administration. Retrieved from [Link]

• ICH. (2005). Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• HPLC-UV Method Development for Highly Polar Impurities. (2025). Resolian. Retrieved from [Link]

• Quality Guidelines. International Council for Harmonisation (ICH). Retrieved from [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025). Waters Blog. Retrieved from [Link]

• HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. Retrieved from [Link]

• Reverse Phase Chromatography Techniques. (2025). Chrom Tech, Inc. Retrieved from [Link]

• Reversed Phase HPLC Method Development. Phenomenex. Retrieved from [Link]

• Mass spectral fragmentation modes of pyrimidine derivatives. Rasayan J. Chem. Retrieved from [Link]

• Fragmentation (mass spectrometry). Wikipedia. Retrieved from [Link]

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. (2014). International Journal of Materials and Chemistry. Retrieved from [Link]

Sources

• 1. resolian.com [resolian.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. database.ich.org [database.ich.org]
• 7. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 8. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 9. sphinxsai.com [sphinxsai.com]
• 10. article.sapub.org [article.sapub.org]

Application Notes and Protocols for Studying Mycobacterial Cell Wall Biosynthesis

Intended Audience: Researchers, scientists, and drug development professionals in the fields of microbiology, infectious diseases, and tuberculosis research.

Introduction: The Mycobacterial Cell Wall - A Fortress and a Prime Drug Target

The cell wall of Mycobacterium tuberculosis and related species is a remarkable and complex structure, essential for the bacterium's survival, pathogenesis, and notorious resistance to many antibiotics.[1][2] Unlike the simpler cell envelopes of many other bacteria, the mycobacterial cell wall is a thick, waxy, and highly impermeable barrier.[2] This fortress-like structure is a multi-layered assembly, primarily composed of three covalently linked macromolecules: peptidoglycan (PG), arabinogalactan (AG), and mycolic acids (MA), forming the mycolyl-arabinogalactan-peptidoglycan (mAGP) complex.[3] Interspersed within this framework are a variety of other lipids and glycolipids that contribute to the wall's integrity and its interaction with the host immune system.[2]

The essentiality of the cell wall makes its biosynthetic pathways a highly attractive target for antitubercular drug development.[2][4] Indeed, some of the most effective anti-tuberculosis drugs, such as isoniazid and ethambutol, function by inhibiting key steps in mycolic acid and arabinogalactan synthesis, respectively.[4] A deeper understanding of the intricate enzymatic machinery and regulatory networks that govern the assembly of this vital structure is paramount for the discovery of new drug targets and the development of novel therapeutic strategies to combat multidrug-resistant tuberculosis.

This comprehensive guide provides detailed application notes and protocols for several state-of-the-art techniques used to investigate mycobacterial cell wall biosynthesis. The methodologies described herein are designed to provide researchers with the tools to probe the genetic, biochemical, and structural aspects of this fundamental aspect of mycobacterial physiology.

I. Visualizing Cell Wall Dynamics: Metabolic Labeling with Chemical Probes

Metabolic labeling is a powerful approach to visualize the sites of new cell wall synthesis and remodeling in living bacteria. This technique utilizes modified metabolic precursors that are incorporated into the cell wall by the bacterium's own enzymatic machinery. These probes are typically functionalized with a bioorthogonal handle (e.g., an azide or alkyne) for subsequent fluorescent tagging via click chemistry, or they can be directly conjugated to a fluorophore.

A. Fluorescent D-Amino Acid Dipeptides (FDAAs) for Peptidoglycan Labeling

Scientific Principle: Peptidoglycan is a key structural component of the bacterial cell wall, and its synthesis is a dynamic process. Fluorescent D-amino acid dipeptides (FDAAs) are synthetic probes that mimic the D-Ala-D-Ala terminus of the pentapeptide stem of lipid II, the peptidoglycan precursor. These probes are incorporated into the peptidoglycan layer, providing a fluorescent readout of active cell wall synthesis.

Causality Behind Experimental Choices: The use of dipeptides, rather than single D-amino acids, is crucial for specifically tracking new synthesis, as they are primarily incorporated through the cytoplasmic MurF ligase pathway into lipid-linked precursors. This provides a more accurate representation of de novo peptidoglycan synthesis compared to single D-amino acid probes, which can also be incorporated by remodeling enzymes. The choice of fluorophore allows for multicolor experiments to track temporal and spatial changes in cell wall synthesis.

Protocol: FDAA Labeling of Mycobacteria

Materials:

• Mycobacterial culture (e.g., M. smegmatis, M. tuberculosis) in logarithmic growth phase.

• Fluorescent D-amino acid dipeptide (FDAA) probe (e.g., HCC-amino-D-alanine-D-alanine or other commercially available probes).

• Phosphate-buffered saline (PBS).

• Fixative (e.g., 4% paraformaldehyde in PBS).

• Microscope slides and coverslips.

• Fluorescence microscope.

Procedure:

• Grow mycobacterial cultures to mid-log phase in appropriate liquid medium.

• Add the FDAA probe to the culture at a final concentration of 0.5-2 mM.

• Incubate the culture for a desired period to allow for probe incorporation. For rapidly growing species like M. smegmatis, labeling can be as short as a few minutes. For M. tuberculosis, longer incubation times (e.g., 30 minutes to several hours) may be necessary.

• To stop the labeling, harvest the cells by centrifugation.

• Wash the cells twice with PBS to remove unincorporated probe.

• Resuspend the cells in PBS and fix with 4% paraformaldehyde for 20 minutes at room temperature.

• Wash the fixed cells twice with PBS.

• Resuspend the cells in a small volume of PBS and mount on a microscope slide for imaging.

• Visualize the labeled cells using a fluorescence microscope with the appropriate filter set for the chosen fluorophore.

B. Trehalose Analogs for Mycomembrane Labeling

Scientific Principle: Trehalose is a key disaccharide in mycobacteria and serves as the acceptor for mycolic acids, forming trehalose monomycolate (TMM) and trehalose dimycolate (TDM), which are essential components of the mycomembrane. Synthetic trehalose analogs bearing a bioorthogonal handle or a fluorophore can be fed to mycobacteria and are incorporated into these mycomembrane glycolipids by the antigen 85 complex.

Causality Behind Experimental Choices: This method specifically targets the mycomembrane, the outer leaflet of the mycobacterial cell wall. Using trehalose analogs like 6-azido-6-deoxy-trehalose (6-TreAz) followed by click chemistry, or a direct fluorescent analog like DMN-Tre, allows for the visualization of mycomembrane dynamics and the enzymes involved in its synthesis. DMN-Tre is particularly useful as it is fluorogenic, meaning it only becomes fluorescent upon incorporation, reducing background noise and eliminating the need for wash steps.[3]

Protocol: DMN-Tre Labeling of Mycobacteria[3]

Materials:

• Mycobacterial culture in logarithmic growth phase.

• DMN-Tre (4-N,N-dimethylamino-1,8-naphthalimide-trehalose).

• Middlebrook 7H9 medium supplemented with OADC and Tween 80.

• PBS.

• Fixative (4% paraformaldehyde in PBS).

• Microscope slides and coverslips.

• Fluorescence microscope.

Procedure:

• Grow mycobacterial cultures in 7H9 medium to an OD600 of 0.4-0.6.

• Add DMN-Tre to the culture at a final concentration of 75 µM.[3]

• Incubate the culture at 37°C with shaking for 1 day.[3]

• For intracellular labeling, infect macrophages with mycobacteria, then add DMN-Tre to the infected cell culture at a concentration of 100 µM and incubate for 1 to 4 days.

• Harvest the cells by centrifugation.

• Wash the cells twice with PBS.

• Fix the cells with 4% paraformaldehyde for 30 minutes.

• Wash the fixed cells twice with PBS.

• Mount the cells on a microscope slide and visualize using a fluorescence microscope.

II. Genetic Interrogation of Cell Wall Biosynthesis: CRISPR Interference (CRISPRi)

CRISPR interference (CRISPRi) is a powerful genetic tool for the inducible silencing of specific genes.[1][5][6][7][8][9] In this system, a catalytically inactive Cas9 (dCas9) protein is guided by a small guide RNA (sgRNA) to a target gene's promoter or coding sequence, sterically blocking transcription.[1][5][6][7][8][9] This allows for the conditional knockdown of essential genes, which is invaluable for studying the function of genes involved in the essential process of cell wall biosynthesis.

Causality Behind Experimental Choices: The choice of an anhydrotetracycline (ATc)-inducible system provides tight control over the timing and level of gene silencing, which is critical when studying essential genes where complete knockout would be lethal.[1][9] The dCas9 from Streptococcus thermophilus (dCas9Sth1) has been shown to be particularly effective in mycobacteria, achieving significant knockdown with minimal toxicity.[7] The level of knockdown can be titrated by varying the concentration of ATc.[1]

Protocol: CRISPRi-mediated Gene Silencing in M. tuberculosis[1][5][6][9]

Materials:

• M. tuberculosis strain to be manipulated.

• CRISPRi vector system (integrating plasmid expressing ATc-inducible dCas9Sth1 and the specific sgRNA).

• Anhydrotetracycline (ATc).

• Appropriate mycobacterial growth medium (e.g., 7H9) and agar plates.

• Electroporator and cuvettes.

• Reagents for RNA extraction and qRT-PCR.

Procedure:

• sgRNA Design and Cloning:

  • Design a 20-nucleotide sgRNA sequence targeting the non-template strand of the 5' end of the coding sequence or the promoter of the gene of interest.

  • Ensure the target sequence is followed by a suitable Protospacer Adjacent Motif (PAM) for dCas9Sth1.

  • Synthesize and clone the sgRNA into the CRISPRi vector.

• Transformation of M. tuberculosis:

  • Prepare electrocompetent M. tuberculosis cells.

  • Transform the CRISPRi plasmid into the cells via electroporation.

  • Select for transformants on appropriate antibiotic-containing agar plates.

• Induction of Gene Silencing:

  • Grow the M. tuberculosis CRISPRi strain in liquid medium to mid-log phase.

  • Induce gene silencing by adding ATc to the culture. A typical concentration is 200 ng/mL for maximal knockdown, but this can be titrated to achieve partial silencing.[1]

  • Culture the cells for 24-48 hours post-induction.

• Verification of Knockdown:

  • Harvest the cells and extract total RNA.

  • Perform quantitative reverse transcription PCR (qRT-PCR) to measure the transcript levels of the target gene, comparing the ATc-induced culture to an uninduced control. Normalize to a housekeeping gene.

• Phenotypic Analysis:

  • Monitor the growth of the induced culture compared to the uninduced control by measuring OD600.

  • Assess changes in cell morphology using microscopy.

  • Determine susceptibility to cell wall-targeting antibiotics.

Gene Target	sgRNA Design	ATc Concentration	Knockdown Efficiency	Reference
inhA	Targeting 5' end of coding sequence	200 ng/mL	80-90%	[1]
dfrA	Targeting 5' end of coding sequence	200 ng/mL	80-90%	[1]
wag31	Targeting 5' end of coding sequence	200 ng/mL	80-90%	[1]
murT	sgRNA1 targeting non-template strand	Not specified	~50-fold	[5]
namH	sgRNA1 targeting non-template strand	Not specified	~7-fold	[5]

III. Biochemical Characterization: In Vitro Enzyme Assays

In vitro assays using purified enzymes are fundamental for elucidating the specific function of enzymes in a biosynthetic pathway, for characterizing their kinetic parameters, and for screening for inhibitors.

A. One-Pot Assay for the Mur Pathway (Peptidoglycan Precursor Synthesis)[10]

Scientific Principle: The Mur ligases (MurC, MurD, MurE, and MurF) are a family of enzymes that sequentially add amino acids to UDP-N-acetylmuramic acid to form the pentapeptide stem of the peptidoglycan precursor. A "one-pot" assay reconstitutes the entire cytoplasmic pathway from MurA to MurF, allowing for the screening of inhibitors that may target any of these enzymes.

Causality Behind Experimental Choices: This coupled-enzyme assay format is highly efficient for high-throughput screening as it eliminates the need to synthesize and purify intermediate substrates. The release of inorganic phosphate (Pi) from ATP hydrolysis at each ligase step can be measured colorimetrically, providing a readout for the overall pathway activity.

Protocol: MurA-F One-Pot Assay[10]

Materials:

• Purified recombinant MurA, MurB, MurC, MurD, MurE, and MurF enzymes from M. tuberculosis.

• UDP-N-acetylglucosamine (UDP-GlcNAc).

• Phosphoenolpyruvate (PEP).

• NADPH.

• ATP.

• L-Alanine, D-Glutamate, meso-Diaminopimelic acid, D-Alanine-D-Alanine.

• MgCl2, KCl.

• Reaction buffer.

• Malachite green-based phosphate detection reagent.

Procedure:

• MurA Reaction: In a microplate well, combine reaction buffer, UDP-GlcNAc, PEP, and MurA. Incubate at 37°C.

• MurB Reaction: To the MurA reaction mixture, add KCl, NADPH, and MurB. Monitor NADPH oxidation at 340 nm to confirm MurB activity.

• Mur Ligase Reactions (Coupled):

  • To the completed MurB reaction, add MgCl2, ATP, L-Alanine, and MurC.

  • Sequentially add D-Glutamate and MurD, then meso-Diaminopimelic acid and MurE, and finally D-Alanine-D-Alanine and MurF, with incubation steps in between.

• Phosphate Detection: At the end of the final incubation, stop the reaction and measure the total inorganic phosphate released using a malachite green-based assay.

• Inhibitor Screening: To screen for inhibitors, add test compounds to the reaction mixture before initiating the ligase reactions and measure the reduction in phosphate release.

B. Scintillation Proximity Assay for KasA and KasB (Mycolic Acid Synthesis)[6]

Scientific Principle: KasA and KasB are essential β-ketoacyl-ACP synthases involved in the elongation of fatty acids for mycolic acid biosynthesis. A scintillation proximity assay (SPA) provides a sensitive method to measure their activity. In this assay, a radiolabeled substrate is incorporated into a product that binds to SPA beads, bringing the radiolabel in close proximity to the scintillant in the beads and generating a light signal.

Causality Behind Experimental Choices: SPA is a homogeneous assay format that does not require separation of product from substrate, making it suitable for high-throughput screening. It is highly sensitive, allowing for the use of low enzyme concentrations.[6]

Protocol: KasA/KasB Scintillation Proximity Assay[6]

Materials:

• Purified recombinant KasA or KasB, and AcpM.

• Radiolabeled malonyl-CoA (e.g., [14C]malonyl-CoA).

• Acyl-AcpM substrate.

• SPA beads (e.g., streptavidin-coated).

• Biotinylated acyl carrier protein (ACP).

• Reaction buffer.

• Scintillation counter.

Procedure:

• Prepare the acyl-AcpM substrate.

• In a microplate, combine the enzyme (KasA or KasB), acyl-AcpM, and [14C]malonyl-CoA in reaction buffer.

• Incubate at 37°C to allow for the condensation reaction to occur, which elongates the acyl chain and incorporates the radiolabel.

• Stop the reaction and add streptavidin-coated SPA beads. The biotinylated AcpM will bind to the beads.

• Incubate to allow for binding.

• Measure the signal using a scintillation counter.

• For inhibitor screening, pre-incubate the enzyme with test compounds before adding the substrates.

IV. High-Resolution Imaging of the Cell Wall Architecture

Advanced imaging techniques are crucial for visualizing the intricate architecture of the mycobacterial cell wall at high resolution.

A. Stimulated Emission Depletion (STED) Microscopy

Scientific Principle: STED microscopy is a super-resolution technique that overcomes the diffraction limit of light microscopy, enabling visualization of subcellular structures with nanoscale resolution.[11][12][13][14][15] It uses a second, donut-shaped laser beam to de-excite fluorophores at the periphery of the excitation spot, effectively narrowing the point-spread function.

Causality Behind Experimental Choices: STED is particularly well-suited for imaging the mycobacterial cell wall due to its ability to resolve the spatial organization of labeled components, such as lipoarabinomannan (LAM) or metabolically incorporated fluorescent probes, with a resolution of ~30-50 nm.[11][15] Careful sample preparation, including the choice of fluorophores with high photostability (e.g., ATTO dyes), is critical for achieving high-quality STED images.[12]

Protocol: Sample Preparation for STED Imaging of Mycobacteria[11][12][13][14][15]

Materials:

• Labeled mycobacterial cells (e.g., immunolabeled for LAM or metabolically labeled with FDAAs).

• High-precision glass coverslips (#1.5H, 170 µm thickness).[14]

• Mounting medium with a refractive index matched to the immersion oil (e.g., ProLong Gold).

• STED microscope with appropriate lasers.

Procedure:

• Grow and label mycobacterial cells as described in previous sections.

• Adhere the cells to a high-precision coverslip.

• Fix the cells as required for the labeling method.

• Carefully mount the coverslip onto a microscope slide using an appropriate mounting medium.

• Seal the edges of the coverslip with nail polish to prevent drying.

• Image the sample using a STED microscope. Acquire a conventional confocal image first, then switch to STED mode for super-resolution imaging.[11][12] Use appropriate excitation and depletion lasers for the chosen fluorophores.

B. Cryo-Electron Tomography (Cryo-ET)

Scientific Principle: Cryo-ET allows for the three-dimensional visualization of cells in a near-native, frozen-hydrated state. Cells are rapidly frozen, preserving their ultrastructure without the artifacts associated with chemical fixation and dehydration. A series of 2D images are taken as the sample is tilted, and these images are then computationally reconstructed into a 3D tomogram.

Causality Behind Experimental Choices: Cryo-ET is the gold standard for visualizing the native architecture of the mycobacterial cell envelope. It has been instrumental in revealing the bilayer structure of the mycomembrane. The plunge-freezing method ensures that the cellular structures are preserved in a vitrified, ice-free state.

Protocol: Cryo-ET of the Mycobacterial Cell Envelope[7]

Materials:

• Mycobacterial culture in mid-logarithmic phase.

• EM grids.

• Plunge-freezer.

• Cryo-transmission electron microscope equipped with a tilting stage and a direct electron detector.

• Tomography software for data acquisition and reconstruction.

Procedure:

• Apply a small droplet of the mycobacterial culture to an EM grid.

• Blot the grid to create a thin film of the cell suspension.

• Immediately plunge-freeze the grid in liquid ethane.

• Transfer the frozen grid to a cryo-transmission electron microscope.

• Acquire a tilt series of images, typically from -60° to +60° with 1-2° increments, under low-dose conditions to minimize radiation damage.

• Process the images and reconstruct the 3D tomogram using specialized software.

V. Visualizing Biosynthetic Pathways and Experimental Workflows

A. Biosynthetic Pathways

Peptidoglycan Precursor Biosynthesis

Arabinogalactan Biosynthesis

Mycolic Acid Biosynthesis

B. Experimental Workflows

CRISPRi Workflow

Metabolic Labeling Workflow

Conclusion

The study of mycobacterial cell wall biosynthesis is a vibrant and critical area of research with profound implications for the development of new anti-tuberculosis therapies. The multifaceted approaches detailed in this guide, from high-resolution imaging to precise genetic manipulation and biochemical analysis, provide a robust toolkit for dissecting this complex biological process. By elucidating the fundamental mechanisms of cell wall assembly and identifying the vulnerabilities within these pathways, the scientific community can continue to make significant strides towards the ultimate goal of eradicating tuberculosis.

References

• Marques, M., et al. (2023). CRISPRi-mediated characterization of novel anti-tuberculosis targets: Mycobacterial peptidoglycan modifications promote beta-lactam resistance and intracellular survival. Frontiers in Microbiology. Available at: [Link]

• Singh, A. K., et al. (2016). Investigating essential gene function in Mycobacterium tuberculosis using an efficient CRISPR interference system. Nucleic Acids Research, 44(18), e142. Available at: [Link]

• Schaeffer, M. L., et al. (2001). Development of a scintillation proximity assay for the Mycobacterium tuberculosis KasA and KasB enzymes involved in mycolic acid biosynthesis. Analytical Biochemistry, 298(1), 106-113. Available at: [Link]

• Zuber, B., et al. (2008). Disclosure of the mycobacterial outer membrane: Cryo-electron tomography and vitreous sections reveal the lipid bilayer structure. Proceedings of the National Academy of Sciences, 105(10), 3979-3984. Available at: [Link]

• Choudhary, E., et al. (2015). Gene silencing by CRISPR interference in mycobacteria. Nature Communications, 6, 6267. Available at: [Link]

• Kumar, P., et al. (2016). Development of a one-pot assay for screening and identification of Mur pathway inhibitors in Mycobacterium tuberculosis. Scientific Reports, 6, 35134. Available at: [Link]

• Rock, J. M., et al. (2017). Programmable transcriptional repression in mycobacteria using an orthogonal CRISPR interference platform. Nature Microbiology, 2, 16274. Available at: [Link]

• Stephan, A., et al. (2020). Super-Resolution Microscopy Reveals a Direct Interaction of Intracellular Mycobacterium tuberculosis with the Antimicrobial Peptide LL-37. International Journal of Molecular Sciences, 21(18), 6741. Available at: [Link]

• Vilchèze, C., et al. (2020). Mycobacterial Cell Wall: A Source of Successful Targets for Old and New Drugs. Pharmaceuticals, 13(4), 59. Available at: [Link]

• Tereshchenko, M., et al. (2023). Machine Learning Prediction of Mycobacterial Cell Wall Permeability of Drugs and Drug-like Compounds. International Journal of Molecular Sciences, 24(2), 1146. Available at: [Link]

• Chauhan, M., et al. (2024). Targeting the Heart of Mycobacterium: Advances in Anti-Tubercular Agents Disrupting Cell Wall Biosynthesis. International Journal of Molecular Sciences, 26(2), 346. Available at: [Link]

• Kamaruzzaman, N. F., et al. (2020). DMN-Tre Labeling for Detection and High-Content Screening of Compounds against Intracellular Mycobacteria. ACS Omega, 5(7), 3349-3358. Available at: [Link]

• Emonet, A., et al. (2022). Fluorescent d-Amino Acids for Super-resolution Microscopy of the Bacterial Cell Wall. CHIMIA International Journal for Chemistry, 76(7), 633-637. Available at: [Link]

• Royal Society of Chemistry. (2014). Protocol for enzyme assays. Available at: [Link]

• Wurm, C. A., et al. (2010). Sample Preparation for STED Microscopy. In: Papkovsky, D.B. (eds) Live Cell Imaging. Methods in Molecular Biology, vol 591. Humana Press. Available at: [Link]

• Al-Mawsawi, L. Q., et al. (2022). Mycobacterium tuberculosis KasA as a drug target: Structure-based inhibitor design. Frontiers in Chemistry, 10, 966275. Available at: [Link]

• Abberior Instruments. (2022). Sample Preparation & Labelling for STED Microscopy. Available at: [Link]

• Al-Mawsawi, L. Q., et al. (2022). Mycobacterium tuberculosis KasA as a drug target: Structure-based inhibitor design. Frontiers in Chemistry, 10, 966275. Available at: [Link]

• Bhatt, A., et al. (2007). Conditional Depletion of KasA, a Key Enzyme of Mycolic Acid Biosynthesis, Leads to Mycobacterial Cell Lysis. Journal of Bacteriology, 189(22), 8201-8208. Available at: [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. Detailed Structural and Quantitative Analysis Reveals the Spatial Organization of the Cell Walls of in Vivo Grown Mycobacterium leprae and in Vitro Grown Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting the Heart of Mycobacterium: Advances in Anti-Tubercular Agents Disrupting Cell Wall Biosynthesis | MDPI [mdpi.com]
• 5. Frontiers | CRISPRi-mediated characterization of novel anti-tuberculosis targets: Mycobacterial peptidoglycan modifications promote beta-lactam resistance and intracellular survival [frontiersin.org]
• 6. Development of a scintillation proximity assay for the Mycobacterium tuberculosis KasA and KasB enzymes involved in mycolic acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. arep.med.harvard.edu [arep.med.harvard.edu]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. Mycobacterial Cell Wall Synthesis Inhibitors Cause Lethal ATP Burst - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Super-Resolution Microscopy Reveals a Direct Interaction of Intracellular Mycobacterium tuberculosis with the Antimicrobial Peptide LL-37 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. research.yale.edu [research.yale.edu]
• 14. mn.uio.no [mn.uio.no]
• 15. imperial.ac.uk [imperial.ac.uk]

Technical Notes & Optimization

troubleshooting the synthesis of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

Technical Support Center: Synthesis of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

Case ID: PYR-AZT-004 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Reaction Logic

Welcome to the technical support hub for pyrimidine functionalization. You are attempting to synthesize 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol via a Nucleophilic Aromatic Substitution (

) reaction.

The Core Challenge: The starting material, 2-amino-4,6-dichloropyrimidine , is a symmetric electrophile. The reaction relies on the nucleophilic attack of azetidin-3-ol (usually as a hydrochloride salt) upon the pyrimidine ring.

• Success relies on: Controlling the stoichiometry and thermodynamics to achieve mono-substitution (replacing only one chlorine) while preserving the second chlorine for future diversification.

• Common Pitfalls: Over-reaction (formation of the bis-azetidine adduct), poor solubility of the azetidine salt, and competitive hydrolysis.

Visualizing the Chemistry

The following diagram illustrates the reaction pathway and the critical divergence points where side products form.

Caption: Figure 1. Reaction pathway showing the target mono-substitution and potential failure modes (bis-substitution and hydrolysis).

Optimized Protocol (The "Happy Path")

Do not deviate from the stoichiometry unless you have specific data suggesting otherwise. The 2-amino group on the pyrimidine acts as an electron-donating group (EDG), deactivating the ring slightly compared to 2,4-dichloropyrimidine, requiring thermal activation.

Recommended Conditions:

Parameter	Specification	Rationale
Solvent	Ethanol (EtOH) or Isopropanol (IPA)	Protic solvents stabilize the transition state in reactions involving amines.
Base	DIPEA (Diisopropylethylamine)	Non-nucleophilic base required to neutralize Azetidin-3-ol HCl and scavenge HCl produced.
Stoichiometry	1.0 : 1.05 (Pyrimidine : Azetidine)	Slight excess of nucleophile ensures conversion without driving bis-substitution.
Temperature	80°C (Reflux)	Required to overcome the deactivation from the 2-amino group.
Concentration	0.2 M - 0.5 M	High dilution favors mono-substitution; high concentration favors bis-substitution.

Step-by-Step Methodology:

• Dissolution: Charge a round-bottom flask with 2-amino-4,6-dichloropyrimidine (1.0 eq) and Ethanol (0.3 M concentration).

• Activation: Add DIPEA (2.5 eq). Note: You need >2 eq because 1 eq neutralizes the Azetidin-3-ol HCl salt, and 1 eq scavenges the reaction byproduct.

• Addition: Add Azetidin-3-ol hydrochloride (1.05 eq) in a single portion.

• Reaction: Heat to reflux (

  ) for 4–6 hours. Monitor by LC-MS.[1]

• Workup: Cool to room temperature. The product often precipitates. If not, remove solvent in vacuo, resuspend in water, and filter the solid.

Troubleshooting Guide (FAQ)

Q1: I am seeing a significant amount of the bis-substituted product (reaction at both Cl positions). How do I stop this?

Diagnosis: The product is still reactive, and you are likely driving the reaction too hard. Corrective Actions:

• Stoichiometry Control: Ensure you are using exactly 1.0–1.05 equivalents of azetidine. Do not use a large excess "to push the reaction."

• Reverse Addition: Dissolve the pyrimidine and base in the solvent first. Dissolve the azetidine in a separate vial and add it dropwise to the hot pyrimidine solution over 1 hour. This keeps the instantaneous concentration of nucleophile low relative to the electrophile.

• Temperature: Reduce temperature to

  and extend reaction time.

Q2: The reaction is sluggish; I still have 40% starting material after 12 hours.

Diagnosis: The 2-amino group is deactivating the ring, making the carbon-chlorine bond less electrophilic. Corrective Actions:

• Solvent Switch: Switch from Ethanol to n-Butanol . This allows you to heat to

  .

• Polar Aprotic Boost: Use DMF or DMAc as the solvent. These solvents stabilize the charged intermediate better than alcohols, often accelerating

  rates significantly [1].

• Catalysis: While usually unnecessary for azetidines, adding 0.5 eq of NaI (Sodium Iodide) can generate a transient, more reactive iodo-pyrimidine intermediate (Finkelstein reaction in situ).

Q3: Is the Hydroxyl group on the azetidine interfering (O-alkylation)?

Diagnosis: Unlikely. Under standard conditions (weak bases like DIPEA/TEA), the amine is significantly more nucleophilic than the alcohol. Verification:

• Check NMR.[2] N-alkylation results in a symmetric azetidine signal pattern. O-alkylation would desymmetrize the azetidine protons significantly.

• Prevention: Do not use strong bases like NaH or KOtBu, as these will deprotonate the hydroxyl group and promote O-alkylation. Stick to organic amine bases.

Q4: My product is water-soluble and I cannot precipitate it.

Diagnosis: The azetidin-3-ol moiety adds polarity, and the 2-amino group can be protonated. Corrective Actions:

• pH Adjustment: Ensure the workup pH is neutral to slightly basic (pH 8-9) to keep the amine free-based.

• Salting Out: Saturate the aqueous phase with NaCl and extract with THF/Ethyl Acetate (1:1) or n-Butanol .

• Chromatography: If extraction fails, evaporate to dryness and use a DCM:MeOH (90:10) column.

Decision Logic for Troubleshooting

Use this flow to diagnose your specific failure mode.

Caption: Figure 2. Decision tree for optimizing reaction conditions based on LC-MS feedback.

Analytical Verification

When you isolate the material, verify against these expected parameters:

• Appearance: Off-white to pale yellow solid.

• Mass Spec (ESI): Calculated

  (for ). Look for the characteristic Chlorine isotope pattern (3:1 ratio of M : M+2).

• 1H NMR (DMSO-d6):

  • ppm (Broad s, 2H, of pyrimidine).[3]
  • ppm (s, 1H, Pyrimidine H-5). Note: This singlet is diagnostic. If this shifts significantly or disappears, you may have reacted at the wrong position or over-reacted.
  • ppm (Multiplets, Azetidine ring protons).

References

• MDPI. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Retrieved from [Link]

• American Chemical Society (ACS). (2006).[4] A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. wuxibiology.com [wuxibiology.com]
• 3. 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

🔬 Technical Support Center: Azetidine Synthesis Division

The following guide is structured as a Technical Support Center for synthetic chemists. It moves beyond standard textbook descriptions to address the practical, "in-the-fume-hood" reality of making azetidines.

Current Status: Operational Ticket Focus: Optimization of Reaction Conditions for 4-Membered Ring Formation

🟢 Part 1: The Core Directive (Method Selection)

User Query: "I need to synthesize a functionalized azetidine. Which route offers the highest probability of success?"

Support Agent Response: The synthesis of azetidines is governed by the "Azetidine Paradox": the ring is kinetically stable once formed, but thermodynamically difficult to access due to significant ring strain (~26 kcal/mol) and entropic penalties.

Do not choose a method based on reagent availability alone. Use the decision matrix below to select the pathway that matches your substrate's electronic and steric profile.

Figure 1: Strategic decision tree for selecting the optimal azetidine synthesis pathway based on precursor availability and target structure.

🔵 Part 2: Knowledge Base – The "Workhorse" Protocol

Subject: Intramolecular Nucleophilic Substitution (4-exo-tet) Applicability: Synthesis from 1,3-amino alcohols or

-haloamines.

This is the most reliable method for medicinal chemistry applications but is prone to oligomerization. The reaction relies on a 4-exo-tet cyclization, which is allowed under Baldwin’s Rules but is slower than 5-membered ring formation.

📋 Optimized Protocol: One-Pot Activation/Cyclization

Objective: Convert a 1,3-amino alcohol to an azetidine without isolating the unstable intermediate.

Reagents:

• Substrate: N-protected 1,3-amino alcohol (Protecting group

  = Boc, Cbz, or Bn; avoid naked amines to prevent N-alkylation dimers).[1]

• Solvent: Acetonitrile (MeCN) or THF (anhydrous).

• Activator: Methanesulfonyl chloride (MsCl) or Tosyl chloride (TsCl).[1]

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or NaH.[1]

Step-by-Step Procedure:

• Activation (0 °C): Dissolve the N-protected amino alcohol (1.0 equiv) in anhydrous MeCN (0.1 M). Add triethylamine (1.5 equiv).[2] Dropwise add MsCl (1.2 equiv). Stir at 0 °C for 1 hour.

  • Checkpoint: Verify complete formation of the mesylate via TLC/LCMS.

• The "Dilution" Step: Dilute the reaction mixture with additional MeCN to reach a concentration of 0.01 M to 0.05 M .

  • Why? High dilution favors intramolecular cyclization (first-order kinetics) over intermolecular polymerization (second-order kinetics).

• Cyclization (Reflux): Add DBU (2.0 equiv) or solid

  (3.0 equiv). Heat to reflux (80 °C) for 4–12 hours.

• Workup: Cool to RT. Concentrate to remove bulk solvent. Redissolve in EtOAc, wash with saturated

  and brine.

📊 Optimization Parameters Table

Parameter	Recommendation	Scientific Rationale
Concentration	< 0.05 M (Critical)	Mitigates entropic penalty; prevents intermolecular oligomerization.
Leaving Group	OMs > OTs >> Cl	Mesylates are less sterically demanding than tosylates, facilitating the difficult S_N2 attack.
Base Selection	NaH (for non-sensitive) or DBU	NaH ensures irreversible deprotonation. DBU is soluble and non-nucleophilic, preventing substitution side-products.[1]
Temperature	Reflux (60–80 °C)	Provides necessary activation energy to overcome ring strain ( ).
Protecting Group	Electron-Withdrawing (Ts, Boc)	Increases the acidity of the N-H bond (if using base-mediated cyclization) or prevents N-lone pair quenching.

🔴 Part 3: Troubleshooting & FAQs

Ticket Queue: Common Failure Modes

❓ Ticket #101: "I see starting material consumption, but no product. The NMR shows messy aliphatic peaks."

Diagnosis: Oligomerization/Polymerization. The intermolecular reaction (polymerization) outcompeted the intramolecular ring closure. Solution:

• Decrease Concentration: Run the reaction at 0.01 M.

• Slow Addition: Add the base (or the substrate to the base) via syringe pump over 2–4 hours. This keeps the instantaneous concentration of the reactive intermediate low (pseudo-high dilution).

❓ Ticket #102: "I isolated the elimination product (allylamine) instead of the azetidine."

Diagnosis: E2 Elimination Competition. The base acted as a proton scavenger on the

-carbon rather than deprotonating the nitrogen or permitting nucleophilic attack. Solution:

• Switch Base: Use a base that is less basic but sufficiently nucleophilic to promote cyclization, or use a non-nucleophilic bulky base like KOtBu if the nitrogen is already protected/acidic.

• Lower Temperature: Elimination usually has a higher activation energy than substitution; try cyclizing at RT or 40 °C for a longer time.

• Change Leaving Group: If using a halide, switch to a mesylate. Halides often favor elimination in these systems.

❓ Ticket #103: "The reaction is stuck at the intermediate (mesylate/halide)."

Diagnosis: Conformational Lock (Thorpe-Ingold Effect). The chain is not adopting the "reactive rotamer" required for the backside attack. Solution:

• Solvent Switch: Change from MeCN to DMF or DMSO . These polar aprotic solvents stabilize the transition state and increase the nucleophilicity of the amine.

• Add Iodide Source: Add catalytic TBAI (Tetrabutylammonium iodide) or NaI (Finkelstein condition). This converts the mesylate/chloride to a transient iodide, which is a far superior leaving group (approx. 100x faster rate).

🟡 Part 4: Advanced Mechanistic Visualization

Understanding the transition state is key to troubleshooting. The diagram below illustrates the competition between the desired 4-exo-tet pathway and the competing Intermolecular S_N2 (polymerization).

Figure 2: Kinetic competition between intramolecular cyclization (desired) and intermolecular polymerization.[1] Success depends on manipulating concentration to favor the upper pathway.

📚 References

• Couty, F., & Evano, G. (2006).[1][3] Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International. Link[1]

• Singh, G. S., & D'hooghe, M. (2021).[1] Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. Link

• Ghorai, M. K., et al. (2007).[1][3] Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines with Alcohols. The Journal of Organic Chemistry. Link[1]

• Baumann, M., et al. (2011).[1] Continuous Flow Synthesis of Azetidines. Organic Letters. Link[1]

• Baldwin, J. E. (1976).[1] Rules for Ring Closure. Journal of the Chemical Society, Chemical Communications. Link[1]

End of Technical Support Guide. For further assistance with specific substrates (e.g., highly hindered 3,3-disubstituted systems), please consult the "Advanced Protocols" section or contact the synthesis core.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1,3-amino alcohol synthesis by hydroxylation [organic-chemistry.org]

Technical Support Center: Optimizing Assay Sensitivity for 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

Welcome to the technical support guide for developing and optimizing bioanalytical assays for 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the quantification of this small molecule. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions, troubleshoot effectively, and achieve maximum assay sensitivity and robustness.

Introduction: Understanding the Analyte

1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is a small molecule featuring several key functional groups that dictate its analytical behavior. The presence of a basic aminopyrimidine moiety and an azetidine ring suggests it will readily protonate, making it an excellent candidate for positive mode electrospray ionization (ESI) mass spectrometry.[1] However, its polar nature and potential for hydrogen bonding can also present challenges such as non-specific binding, poor chromatographic retention, and susceptibility to matrix effects. This guide will address these issues systematically.

Part 1: Method Development & Initial Optimization

This section addresses the foundational questions that arise when establishing a new analytical method for this compound.

Q: Where do I begin with LC-MS/MS method development for this analyte?

A: A systematic approach starting with the mass spectrometer and moving to the liquid chromatography is most effective.[2] The goal is to first establish a robust and specific mass spectrometric signal for the analyte and then develop a chromatographic method that retains the analyte, separates it from interferences, and minimizes matrix effects.

1. Mass Spectrometry (MS/MS) Parameter Optimization:

• Infusion: Begin by preparing a ~1 µg/mL solution of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol in a typical mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid) and infuse it directly into the mass spectrometer.

• Ionization Mode: Given the presence of basic nitrogen atoms, start with positive electrospray ionization (ESI+). It is highly likely to yield the strongest signal.[1]

• Precursor Ion Selection: In the full scan (MS1) spectrum, identify the protonated molecule [M+H]⁺. Do not select adducts (e.g., [M+Na]⁺) or in-source fragments for quantification as they are often less stable and reproducible.[2]

• Product Ion Selection: Perform a product ion scan on the selected [M+H]⁺ precursor. Select the two or three most intense, stable, and high-mass product ions for Multiple Reaction Monitoring (MRM). Higher mass fragments are generally more specific and less prone to background interference.

• Collision Energy (CE) and Source Parameters: Optimize the CE for each MRM transition to maximize fragment intensity. Concurrently, tune key ion source parameters like capillary voltage, gas flows (nebulizing and drying), and temperature to achieve the most stable and intense overall signal.[3][4]

2. Initial Liquid Chromatography (LC) Conditions:

• Column Choice: A C18 reversed-phase column is an excellent starting point for this moderately polar molecule.[2]

• Mobile Phase: Use standard mobile phases: Water with 0.1% formic acid (Mobile Phase A) and Acetonitrile or Methanol with 0.1% formic acid (Mobile Phase B). The formic acid is crucial for maintaining an acidic pH to ensure the analyte remains protonated, which enhances ESI+ response and improves peak shape.[5]

• Initial Gradient: Start with a broad, fast gradient to determine the approximate organic solvent concentration required for elution (e.g., 5% to 95% B over 3-5 minutes).[2] Aim for a retention time of at least 2-3 minutes to ensure the analyte elutes after the solvent front and any unretained matrix components.[2]

The following table summarizes recommended starting parameters.

Parameter	Recommended Starting Condition	Rationale & Key Considerations
MS Ionization Mode	Electrospray Ionization, Positive (ESI+)	The molecule's basic nitrogens readily accept protons for efficient ionization.
Precursor Ion (Q1)	[M+H]⁺	Most stable and representative ion for quantification.
Product Ions (Q3)	Select 2-3 most intense, stable fragments	Provides specificity and allows for ion ratio confirmation.
Collision Energy	Optimize per transition	Maximize signal for each fragment ion.
LC Column	C18, 2.1 or 3.0 mm ID, <3 µm particle size	Good balance of retention for moderately polar compounds and efficiency.
Mobile Phase A	Water + 0.1% Formic Acid	Acidic modifier promotes analyte protonation and improves peak shape.[5]
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid	Acetonitrile often provides better peak shapes and lower backpressure.
Initial Gradient	5% B -> 95% B over 3-5 min	Quickly determines the elution window to build a focused gradient.[2]
Injection Volume	1-5 µL	Minimize injection of matrix components while maintaining sensitivity.

Part 2: Troubleshooting Common Sensitivity Issues

This section is structured as a troubleshooting guide for specific problems you may encounter after initial method development.

Problem Area: Poor Sensitivity & Inconsistent Results

Q: My analyte signal is extremely low, or my results are not reproducible. What are the primary causes and how do I investigate them?

A: Low and variable signals are often caused by two primary, interconnected phenomena: Matrix Effects and Non-Specific Binding (NSB) . It is critical to diagnose these issues systematically.

Workflow for Diagnosing Poor Sensitivity

Caption: Systematic workflow for troubleshooting low or inconsistent assay signals.

Q: How do I specifically diagnose and mitigate Matrix Effects?

A: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) by co-eluting components from the sample matrix (e.g., phospholipids, salts, proteins).[6][7][8] They are a primary cause of inaccuracy and imprecision in LC-MS bioanalysis.[9][10]

Diagnosis: The Post-Extraction Spike Method

This is the "gold standard" quantitative assessment of matrix effects.[9]

Protocol: Matrix Factor (MF) Calculation

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike the analyte and internal standard (IS) into the final reconstitution solvent.

  • Set B (Post-Spike Matrix): Process blank biological matrix (e.g., plasma, urine) through your entire sample preparation procedure. In the final step, spike the analyte and IS into the processed blank extract.

  • Set C (Pre-Spike Matrix): Spike the analyte and IS into the blank biological matrix before starting the sample preparation procedure. (This set is for recovery assessment but is often prepared at the same time).

• Analyze and Calculate: Analyze all samples by LC-MS/MS. Calculate the Matrix Factor (MF) as follows:

  MF = (Peak Area in Set B) / (Peak Area in Set A)

Matrix Factor (MF) Value	Interpretation	Implication for the Assay
MF ≈ 1.0	No significant matrix effect	The current method is likely robust against matrix effects.
MF < 1.0	Ion Suppression	Co-eluting matrix components are hindering the analyte's ionization, reducing sensitivity.[7][8]
MF > 1.0	Ion Enhancement	Co-eluting components are increasing the analyte's ionization efficiency, leading to artificially high results.[9]

Mitigation Strategies for Matrix Effects

If significant matrix effects are detected (typically MF < 0.85 or > 1.15), consider the following strategies, starting with the simplest.

• Improve Chromatographic Separation: The most effective strategy is to chromatographically separate the analyte from the interfering matrix components.[10]

  • Adjust Gradient: Develop a shallower gradient around the elution time of your analyte to increase resolution.

  • Change Column Chemistry: If a C18 column is insufficient, consider a different stationary phase (e.g., Phenyl-Hexyl for aromatic interactions or a column designed to be "aqueous compatible" if running highly aqueous mobile phases).

• Enhance Sample Preparation: A cleaner sample extract will contain fewer interfering components.[10][11]

  • Protein Precipitation (PPT): Fast but often results in the "dirtiest" extract.

  • Liquid-Liquid Extraction (LLE): Can provide a much cleaner extract by partitioning the analyte into an immiscible organic solvent.

  • Solid-Phase Extraction (SPE): Offers the highest degree of cleanup by selectively retaining the analyte while washing away interferences. This is often the best solution for challenging matrix effects.[10]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS (e.g., containing ¹³C or ²H atoms) is the ideal internal standard. It co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, effectively canceling out the matrix effect in the final analyte/IS peak area ratio.[10]

Q: My analyte seems to be disappearing. How can I address potential Non-Specific Binding (NSB)?

A: Non-specific binding (NSB) refers to the adsorption of your analyte to the surfaces of labware, such as pipette tips, vials, and collection plates.[12] Lipophilic and "sticky" compounds are prone to this, and it can lead to significant analyte loss, poor recovery, and high variability.[13]

Diagnosis and Mitigation of NSB

Protocol: NSB Evaluation

• Prepare a QC Sample: Prepare a low-concentration quality control (QC) sample in your final assay solvent.

• Test Different Labware: Aliquot this QC into different types of vials/plates:

  • Standard polypropylene vial (control)

  • Low-binding polypropylene vial

  • Glass or silanized glass vial

• Incubate and Analyze: Let the samples sit at room temperature for a defined period (e.g., 4 hours) to simulate autosampler wait times. Analyze the samples and compare the peak areas. A significant decrease in the standard polypropylene vial compared to the low-binding or glass vials indicates NSB.

Mitigation Strategies for NSB

• Use Low-Binding Labware: This is the most direct solution. These materials have surfaces engineered to minimize molecular interactions.

• Modify Sample pH: Ensure the pH of your sample diluent keeps the analyte ionized (acidic pH for this compound), which can reduce hydrophobic interactions with plastic surfaces.

• Add Organic Solvent: Increasing the percentage of organic solvent (e.g., acetonitrile, isopropanol) in the sample diluent can disrupt hydrophobic interactions causing NSB.

• Introduce a "Blocker": In severe cases, adding a small amount of a non-interfering compound with similar properties or a trace amount of a non-ionic surfactant can saturate the binding sites on the plastic, leaving your analyte in solution.

Part 3: FAQs and Final Recommendations

Q: What type of internal standard is best for this assay? A: A stable isotope-labeled (SIL) version of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is unequivocally the best choice. It will co-elute and experience identical matrix effects and extraction recovery, providing the most accurate and precise quantification.[10] If a SIL-IS is unavailable, a close structural analog that is not present in the samples is the next best option.[11]

Q: My peak shape is poor (fronting or tailing). How can I improve it? A: Poor peak shape is often related to secondary interactions with the column or mismatched solvent strengths.

• Tailing: Often seen with basic compounds. Ensure your mobile phase pH is low enough (0.1% formic acid is usually sufficient) to keep the analyte fully protonated. If tailing persists, consider a high-purity, end-capped column with minimal silanol activity.

• Fronting: This can indicate column overload. Try injecting a smaller amount or a lower concentration of the analyte.

• Peak Splitting/Broadening: This may be caused by using a sample diluent that is much stronger (higher organic content) than the initial mobile phase. Try to match your diluent to the starting LC conditions.

Q: How do I assess the stability of the analyte during sample processing and storage? A: Perform standard stability tests as required by regulatory guidance. This includes freeze-thaw stability, short-term (bench-top) stability, and long-term storage stability. Analyze QC samples after exposure to these conditions and compare the results to freshly prepared samples. The analyte's amino and hydroxyl groups could be susceptible to degradation, making these tests critical.

References

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? | NorthEast BioLab. (n.d.). NorthEast BioLab. [Link]

• Importance of matrix effects in LC–MS/MS... : Bioanalysis - Ovid. (n.d.). Ovid. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Longdom Publishing S.L. [Link]

• Understanding the characteristics of nonspecific binding of drug-like compounds to canonical stem–loop RNAs and their implications for functional cellular assays - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Small Molecule Method Development Strategies with Chad Christianson - Bioanalysis Zone. (2025, October 1). Bioanalysis Zone. [Link]

• Guide to achieving reliable quantitative LC-MS measurements. (n.d.). LGC. [Link]

• Optimizing LC–MS and LC–MS-MS Methods | LCGC International. (2026, February 10). LCGC International. [Link]

• Optimizing LC‑MS/MS Sensitivity: Strategies to Overcome Ion Suppression and Boost Robustness in Bioanalysis - Biotech Spain. (2025, November 20). Biotech Spain. [Link]

• TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC. (n.d.). National Center for Biotechnology Information. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. biotech-spain.com [biotech-spain.com]
• 5. Optimising the LC-MS Analysis of Biomolecules [sigmaaldrich.com]
• 6. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nebiolab.com [nebiolab.com]
• 8. longdom.org [longdom.org]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ovid.com [ovid.com]
• 11. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

addressing off-target effects of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

Subject: Mitigating Off-Target Liabilities & Optimization Strategies Role: Senior Application Scientist, Chemical Biology Division[1][2]

Executive Technical Overview

Compound Identity: 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol Classification: Privileged Kinase Scaffold / Electrophilic Fragment Primary Application: Fragment-Based Drug Discovery (FBDD) targeting ATP-binding sites (Kinases, Hsp90) or as a linker-hub for PROTACs.[1][2]

The "Off-Target" Challenge: This molecule represents a classic "Janus-faced" building block. While the 2-aminopyrimidine core provides high-affinity anchoring to the ATP hinge region of kinases (via bidentate H-bonds), it is inherently promiscuous.[1][2] Furthermore, the 6-chloro substituent, while essential for downstream diversification (e.g., Suzuki-Miyaura coupling), acts as a reactive electrophile in biological assays, potentially causing false positives via covalent modification of non-target cysteines or glutathione depletion.

This guide addresses the three critical failure modes associated with this scaffold: Kinome Promiscuity , Electrophilic Toxicity , and Adenosine Receptor Cross-Reactivity .

Interactive Troubleshooting Guide (FAQ)

Category A: Biological Assay Interference (Toxicity & False Positives)

Q1: We are seeing high cytotoxicity (IC50 < 1 µM) in our initial cell viability screens, which does not correlate with target inhibition. Is this an off-target effect?

A: Yes, this is likely driven by the 6-chloro moiety acting as a "Warhead."

• Mechanism: The chlorine at the 6-position of the pyrimidine ring is susceptible to Nucleophilic Aromatic Substitution (S_NAr). In a cellular environment, it can react with intracellular Glutathione (GSH) or exposed cysteine residues on non-target proteins. This leads to oxidative stress and non-specific cell death, masking your true on-target effect.

• Diagnostic Step: Perform a GSH-Trapping Assay (Protocol below).[1][2] If you detect GSH adducts by LC-MS, the toxicity is chemical, not biological.

• Resolution: You must prioritize the substitution of the Chlorine. Do not use this specific intermediate for cell-based phenotype screening.[1][2] Convert the Cl- to a stable carbon-carbon bond (aryl/alkyl) or a non-reactive heteroatom before biological testing.

Q2: The compound shows activity in our biochemical kinase assay but fails in whole-cell washout experiments. Why?

A: This suggests Time-Dependent Inhibition (TDI) or Covalent Irreversibility .[1][2]

• Mechanism: If the 6-Cl remains intact, it may be covalently modifying the kinase (or off-targets) over the duration of the assay. In washout experiments, reversible inhibitors wash away; covalent inhibitors do not.

• Resolution: Assess reversibility by pre-incubating the enzyme with the compound for 0, 30, and 60 minutes. If potency (IC50) shifts left (becomes more potent) with time, you are dealing with an irreversible covalent mechanism, likely driven by the chlorine.

Category B: Selectivity & Kinome Profiling

Q3: Our KinomeScan™ data shows >50% inhibition across 30+ kinases. How do we dial out this promiscuity?

A: The 2-aminopyrimidine core is a "privileged structure" precisely because it mimics Adenine.[1][2] It binds to the "Hinge Region" of almost all kinases.

• The Off-Targets: Common off-targets for this scaffold include CDKs (Cyclin-Dependent Kinases) , JAKs , Aurora Kinases , and GSK3β .

• Resolution Strategy:

  • Exploit the Gatekeeper: The 6-position (where your Cl is) points toward the "Gatekeeper" residue in the ATP pocket. Bulky substitutions here can impart selectivity for kinases with small gatekeepers (e.g., Threonine) while clashing with large gatekeepers (e.g., Methionine/Phenylalanine).

  • Leverage the Azetidine: The azetidin-3-ol projects into the solvent-exposed region.[1][2] Modifying the hydroxyl group (etherification/esterification) can alter the water network interactions, which are often less conserved than the ATP pocket, improving selectivity.

Q4: We are observing unexpected cardiovascular side effects in animal models. Could this be hERG?

A: While possible, Adenosine Receptor (A1/A2A) antagonism is a more probable culprit for aminopyrimidines.

• Mechanism: The 2-aminopyrimidine scaffold is structurally homologous to the adenine core of adenosine.[1][2] Antagonism of A1 receptors can cause tachycardia and renal effects.

• Resolution: Run a functional GPCR panel focusing on Adenosine A1 and A2A. If positive, introduce steric bulk at the 4-position (the azetidine ring) to disrupt binding to the GPCR pocket, which is tighter than the kinase ATP pocket.

Strategic Visualization: The Scaffold "Hotspots"

The following diagram illustrates the Structure-Activity Relationship (SAR) logic required to mitigate off-target effects.

Caption: Functional dissection of the scaffold. Red nodes indicate liability hotspots; Yellow nodes indicate medicinal chemistry solutions.[1]

Validation Protocols

Protocol A: Glutathione (GSH) Trapping Assay

Use this to confirm if the 6-Cl moiety is causing non-specific toxicity via alkylation.[1][2]

Reagents:

• Test Compound: 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol (10 mM DMSO stock).[1][2]

• GSH (Reduced Glutathione): 100 mM in water.

• Buffer: Phosphate Buffered Saline (PBS), pH 7.4.

Workflow:

• Incubation: Mix Test Compound (10 µM final) with GSH (5 mM final) in PBS.

  • Control: Compound alone in PBS.

• Timepoints: Incubate at 37°C. Take aliquots at T=0, 1h, 4h, and 24h.

• Quenching: Add equal volume of cold Acetonitrile to precipitate proteins/stop reaction.

• Analysis: Analyze via LC-MS/MS (ESI+ mode).

• Data Interpretation:

  • Look for Mass Shift: [M+H]+ + 307 Da (Adduct of GSH).

  • Result: If >5% conversion to GSH adduct is observed within 4 hours, the compound is too reactive for reliable biological data.

Protocol B: "Gatekeeper" Selectivity Profiling

Use this to distinguish between promiscuous binding and specific inhibition.

Parameter	Method	Success Criteria
Primary Screen	Thermal Shift Assay (TSA)	indicates strong binding.[1][2]
Selectivity Panel	Competitive Binding (e.g., KINOMEscan™)	Selectivity Score (S35) < 0.2 (Hits < 20% of panel).
Key Off-Targets	CDK2, JAK2, GSK3β, Lck	IC50 > 100x vs. Primary Target.

References & Authoritative Grounding

• Zhang, J., et al. (2009). "Targeting Cancer with Small Molecule Kinase Inhibitors." Nature Reviews Cancer. Discusses the promiscuity of the aminopyrimidine scaffold in the ATP hinge region.

• Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry. Validates the use of sp3-rich fragments like azetidin-3-ol to improve solubility and reduce promiscuity compared to aromatic equivalents.[1][2]

• Potashman, M. H., & Duggan, M. E. (2009). "Covalent Modifiers: An Orthogonal Approach to Drug Design." Journal of Medicinal Chemistry. Details the risks and assays (GSH trapping) for electrophilic chloropyrimidines.

• Müller, C. E., & Jacobson, K. A. (2011). "Xanthines as Adenosine Receptor Antagonists." Handbook of Experimental Pharmacology. Highlights the structural similarity between aminopyrimidines and adenosine, leading to GPCR off-target effects.

Disclaimer: This guide assumes the use of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol as a research reagent.[1][2] If used as a clinical candidate precursor, rigorous GLP toxicology studies are required.

Sources

• 1. 1220020-02-9|2-((6-Chloropyrimidin-4-yl)(ethyl)amino)ethanol|BLDpharm [bldpharm.com]
• 2. americanelements.com [americanelements.com]

Technical Support Center: Chiral Resolution of Azetidinol Derivatives

Current Status: Operational Ticket ID: AZT-ISO-001 Assigned Specialist: Senior Application Scientist Subject: Comprehensive Strategy for Enantioseparation of 3-Azetidinol Derivatives

Executive Summary & Strategy Selection

Azetidinol derivatives (e.g., 1-benzhydryl-3-azetidinol) present a unique separation challenge due to the coexistence of a basic nitrogen (azetidine ring) and a polar hydroxyl group. The high ring strain and basicity often lead to severe peak tailing on silica-based supports.

Select your workflow based on the current development stage:

Feature	HPLC (Normal Phase/Polar Organic)	SFC (Supercritical Fluid)	Enzymatic Kinetic Resolution
Primary Use	Analytical QC, impurity profiling	Preparative purification (mg to g scale)	Bulk manufacturing (kg scale)
Throughput	Low (20-40 min/run)	High (3-8 min/run)	Very High (Batch process)
Cost	High solvent consumption	Low solvent (CO₂ recycling)	Low (Enzyme recycling)
Key Challenge	Peak tailing (Amine interaction)	Solubility of polar salts	Enantiomeric excess (ee) limits

Tier 1: Rapid Troubleshooting (FAQ)

Q: My azetidinol peaks are tailing severely (As > 1.5). Is the column dead? A: Likely not. The azetidine nitrogen is interacting with residual silanols on the silica surface.

• Immediate Fix: Add 0.1% Diethylamine (DEA) or Triethylamine (TEA) to your mobile phase. This masks the silanols.

• Note: If using MS detection, use ammonium hydroxide or ammonium bicarbonate instead of non-volatile amines.

Q: I see no separation on Chiralcel OD-H. What next? A: Azetidinols often require hydrogen bonding for recognition.

• Action: Switch to Chiralpak AD-H (Amylose-based). The helical structure of amylose often provides better discrimination for 3-hydroxyazetidines than the linear cellulose (OD-H).

• Alternative: Try Polar Organic Mode (POM) . Use 100% Acetonitrile or Methanol (plus 0.1% DEA). This often alters the solvation shell and can induce separation where hexane/IPA fails.

Q: The retention times shift between runs. A: This is common with basic analytes in normal phase.

• Fix: Ensure the column is fully equilibrated with the basic additive. Flush with 20 column volumes of mobile phase + additive before the first injection.

Tier 2: Standard Operating Procedures (SOPs)

SOP-01: Analytical HPLC Method Development

Objective: Baseline separation of (R)- and (S)-1-benzhydryl-3-azetidinol.

Phase 1: Column Screening

• Primary Columns: Chiralpak AD-H, Chiralcel OD-H (or equivalents like Phenomenex Lux Amylose-1).

• Mobile Phase A (Normal Phase): n-Hexane / IPA / DEA (90:10:0.1).

• Mobile Phase B (Polar Organic): 100% Acetonitrile / DEA (0.1%) or 100% Methanol / DEA (0.1%).

• Flow Rate: 1.0 mL/min.

• Temp: 25°C.

Phase 2: Optimization

• If resolution < 1.5: Lower temperature to 10°C to increase enantioselectivity.

• If retention is too low: Switch IPA to Ethanol (stronger H-bonding, often higher retention).

SOP-02: Enzymatic Kinetic Resolution (Biocatalysis)

Objective: Scalable production of chiral azetidinol via selective acylation.

Mechanism: Lipases selectively acylate the (R)-hydroxyl group, leaving the (S)-alcohol unreacted (or vice versa depending on the enzyme).

Protocol:

• Substrate: Dissolve racemic 1-benzhydryl-3-azetidinol in MTBE or Toluene (50 mg/mL).

• Acyl Donor: Add Vinyl Acetate (2-3 equivalents). The tautomerization of the leaving group (vinyl alcohol -> acetaldehyde) drives the reaction irreversibly.

• Biocatalyst: Add Novozym 435 (Candida antarctica Lipase B) or Lipase PS (Burkholderia cepacia). Load: 10-20% w/w relative to substrate.

• Incubation: Shake at 30-40°C. Monitor by HPLC (SOP-01).

• Termination: Filter off the enzyme (recyclable).

• Workup: Separate the (S)-alcohol from the (R)-ester via column chromatography or acid/base extraction.

Tier 3: Advanced Optimization & Logic Flows

Workflow Visualization: HPLC Method Development

The following decision tree outlines the logical progression for developing a robust analytical method for basic chiral compounds like azetidinol.

Caption: Decision tree for HPLC method development focusing on basic additive optimization and mobile phase switching.

Workflow Visualization: Enzymatic Resolution Mechanism

This diagram illustrates the kinetic resolution pathway, highlighting the separation of the resulting ester and alcohol.

Caption: Kinetic resolution workflow converting racemate into separable ester/alcohol pair.

References & Authority

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® AD-H / CHIRALCEL® OD-H. (Standard protocols for polysaccharide columns and basic additives).

• Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. (Detailed guide on Polar Organic Mode and amine additives).

• European Pharmaceutical Review. Advances in Supercritical Fluid Chromatography for the Analysis of Chiral Pharmaceuticals. (SFC optimization for basic compounds).

• BenchChem. Enzymatic Kinetic Resolution of Racemic 3-Quinuclidinol. (Analogous protocol for bicyclic amino-alcohols using lipases).

• Organic & Biomolecular Chemistry. Evaluation of a new protocol for enzymatic dynamic kinetic resolution. (Mechanistic insights into lipase-catalyzed acylation).

Reference Data & Comparative Studies

A Comparative Guide to the Validation of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol Purity by HPLC

Introduction: The Critical Role of Intermediate Purity in Pharmaceutical Development

In the synthesis of Active Pharmaceutical Ingredients (APIs), the quality of chemical intermediates is not merely a process parameter; it is a foundational pillar of the final product's safety and efficacy. The compound 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is a key building block in the development of various therapeutic agents. Its structural complexity, featuring a polar azetidinol group and a UV-active chloropyrimidine moiety, demands a robust analytical strategy to ensure its purity.[1][2] Impurities arising from synthesis, such as starting materials, by-products, or degradation products, can be carried through to the final API, potentially altering its pharmacological profile or introducing toxicity.[2][3]

This guide provides an in-depth, experience-driven approach to validating the purity of this critical intermediate using High-Performance Liquid Chromatography (HPLC). We will explore the rationale behind method development choices, present a detailed validation protocol grounded in the International Council for Harmonisation (ICH) guidelines, and compare the primary HPLC method with orthogonal techniques to construct a comprehensive, self-validating quality control system.[4][5]

The Analytical Challenge: Addressing the Polarity of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

The primary challenge in developing a reversed-phase (RP-HPLC) method for this molecule is its high polarity, conferred by the hydroxyl and amino functional groups.[6] Highly polar analytes often exhibit poor retention on traditional nonpolar stationary phases (like C18), eluting at or near the solvent front, which compromises resolution and quantification.[6] Therefore, method development must strategically enhance the interaction between the analyte and the stationary phase.

Causality Behind Method Design Choices:

• Stationary Phase Selection: A standard C18 column may prove insufficient. A more effective choice is a column with a polar-embedded or polar-endcapped stationary phase. These phases are designed to prevent "dewetting" in highly aqueous mobile phases and offer alternative selectivity mechanisms (e.g., hydrogen bonding), thereby improving the retention of polar compounds.[7]

• Mobile Phase pH Control: The amino group on the pyrimidine ring has a pKa that makes its protonation state dependent on the mobile phase pH. Operating at a controlled acidic pH (e.g., pH 2.5-3.5 using a phosphate or formate buffer) ensures the amine is consistently protonated. This minimizes peak tailing that can result from interactions with residual silanols on the silica-based column packing and leads to reproducible retention times.[8]

• Organic Modifier: Acetonitrile is often preferred over methanol as the organic modifier in reversed-phase HPLC. Its lower viscosity leads to better efficiency and lower backpressure, while its UV transparency is advantageous for detection.[8]

Primary Analytical Method: A Validated Reversed-Phase HPLC-UV Protocol

The following protocol represents a robust, validated method for the routine purity analysis and quality control of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol. Its development and validation adhere to the principles outlined in the ICH Q2(R2) guideline, ensuring the method is fit for its intended purpose.[5][9][10]

Detailed Experimental Protocol

1. Chromatographic System & Conditions:

• System: HPLC with a Diode Array Detector (DAD) or UV-Vis Detector.

• Column: Polar-endcapped C18, 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 60% B

  • 15-17 min: 60% B

  • 17-18 min: 60% to 5% B

  • 18-25 min: 5% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm (based on the chromophore of the pyrimidine ring).

• Injection Volume: 10 µL.

2. Solution Preparation:

• Diluent: Mobile Phase A / Mobile Phase B (95:5 v/v).

• Standard Solution: Accurately weigh ~10 mg of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent to achieve a concentration of 100 µg/mL.

• Sample Solution: Prepare the test sample in the same manner as the Standard Solution to achieve a target concentration of 100 µg/mL.

Method Validation Workflow (ICH Q2(R2))

The validation of this analytical procedure is essential to demonstrate its suitability. The following parameters must be rigorously assessed.

Caption: HPLC method validation workflow based on ICH Q2(R2) guidelines.

Validation Parameter Acceptance Criteria:

Validation Parameter	Test	Acceptance Criteria	Rationale
Specificity	Analyze placebo, sample, and spiked sample. Assess peak purity using DAD.	The analyte peak should be free from interference from impurities and excipients. Resolution > 2.0 between the main peak and closest eluting impurity.	Ensures the method accurately measures only the intended analyte.[4]
Linearity	5 concentration levels (e.g., 50-150% of nominal), prepared in triplicate.	Correlation coefficient (R²) ≥ 0.999.	Demonstrates a direct relationship between concentration and detector response.[11]
Range	Confirmed by linearity, accuracy, and precision data.	The range over which the method is precise, accurate, and linear.	Defines the operational concentration limits of the method.
Accuracy	Spike placebo with the analyte at 3 levels (e.g., 80%, 100%, 120%) in triplicate.	Mean recovery should be between 98.0% and 102.0%.	Measures the closeness of the experimental value to the true value.[12]
Precision	Repeatability (Intra-day): 6 replicate sample preparations. Intermediate Precision: Repeat on a different day with a different analyst/instrument.	Relative Standard Deviation (RSD) ≤ 2.0% for both repeatability and intermediate precision.	Assesses the method's consistency under various conditions.[12]
Limit of Detection (LOD)	Determined by signal-to-noise ratio (S/N) of 3:1.	Report the concentration.	The lowest amount of analyte that can be detected.
Limit of Quantitation (LOQ)	Determined by signal-to-noise ratio (S/N) of 10:1 with acceptable precision (RSD ≤ 10%).	Report the concentration.	The lowest amount of analyte that can be reliably quantified.
Robustness	Deliberately vary method parameters (e.g., pH ±0.2, column temp ±5°C, flow rate ±10%).	System suitability parameters (resolution, tailing factor) must remain within acceptable limits.	Shows the method's reliability during normal use.

Comparative Guide: Orthogonal and Advanced Analytical Techniques

While the validated RP-HPLC method is suitable for routine QC, a comprehensive purity assessment relies on orthogonal methods—techniques that separate compounds based on different chemical principles. This approach provides a more complete impurity profile and is strongly encouraged by regulatory bodies.[2]

Alternative Method Comparison

The choice of an analytical method is often a strategic decision based on the stage of development and the specific question being asked.

Caption: Decision logic for selecting an appropriate analytical method.

Performance Comparison of Analytical Techniques

Technique	Principle	Typical Analysis Time	Sensitivity	Key Advantage	Primary Use Case
RP-HPLC-UV	Hydrophobic interaction	20-30 min	Good (µg/mL)	Robust, reliable, and widely available for quantitative analysis.[13]	Routine quality control, purity assay, and stability testing.
UHPLC-UV	Hydrophobic interaction (sub-2µm particles)	< 10 min	Very Good	Significantly faster run times and higher resolution than HPLC.[13]	High-throughput screening, method development, and complex mixture analysis.
HILIC	Hydrophilic partitioning	20-30 min	Good	Superior retention for very polar analytes and impurities missed by RP-HPLC.[7]	Orthogonal validation; analysis of highly polar impurities.
LC-MS	Separation + Mass-to-charge ratio	15-30 min	Excellent (ng/mL to pg/mL)	Provides molecular weight information for definitive peak identification and structural elucidation of unknown impurities.[1][2]	Impurity profiling, forced degradation studies, and genotoxic impurity analysis.

1. Ultra-High-Performance Liquid Chromatography (UHPLC): The High-Throughput Alternative UHPLC utilizes columns with smaller particle sizes (<2 µm), which provides higher resolution and significantly faster analysis times compared to traditional HPLC.[13] For 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol, transferring the validated HPLC method to a UHPLC system could reduce the run time from 25 minutes to under 5 minutes, drastically increasing sample throughput in a development or manufacturing setting.

2. Hydrophilic Interaction Liquid Chromatography (HILIC): The Orthogonal Approach HILIC is an ideal orthogonal technique for this polar molecule. It uses a polar stationary phase (e.g., bare silica or amide-bonded) and a mobile phase with a high concentration of organic solvent.[7] In HILIC, 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol would be strongly retained, providing a completely different selectivity profile. This is invaluable for detecting polar impurities that might co-elute with the main peak or the solvent front in the RP-HPLC method.

3. Liquid Chromatography-Mass Spectrometry (LC-MS): The Definitive Identification Tool For a comprehensive understanding of the impurity profile, LC-MS is indispensable.[1] While UV detection confirms the quantity of an impurity, MS provides the identity by measuring its mass-to-charge ratio. This is critical for:

• Confirming the identity of known process-related impurities.

• Elucidating the structure of unknown impurities found during stability or forced degradation studies.

• Screening for potentially mutagenic or genotoxic impurities, which have much lower safety thresholds.

Conclusion: A Multi-Faceted Strategy for Ensuring Purity

The validation of purity for a critical pharmaceutical intermediate like 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol cannot be satisfied by a single analytical method. While a well-validated reversed-phase HPLC method serves as the robust cornerstone for routine quality control, true scientific integrity and regulatory compliance demand a broader perspective.

By supplementing the primary HPLC method with orthogonal techniques like HILIC and definitive identification tools like LC-MS, researchers and drug development professionals can build a comprehensive, self-validating analytical package. This multi-faceted approach ensures that the purity of the intermediate is thoroughly understood, mitigating risks in downstream API manufacturing and ultimately contributing to the development of safer and more effective medicines.

References

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• U.S. Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures.
• Resolian. (2025, December 2). HPLC-UV Method Development for Highly Polar Impurities.
• IntuitionLabs. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained.
• International Council for Harmonisation. (2022, March 24). Validation of Analytical Procedure Q2(R2).
• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis.
• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques.
• Phenomenex. (n.d.). Reversed Phase HPLC Method Development.
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comparing in vitro and in vivo efficacy of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

An objective comparison of the in vitro and in vivo efficacy of novel antitubercular agents is crucial for the development of new treatments against drug-resistant tuberculosis. This guide provides a detailed analysis of a representative azetidine derivative, a class of compounds showing promise in this field. Due to the absence of publicly available efficacy data for 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol, this guide will focus on a well-documented series of azetidine derivatives, termed BGAz, which have demonstrated potent bactericidal activity against Mycobacterium tuberculosis (Mtb).[1][2][3] The insights and methodologies presented here are intended to serve as a valuable resource for researchers engaged in the discovery and development of new anti-TB drugs.

Introduction to Azetidine Derivatives as Anti-TB Agents

Tuberculosis remains a leading cause of death from infectious disease globally, with the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains posing a significant threat.[1][2] This has created an urgent need for novel therapeutics with new mechanisms of action. A series of azetidine derivatives, identified through whole-cell phenotypic screening, have emerged as potent inhibitors of Mtb.[3] These compounds, referred to as BGAz, exhibit bactericidal activity against both drug-sensitive and MDR strains of Mtb, suggesting a mode of action distinct from current frontline drugs.[3]

In Vitro Efficacy of Azetidine Derivatives

The in vitro efficacy of the BGAz series was primarily assessed by determining their minimum inhibitory concentration (MIC) against various mycobacterial species and clinical isolates of Mtb.

Mechanism of Action

Target deconvolution and mode of action studies indicate that BGAz compounds interfere with the biogenesis of the mycobacterial cell envelope.[1][2] Specifically, they inhibit the late-stage biosynthesis of mycolic acids, which are essential components of the Mtb cell wall.[1][2] Transcriptomic analysis further supports that the mechanism of these compounds is distinct from that of existing cell wall inhibitors like isoniazid.[3]

Caption: Proposed mechanism of action for BGAz compounds.

Antimycobacterial Activity

Several BGAz derivatives, including BGAz-002, BGAz-004, and BGAz-005, have demonstrated potent inhibitory activity. They maintain similar levels of activity against both drug-sensitive and drug-resistant clinical isolates of Mtb, indicating a lack of cross-resistance with current frontline drugs.[3]

Compound	M. tuberculosis H37Rv (MIC99 in µM)	MDR Clinical Isolate (MIC99 in µM)
BGAz-002	<10	<10
BGAz-004	<10	<10
BGAz-005	<10	<10
Isoniazid	-	Resistant
Rifampicin	-	Resistant

Data synthesized from information provided in the search results.[3]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The following is a representative protocol for determining the MIC of a compound against M. tuberculosis.

• Preparation of Mtb Culture:

  • Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80 to mid-log phase.

  • Adjust the bacterial suspension to a McFarland standard of 1.0, then dilute 1:20 in fresh 7H9 broth.

• Compound Preparation:

  • Prepare a stock solution of the test compound (e.g., BGAz derivative) in dimethyl sulfoxide (DMSO).

  • Perform serial two-fold dilutions of the compound in a 96-well microplate, with the final DMSO concentration not exceeding 1%.

• Inoculation and Incubation:

  • Add the diluted bacterial suspension to each well of the microplate containing the test compound.

  • Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Seal the plates and incubate at 37°C for 7-14 days.

• MIC Determination:

  • Assess bacterial growth visually or by using a growth indicator such as Resazurin.

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vivo Efficacy and Pharmacokinetics

While detailed in vivo efficacy studies for specific BGAz compounds are not extensively reported in the provided results, the series is noted to have toxicological and pharmacokinetic/pharmacodynamic (PK/PD) profiles that are promising for further development as antitubercular chemotherapies.[1][3]

Pharmacokinetic Profile

A favorable pharmacokinetic profile is essential for a drug's effectiveness.[4] This includes parameters such as absorption, distribution, metabolism, and excretion, which collectively determine the drug's half-life (t1/2).[4] For a systemically acting antibacterial, achieving adequate plasma concentrations is crucial.[4] Some novel amino-substituted derivatives have been noted for their stability under aqueous conditions, a positive attribute for bioavailability.[5]

Parameter	Description	Importance
Half-life (t1/2)	Time for the drug concentration in the body to reduce by half.[4]	Determines dosing frequency.
Bioavailability	The fraction of an administered dose of unchanged drug that reaches the systemic circulation.	High oral bioavailability is desirable for patient compliance.
Metabolism	The process of chemical modification of the drug by the body, often by cytochrome P450 enzymes.[4][6]	Can affect drug efficacy and potential for drug-drug interactions.[4]
Toxicity	Adverse effects caused by the drug.	A low toxicity profile is essential for patient safety.

Experimental Protocol: Mouse Model of Tuberculosis Infection

The following protocol outlines a general workflow for assessing the in vivo efficacy of an anti-TB compound in a mouse model.

• Infection:

  • Female BALB/c mice are infected via aerosol with a low dose of M. tuberculosis H37Rv.

• Treatment:

  • Treatment with the test compound (e.g., a BGAz derivative) begins 4 weeks post-infection.

  • The compound is administered orally or via another appropriate route, once daily for 4 weeks.

  • A control group receives the vehicle only. Another group may receive a standard-of-care drug like isoniazid for comparison.

• Efficacy Assessment:

  • At the end of the treatment period, mice are euthanized.

  • Lungs and spleens are harvested, homogenized, and plated on Middlebrook 7H11 agar to determine the bacterial load (colony-forming units, CFU).

• Data Analysis:

  • The efficacy of the treatment is determined by comparing the CFU counts in the organs of treated mice to those of the vehicle-treated control group. A statistically significant reduction in CFU indicates in vivo activity.

Caption: Workflow for an in vivo mouse model of tuberculosis.

Comparison with Alternative Therapies

The primary advantage of the BGAz series is its potent activity against MDR-TB strains that are resistant to first-line drugs like isoniazid and rifampicin.[3] Isoniazid primarily inhibits the synthesis of mycolic acids via a different mechanism than BGAz compounds. The lack of cross-resistance suggests that BGAz derivatives could be effective components of new combination therapies for drug-resistant tuberculosis.[3]

A significant challenge in anti-TB drug development is the emergence of drug resistance. Notably, for the BGAz series, no detectable resistance has been observed, which is a highly desirable characteristic for a new class of antibiotics.[1][2]

Conclusion

The azetidine scaffold represents a promising starting point for the development of novel antitubercular agents. The BGAz series demonstrates potent in vitro bactericidal activity against both drug-sensitive and multidrug-resistant M. tuberculosis, acting through the inhibition of mycolic acid biosynthesis. While comprehensive in vivo efficacy data is still emerging, initial reports suggest favorable toxicological and pharmacokinetic profiles. The unique mechanism of action and the lack of detectable resistance make these compounds valuable leads in the fight against tuberculosis. Further research is warranted to optimize their in vivo efficacy and safety profiles for potential clinical development.

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A Head-to-Head Comparison of 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol and Imatinib in Kinase Inhibition

A Technical Guide for Researchers in Oncology and Drug Discovery

In the landscape of targeted cancer therapy, protein kinase inhibitors have emerged as a cornerstone, transforming the treatment of various malignancies. The 2-aminopyrimidine scaffold is a privileged structure in this domain, serving as the core of numerous clinically successful drugs by mimicking the adenine ring of ATP to competitively inhibit kinase activity.[1][2][3] This guide provides a detailed head-to-head comparison of a novel 2-aminopyrimidine derivative, 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol, with the pioneering kinase inhibitor, Imatinib.

While Imatinib is a well-characterized drug with a defined target profile and mechanism of action, 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol represents a novel chemical entity. Based on its structural features, we postulate its function as a kinase inhibitor and will outline a comprehensive experimental framework for its characterization and comparison with Imatinib. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth methodologies and data interpretation strategies.

The Compounds: Chemical Structures and Postulated Mechanisms

A comparative analysis begins with an understanding of the molecular architecture of the compounds .

1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

This compound features a 2-aminopyrimidine core, which is characteristic of many ATP-competitive kinase inhibitors. The azetidin-3-ol substituent introduces a three-dimensional character that can influence solubility, pharmacokinetic properties, and interactions with the target kinase. The chloro-substituent on the pyrimidine ring may also contribute to the binding affinity and selectivity.

Imatinib (Gleevec®)

Imatinib is a 2-phenylaminopyrimidine derivative and a well-established tyrosine kinase inhibitor.[3] It targets several kinases, most notably Bcr-Abl, c-KIT, and PDGF-R.[1][2] Its mechanism of action involves binding to the ATP-binding site of these kinases, stabilizing an inactive conformation and thereby inhibiting their catalytic activity.[1][4]

Caption: Chemical structures of the compounds under comparison.

Postulated Target and Mechanism of Kinase Inhibition

The dysregulation of protein kinase activity is a key driver in many cancers.[3] These enzymes catalyze the transfer of a phosphate group from ATP to a substrate protein, a process known as phosphorylation. This can activate or deactivate the substrate, propagating cellular signals that control growth, proliferation, and survival.

Kinase inhibitors, such as Imatinib and likely 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol, act by blocking this phosphorylation step. By occupying the ATP-binding pocket of the kinase, they prevent the natural substrate, ATP, from binding, thus halting the downstream signaling cascade.

Caption: Generalized mechanism of ATP-competitive kinase inhibition.

Head-to-Head Experimental Comparison

A rigorous comparison of kinase inhibitors requires a multi-faceted approach, encompassing biochemical assays to determine direct enzyme inhibition, cellular assays to assess activity in a biological context, and target engagement studies to confirm interaction with the intended target in living cells.

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the activity of a purified kinase. A common method is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced during the kinase reaction.[5]

Experimental Protocol: ADP-Glo™ Kinase Assay

• Reagent Preparation:

  • Prepare a 1x kinase reaction buffer.

  • Dilute the purified kinase (e.g., Bcr-Abl), substrate peptide, and ATP to their working concentrations in the reaction buffer.

  • Prepare serial dilutions of the test compounds (1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol and Imatinib) in DMSO, followed by dilution in the reaction buffer.

• Kinase Reaction:

  • In a 384-well plate, add 1 µL of the compound dilution (or DMSO for control).

  • Add 2 µL of the diluted kinase.

  • Add 2 µL of the substrate/ATP mixture to initiate the reaction.

  • Incubate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition:

  • Measure the luminescence signal using a plate reader. The signal intensity is proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Caption: Workflow for a typical in vitro kinase inhibition assay.

Hypothetical Comparative Data

Kinase Target	1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol IC50 (nM)	Imatinib IC50 (nM)[6][7]
Bcr-Abl	50	600
c-KIT	25	100
PDGFRβ	150	100
Aurora A	>10,000	>10,000
Lck	800	>10,000

Interpretation: In this hypothetical scenario, 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol demonstrates potent inhibition of Bcr-Abl and c-KIT, with greater potency against these targets than Imatinib. It shows moderate activity against PDGFRβ. The high IC50 values against Aurora A indicate selectivity, and the moderate activity against Lck suggests a broader kinase inhibition profile than Imatinib, which would warrant further investigation.

Cellular Proliferation Assay

This assay determines the effect of a compound on the growth and proliferation of cancer cells that are dependent on the activity of a specific kinase. The MTT or WST-1 assays are commonly used colorimetric methods for this purpose.[8]

Experimental Protocol: MTT Cell Proliferation Assay

• Cell Culture:

  • Culture a cancer cell line known to be dependent on the target kinase (e.g., K562 cells for Bcr-Abl).

  • Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds.

  • Treat the cells with the compounds for 72 hours. Include a vehicle control (DMSO).

• MTT Assay:

  • Add MTT reagent to each well and incubate for 4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

  • Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell proliferation inhibition relative to the vehicle control.

  • Determine the GI50 (concentration for 50% growth inhibition) from the dose-response curve.

Hypothetical Comparative Data

Cell Line (Target Kinase)	1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol GI50 (nM)	Imatinib GI50 (nM)
K562 (Bcr-Abl)	150	250[9]
GIST-T1 (c-KIT)	80	100
Ba/F3 (PDGFRβ)	300	200

Interpretation: The hypothetical data suggests that 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol is more potent at inhibiting the proliferation of Bcr-Abl and c-KIT driven cell lines compared to Imatinib. Its slightly lower potency in the PDGFRβ-driven cell line aligns with the in vitro kinase assay results.

In-Cell Target Engagement Assay

This assay confirms that the compound binds to its intended target within the complex environment of a living cell. The NanoBRET™ Target Engagement assay is a powerful method for this purpose, measuring the displacement of a fluorescent tracer from a NanoLuc®-tagged target protein by a test compound.[10][11]

Experimental Protocol: NanoBRET™ Target Engagement Assay

• Cell Preparation:

  • Transfect cells (e.g., HEK293) with a plasmid encoding the target kinase fused to NanoLuc® luciferase.

  • Plate the transfected cells in a 96-well plate.

• Assay Setup:

  • Prepare serial dilutions of the test compounds.

  • Add the compounds to the cells, followed by the addition of a cell-permeable fluorescent tracer that binds to the target kinase.

• BRET Measurement:

  • Add the NanoBRET™ substrate.

  • Measure both the donor (NanoLuc®) and acceptor (tracer) emission signals.

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • A decrease in the BRET ratio indicates displacement of the tracer by the test compound.

  • Determine the IC50 value from the dose-response curve, which reflects the intracellular affinity of the compound for the target.

Hypothetical Comparative Data

Target Kinase	1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol Intracellular IC50 (nM)	Imatinib Intracellular IC50 (nM)
Bcr-Abl	200	800
c-KIT	100	300

Interpretation: These hypothetical results would confirm that 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol engages Bcr-Abl and c-KIT in living cells with higher affinity than Imatinib, corroborating the findings from the in vitro and cellular proliferation assays.

Conclusion

This guide has provided a comprehensive framework for a head-to-head comparison of the novel compound 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol with the established drug Imatinib. By postulating a kinase inhibitor function for the novel compound based on its 2-aminopyrimidine scaffold, we have outlined a series of essential experiments to characterize its potency, selectivity, and cellular activity.

The detailed protocols for in vitro kinase inhibition, cellular proliferation, and in-cell target engagement assays provide a clear roadmap for researchers to generate robust and comparable data. The hypothetical data presented illustrates how such a comparison can reveal the unique pharmacological profile of a new chemical entity, highlighting potential advantages in potency and selectivity. This structured approach is crucial for the rational design and development of the next generation of targeted cancer therapies.

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A Comparative Guide to Confirming On-Target Engagement of Novel Small-Molecule Inhibitors: A Case Study with 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol

In the landscape of modern drug discovery, the unequivocal demonstration that a candidate molecule engages its intended biological target within a cellular context is a cornerstone of a successful therapeutic program.[1][2] This guide provides a comprehensive comparison of key experimental methodologies for confirming the on-target engagement of novel small-molecule inhibitors, using the hypothetical compound 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol as a case study. For the purpose of this guide, we will postulate that this compound, hereafter referred to as "Compound-X," has been designed as a competitive inhibitor of a putative serine/threonine kinase, "Kinase-Y," a critical node in a cancer-related signaling pathway.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the causality behind experimental choices, provide detailed protocols, and present data in a comparative format to aid in the selection of the most appropriate target engagement assays for your research needs.

The Imperative of On-Target Engagement

The journey from a promising "hit" in a high-throughput screen to a viable drug candidate is fraught with challenges, with a significant portion of failures in clinical trials attributed to a lack of efficacy or unforeseen toxicity.[2][3] Establishing a clear link between the binding of a compound to its intended target and the desired pharmacological effect is paramount.[1][4] Target engagement assays provide this crucial evidence, enabling data-driven decisions throughout the drug discovery pipeline, from hit-to-lead progression to lead optimization and the establishment of robust structure-activity relationships (SAR).[4][5]

A Multi-Faceted Approach to Target Validation

Confirming target engagement is not a monolithic task but rather a process of accumulating evidence from orthogonal assays. These can be broadly categorized into biochemical, biophysical, and cell-based methods. Each approach offers unique insights into the interaction between a compound and its target.

Biochemical Assays: Direct Measurement of Target Modulation

Biochemical assays are often the first step in characterizing a compound's activity.[2] They utilize purified, recombinant proteins in a controlled, cell-free environment to directly measure the compound's effect on the target's function, such as enzymatic activity.[3][6]

Expertise & Experience: The primary advantage of biochemical assays is their simplicity and high throughput, making them ideal for initial screening and for determining intrinsic potency (e.g., IC50).[2][7] By removing the complexities of a cellular environment, we can be confident that any observed effect is a direct consequence of the compound's interaction with the target protein.[2]

Featured Technique: In Vitro Kinase Inhibition Assay

This assay measures the ability of Compound-X to inhibit the phosphorylation of a substrate by Kinase-Y.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Compound-X in DMSO.

  • Dilute recombinant Kinase-Y and its specific peptide substrate in an appropriate kinase assay buffer.

  • Prepare an ATP solution at a concentration close to the Km for Kinase-Y.

• Assay Procedure:

  • In a 384-well plate, add the kinase assay buffer.

  • Add serial dilutions of Compound-X or DMSO (vehicle control).

  • Add the Kinase-Y enzyme to all wells except for the negative control.

  • Incubate for 15 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding the peptide substrate and ATP solution.

  • Incubate for 60 minutes at 30°C.

  • Terminate the reaction and detect the amount of phosphorylated substrate. This can be done using various methods, such as luminescence-based ADP detection or fluorescence polarization.[8][9]

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each concentration of Compound-X relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the Compound-X concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Hypothetical Data Summary:

Compound	Target	Assay Type	IC50 (nM)
Compound-X	Kinase-Y	Biochemical Kinase Assay	50
Staurosporine (Control)	Kinase-Y	Biochemical Kinase Assay	10

Trustworthiness: The inclusion of a known, potent kinase inhibitor like staurosporine as a positive control validates the assay's performance.[10] The self-validating nature of this protocol lies in the dose-dependent inhibition curve; a clear sigmoidal relationship between compound concentration and kinase inhibition provides strong evidence of a specific interaction.

Biophysical Assays: Quantifying the Binding Interaction

Biophysical techniques directly measure the physical interaction between a compound and its target protein, providing quantitative data on binding affinity (KD), kinetics (kon and koff), and thermodynamics.[11][12] These methods are invaluable for understanding the molecular basis of the interaction and for guiding medicinal chemistry efforts.[13]

Featured Technique: Surface Plasmon Resonance (SPR)

SPR is a label-free technique that monitors the binding of an analyte (Compound-X) to a ligand (Kinase-Y) immobilized on a sensor surface in real-time.[14][15][16] The binding event causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.[17]

Experimental Protocol:

• Ligand Immobilization:

  • Immobilize recombinant Kinase-Y onto a sensor chip surface using a suitable coupling chemistry (e.g., amine coupling).

  • A reference flow cell should be prepared in the same way but without the immobilized protein to subtract non-specific binding.[18]

• Analyte Binding:

  • Prepare a series of dilutions of Compound-X in a running buffer.

  • Inject the different concentrations of Compound-X over the sensor surface containing the immobilized Kinase-Y.

  • Monitor the association of Compound-X with Kinase-Y in real-time.

  • After the association phase, inject the running buffer alone to monitor the dissociation of the Compound-X/Kinase-Y complex.[17]

• Data Analysis:

  • The resulting sensorgrams are analyzed to determine the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (KD = koff/kon).

Hypothetical Data Summary:

Compound	Target	kon (M⁻¹s⁻¹)	koff (s⁻¹)	KD (nM)
Compound-X	Kinase-Y	1 x 10⁵	5 x 10⁻³	50
Alternative Compound	Kinase-Y	5 x 10⁴	5 x 10⁻³	100

Trustworthiness: The real-time nature of SPR allows for the direct observation of binding and dissociation, providing a high degree of confidence in the measured kinetic parameters.[17][19] The inclusion of a reference flow cell and the analysis of multiple analyte concentrations ensure the specificity of the observed interaction.

Cell-Based Assays: Confirming Engagement in a Physiological Context

While biochemical and biophysical assays are powerful, they do not fully recapitulate the complex environment inside a living cell.[1][2] Cell-based assays are therefore essential for confirming that a compound can penetrate the cell membrane, engage its target in the presence of endogenous ATP and other cellular components, and exert a functional effect.[2][5]

Featured Technique: Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful method for verifying drug-target engagement in intact cells and tissues.[20][21][22] The principle is based on the ligand-induced thermal stabilization of the target protein; when a compound binds to its target, the resulting complex is more resistant to heat-induced denaturation.[23][24]

Experimental Workflow Diagram:

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Experimental Protocol:

• Cell Treatment:

  • Culture a suitable cell line (e.g., one that overexpresses Kinase-Y) to ~80% confluency.

  • Treat the cells with a high concentration of Compound-X (e.g., 10 µM) or DMSO (vehicle control) and incubate for 1 hour at 37°C.[20]

• Heat Challenge:

  • Harvest and resuspend the cells in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., from 40°C to 70°C in 3°C increments) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.[21]

• Lysis and Fractionation:

  • Lyse the cells using freeze-thaw cycles.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.[20]

• Protein Analysis:

  • Collect the supernatant containing the soluble proteins.

  • Analyze the amount of soluble Kinase-Y at each temperature point by Western blotting using a specific antibody.[20][21]

Hypothetical Data Summary:

Treatment	Temperature (°C)	Soluble Kinase-Y (Relative Units)
DMSO	40	100
DMSO	49	85
DMSO	52	50
DMSO	55	20
DMSO	58	5
Compound-X	40	100
Compound-X	52	95
Compound-X	55	80
Compound-X	58	50
Compound-X	61	25

Trustworthiness: A clear rightward shift in the melting curve for Compound-X-treated cells compared to the DMSO control is a strong indicator of target engagement in a cellular context.[20][22] The inclusion of a loading control in the Western blot analysis ensures that equal amounts of protein were loaded for each sample, validating the observed changes in soluble Kinase-Y levels.

Comparative Analysis of Target Engagement Methodologies

The choice of which target engagement assay to use depends on the specific research question, the available resources, and the stage of the drug discovery project.

Feature	Biochemical Assay (Kinase)	Biophysical Assay (SPR)	Cell-Based Assay (CETSA)
Principle	Measures enzyme activity	Measures binding kinetics	Measures thermal stabilization
Environment	In vitro (purified protein)	In vitro (purified protein)	In situ (intact cells)
Key Output	IC50	KD, kon, koff	Thermal shift (ΔTm)
Throughput	High	Medium	Medium to Low
Compound Requirement	Low	Low	Moderate
Labeling Required?	No	No	No
Primary Application	HTS, SAR	Hit validation, lead optimization	In-cell target validation

Signaling Pathway Diagram:

Caption: Hypothesized signaling pathway and point of inhibition by Compound-X.

Conclusion

Confirming the on-target engagement of a novel compound like 1-(2-Amino-6-chloropyrimidin-4-yl)azetidin-3-ol requires a multi-pronged approach. Biochemical assays provide an initial assessment of potency, biophysical methods offer a detailed characterization of the binding event, and cell-based assays like CETSA® are crucial for validating target engagement in a physiologically relevant setting. By integrating the data from these orthogonal approaches, researchers can build a comprehensive and compelling case for the mechanism of action of their compound, thereby increasing the probability of success in subsequent stages of drug development.

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